N-Tosylhydroxy-L-prolinol

Core Science & Biosynthesis

N-Tosyl-4-hydroxy-L-prolinol: A Comprehensive Technical Guide for Researchers

Abstract

N-Tosyl-4-hydroxy-L-prolinol, systematically known as (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a pivotal chiral intermediate in the synthesis of a variety of pharmacologically active molecules. Its rigid pyrrolidine (B122466) framework, derived from the naturally occurring amino acid hydroxyproline, provides a valuable scaffold for the stereoselective construction of complex molecular architectures. This technical guide delineates the key physical properties, provides a detailed experimental protocol for its synthesis, and illustrates its role in synthetic pathways, offering a comprehensive resource for researchers in drug discovery and organic synthesis.

Physical and Chemical Properties

N-Tosyl-4-hydroxy-L-prolinol is a white to light yellow solid at room temperature.[1] It exhibits solubility in various organic solvents, including ethanol (B145695) and chloroform.[1] The presence of the tosyl group enhances its stability and utility as a synthetic intermediate. A summary of its key physical properties is presented in Table 1.

Property	Value	Reference
Systematic Name	(2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol	N/A
CAS Number	5605-46-9	[1][2]
Molecular Formula	C₁₃H₁₉NO₄S	[1]
Molecular Weight	285.36 g/mol	[1]
Appearance	White to light yellow solid	[1]
Melting Point	101-104 °C	[1]
Specific Rotation [α]D	-116° (c=1, ethanol)	[1]
Solubility	Soluble in water, ethanol, and chloroform	[1]

Table 1: Physical Properties of N-Tosyl-4-hydroxy-L-prolinol

Synthesis of N-Tosyl-4-hydroxy-L-prolinol

The synthesis of N-Tosyl-4-hydroxy-L-prolinol is typically achieved through a two-step process starting from the readily available chiral building block, trans-4-hydroxy-L-proline. The first step involves the protection of the secondary amine with a tosyl group, followed by the reduction of the carboxylic acid to the corresponding primary alcohol.

Experimental Protocol

Step 1: N-Tosylation of trans-4-hydroxy-L-proline

• To a solution of trans-4-hydroxy-L-proline (1 equivalent) in an appropriate solvent such as aqueous sodium carbonate, add p-toluenesulfonyl chloride (1.1 equivalents) portion-wise at 0-5 °C.

• Stir the reaction mixture at room temperature for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Upon completion, acidify the reaction mixture with a suitable acid (e.g., dilute HCl) to precipitate the N-tosylated product.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield N-tosyl-trans-4-hydroxy-L-proline.

Step 2: Reduction of N-tosyl-trans-4-hydroxy-L-proline

• Suspend N-tosyl-trans-4-hydroxy-L-proline (1 equivalent) in a dry, aprotic solvent such as tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C and slowly add a reducing agent, such as borane-tetrahydrofuran (B86392) complex or lithium aluminum hydride (be cautious with the latter due to its high reactivity), portion-wise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Carefully quench the reaction by the dropwise addition of water or a saturated aqueous solution of sodium sulfate (B86663) at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain N-Tosyl-4-hydroxy-L-prolinol.

Applications in Asymmetric Synthesis

N-Tosyl-4-hydroxy-L-prolinol is a valuable chiral intermediate, primarily utilized in the synthesis of complex molecules where stereochemical control is crucial. Its rigid pyrrolidine ring and defined stereocenters make it an excellent starting material for the construction of various pharmaceutical agents.

Role as a Chiral Building Block in Antiviral Drug Synthesis

This compound serves as a key building block in the synthesis of several antiviral drugs, including HIV protease inhibitors like Darunavir and Hepatitis C virus (HCV) protease inhibitors such as Boceprevir. The defined stereochemistry of N-Tosyl-4-hydroxy-L-prolinol is incorporated into the final drug molecule, which is essential for its biological activity.

The general workflow for the utilization of N-Tosyl-4-hydroxy-L-prolinol in the synthesis of a hypothetical antiviral agent is depicted in the following diagram:

Caption: Synthetic workflow utilizing N-Tosyl-4-hydroxy-L-prolinol.

In a typical synthetic sequence, the hydroxyl group of N-Tosyl-4-hydroxy-L-prolinol is first activated, for instance, by conversion to a mesylate or tosylate. This is followed by a nucleophilic substitution reaction to introduce a new functional group, which will be part of the final drug's structure. Subsequent chemical modifications then lead to the target antiviral compound.

Signaling Pathways and Experimental Workflows

While N-Tosyl-4-hydroxy-L-prolinol itself is not directly involved in signaling pathways, its synthetic products, such as protease inhibitors, are designed to interrupt viral replication cycles. For example, HIV protease inhibitors prevent the cleavage of viral polyproteins, a crucial step for the maturation of new, infectious virions.

The logical relationship in the development of a protease inhibitor starting from this chiral intermediate can be visualized as follows:

Caption: From chiral intermediate to biological target inhibition.

This diagram illustrates the progression from the starting chiral pool material, through the key intermediate N-Tosyl-4-hydroxy-L-prolinol, to the final active pharmaceutical ingredient (API) which then acts on its biological target, the viral protease.

Conclusion

N-Tosyl-4-hydroxy-L-prolinol is a versatile and indispensable chiral intermediate in modern organic and medicinal chemistry. Its well-defined stereochemistry and synthetic accessibility make it a valuable tool for the construction of complex, stereochemically rich molecules, particularly in the development of antiviral therapeutics. The information provided in this guide serves as a foundational resource for researchers engaged in the synthesis and application of this important chiral building block.

References

• 1. benchchem.com [benchchem.com]
• 2. Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Solubility of N-Tosyl-4-hydroxy-L-prolinol: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of N-Tosyl-4-hydroxy-L-prolinol, a critical chiral building block in pharmaceutical synthesis. Addressed to researchers, scientists, and drug development professionals, this document outlines the known solubility properties, provides a detailed experimental protocol for solubility determination, and presents contextual data for related compounds to inform solvent selection in synthetic applications.

Executive Summary

N-Tosyl-4-hydroxy-L-prolinol, systematically known as (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a key intermediate in the asymmetric synthesis of various bioactive molecules. Its solubility in organic solvents is a crucial parameter for reaction optimization, purification, and formulation development. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide consolidates existing qualitative information and provides a robust framework for its experimental determination.

Solubility Profile of N-Tosyl-4-hydroxy-L-prolinol

Qualitative assessments indicate that N-Tosyl-4-hydroxy-L-prolinol is soluble in several common organic solvents.

Table 1: Qualitative Solubility of N-Tosyl-4-hydroxy-L-prolinol

Solvent	Solubility
Water	Soluble[1]
Ethanol	Soluble[1]
Chloroform	Soluble[1]

Note: This information is based on qualitative statements and does not provide specific concentration limits.

Contextual Solubility Data: Related Proline Derivatives

To provide a broader context for solvent selection, the following table summarizes quantitative solubility data for structurally related proline derivatives. It is crucial to note that these values are for different molecules and should be used as a general guide only.

Table 2: Quantitative Solubility of Selected Proline Derivatives

Compound	Solvent	Temperature (°C)	Solubility ( g/100g solvent)
L-Proline	Water	25	162.3
L-Proline	Ethanol	20	1.55
N-Boc-L-proline	Ethanol	Not Specified	~1.5
N-Boc-L-proline	DMSO	Not Specified	~1.5
N-Boc-L-proline	Dimethylformamide (DMF)	Not Specified	~2.0

Experimental Protocol for Solubility Determination

The following gravimetric method provides a standardized procedure for researchers to quantitatively determine the solubility of N-Tosyl-4-hydroxy-L-prolinol in various organic solvents.

Objective: To determine the equilibrium solubility of N-Tosyl-4-hydroxy-L-prolinol in a given solvent at a specific temperature.

Materials:

• N-Tosyl-4-hydroxy-L-prolinol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Temperature-controlled shaker or water bath

• Thermostatically controlled oven

• Glass vials with screw caps

• Syringe filters (0.45 µm, solvent-compatible)

• Centrifuge (optional)

Procedure:

• Sample Preparation: Add an excess amount of N-Tosyl-4-hydroxy-L-prolinol to a pre-weighed glass vial. The presence of undissolved solid is essential to ensure saturation.

• Solvent Addition: Add a known mass of the selected organic solvent to the vial.

• Equilibration: Tightly cap the vial and place it in a temperature-controlled shaker or water bath set to the desired temperature. Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to rest at the set temperature for at least 4 hours to allow the undissolved solid to settle. Centrifugation at the same temperature can be used to facilitate this process.

• Sample Withdrawal: Carefully withdraw a known mass of the clear supernatant using a pre-warmed syringe fitted with a syringe filter.

• Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed vial and place it in a thermostatically controlled oven at a temperature sufficient to evaporate the solvent without decomposing the solute.

• Mass Determination: Once the solvent is completely evaporated, weigh the vial containing the dried solute.

• Calculation: The solubility (S) in grams of solute per 100 grams of solvent is calculated using the following formula:

  S = (mass of dried solute / mass of supernatant withdrawn) * (mass of solvent in supernatant / mass of supernatant withdrawn) * 100

Logical Workflow for Solubility Determination

Caption: A flowchart of the gravimetric method for solubility determination.

Role in Asymmetric Synthesis

N-Tosyl-4-hydroxy-L-prolinol and its derivatives are highly effective chiral catalysts and auxiliaries in a variety of asymmetric transformations, including aldol (B89426) additions, Michael additions, and Diels-Alder reactions. The tosyl group enhances the acidity of the proline nitrogen, influencing the stereochemical outcome of the reaction. The hydroxyl group can participate in hydrogen bonding, further directing the approach of the reactants.

Proline-Catalyzed Asymmetric Aldol Reaction Pathway

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Characterization of N-Tosylhydroxy-L-prolinol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of N-Tosylhydroxy-L-prolinol, a valuable chiral intermediate in pharmaceutical development. The document details the synthetic pathway, experimental protocols, and in-depth characterization of the final compound.

Introduction

N-Tosylhydroxy-L-prolinol, systematically named (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a chiral building block widely utilized in the synthesis of complex bioactive molecules, including antiviral and anti-tumor agents. Its rigid pyrrolidine (B122466) scaffold, derived from the naturally occurring amino acid hydroxy-L-proline, combined with the protective tosyl group, makes it an ideal starting material for stereoselective synthesis. This guide outlines a common and effective method for its preparation and the analytical techniques used to confirm its identity, purity, and stereochemistry.

Physicochemical and Spectroscopic Data

The quantitative data for N-Tosylhydroxy-L-prolinol are summarized in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of N-Tosylhydroxy-L-prolinol

Property	Value
Systematic Name	(2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol
CAS Number	5605-46-9
Molecular Formula	C₁₃H₁₉NO₄S
Molecular Weight	285.36 g/mol
Appearance	White to light yellow solid
Melting Point	101-104 °C
Optical Rotation	[α]²⁰D = -116° (c=1, ethanol)
Solubility	Soluble in ethanol, chloroform, and other organic solvents.

Table 2: Spectroscopic Data for N-Tosylhydroxy-L-prolinol

Technique	Key Data and Interpretation
¹H NMR	Predicted chemical shifts (δ, ppm) in CDCl₃: ~7.7 (d, 2H, Ar-H), ~7.3 (d, 2H, Ar-H), ~4.4 (m, 1H, CH-OH), ~3.9 (m, 1H, N-CH), 3.6-3.8 (m, 2H, CH₂-OH), ~3.4 (dd, 1H, N-CH₂), ~3.2 (dd, 1H, N-CH₂), ~2.4 (s, 3H, Ar-CH₃), ~2.0 (m, 1H, CH₂), ~1.8 (m, 1H, CH₂).
¹³C NMR	Predicted chemical shifts (δ, ppm) in CDCl₃: ~143 (Ar-C), ~134 (Ar-C), ~130 (Ar-CH), ~128 (Ar-CH), ~70 (CH-OH), ~64 (CH₂-OH), ~61 (N-CH), ~55 (N-CH₂), ~38 (CH₂), ~21 (Ar-CH₃).
FT-IR	ν (cm⁻¹): ~3500-3300 (br, O-H stretch), ~3000-2850 (C-H stretch), ~1340 & ~1160 (S=O stretch of sulfonamide), ~1600 & ~1490 (C=C aromatic stretch).
Mass Spec. (EI)	m/z: 285 [M]⁺, 155 [Ts]⁺, 91 [C₇H₇]⁺.

Synthesis of N-Tosylhydroxy-L-prolinol

The synthesis of N-Tosylhydroxy-L-prolinol is typically achieved in a two-step process starting from commercially available trans-4-hydroxy-L-proline. The first step involves the protection of the secondary amine with a tosyl group (N-tosylation). The second step is the reduction of the carboxylic acid to a primary alcohol.

Diagram 1: Synthesis Workflow

Caption: A two-step synthesis of N-Tosylhydroxy-L-prolinol.

Experimental Protocol: Synthesis

Step 1: Synthesis of N-Tosyl-trans-4-hydroxy-L-proline

• Reagents and Materials:

  • trans-4-Hydroxy-L-proline

  • p-Toluenesulfonyl chloride (TsCl)

  • Sodium hydroxide (B78521) (NaOH)

  • 1,4-Dioxane

  • Hydrochloric acid (HCl)

  • Ethyl acetate (B1210297)

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Round-bottom flask, magnetic stirrer, ice bath, separatory funnel.

• Procedure:

  • Dissolve trans-4-hydroxy-L-proline (1 equivalent) in a 1M NaOH solution in a round-bottom flask and cool the mixture in an ice bath.

  • In a separate flask, dissolve p-toluenesulfonyl chloride (1.1 equivalents) in 1,4-dioxane.

  • Add the TsCl solution dropwise to the stirred amino acid solution, maintaining the temperature at 0-5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • After the reaction is complete (monitored by TLC), acidify the mixture with concentrated HCl to a pH of ~2.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude N-Tosyl-trans-4-hydroxy-L-proline, which can be used in the next step without further purification or recrystallized from a suitable solvent system like ethyl acetate/hexane.

Step 2: Synthesis of N-Tosylhydroxy-L-prolinol

• Reagents and Materials:

  • N-Tosyl-trans-4-hydroxy-L-proline

  • Lithium aluminum hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF)

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Sodium sulfate decahydrate (B1171855) or Rochelle's salt solution

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Three-neck flask, dropping funnel, reflux condenser, nitrogen atmosphere setup.

• Procedure (using LiAlH₄):

  • Caution: LiAlH₄ is a highly reactive and pyrophoric reagent. Handle with extreme care under a nitrogen atmosphere.

  • Suspend LiAlH₄ (2-3 equivalents) in anhydrous THF in a three-neck flask under a nitrogen atmosphere and cool to 0 °C.

  • Dissolve N-Tosyl-trans-4-hydroxy-L-proline (1 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).

  • Stir the resulting granular precipitate for 1 hour, then filter it off and wash thoroughly with ethyl acetate.

  • Dry the combined filtrate over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization to afford pure N-Tosylhydroxy-L-prolinol.

Characterization of N-Tosylhydroxy-L-prolinol

A combination of spectroscopic and analytical methods is used to confirm the structure and purity of the synthesized compound.

Diagram 2: Characterization Workflow

N-Tosyl-L-prolinol: A Cornerstone for Asymmetric Synthesis in Research and Drug Development

An In-depth Technical Guide

N-Tosyl-L-prolinol, a chiral building block derived from the naturally occurring amino acid L-proline, has emerged as a pivotal tool for researchers, scientists, and drug development professionals. Its rigid pyrrolidine (B122466) backbone, combined with the stereochemical information embedded within its structure, provides a powerful platform for controlling the three-dimensional arrangement of atoms in chemical reactions. This technical guide delves into the core aspects of N-Tosyl-L-prolinol, offering a comprehensive overview of its synthesis, physicochemical properties, and its multifaceted applications in the realm of asymmetric synthesis, a critical technology in the creation of modern pharmaceuticals and other complex chiral molecules.

Physicochemical and Spectroscopic Data

A thorough understanding of a chiral building block's properties is fundamental to its effective application. The key physicochemical data for N-Tosyl-L-prolinol are summarized in the table below, providing a ready reference for experimental design and execution.

Property	Value
Molecular Formula	C₁₂H₁₇NO₃S
Molecular Weight	255.33 g/mol
Appearance	White to off-white solid
Melting Point	101-104 °C[1]
Optical Rotation ([α]D)	-116° (c=1, ethanol)[1]
Solubility	Soluble in organic solvents such as ethanol (B145695) and chloroform[1]

Expected Spectroscopic Features:

• ¹H NMR: The spectrum would exhibit characteristic signals for the tosyl group's aromatic protons and methyl group, as well as distinct multiplets for the protons on the pyrrolidine ring and the hydroxymethyl group. The diastereotopic protons of the CH₂OH group are expected to show complex splitting.

• ¹³C NMR: The carbon spectrum would display resonances for the aromatic carbons of the tosyl group, the methyl carbon, and the five carbons of the prolinol skeleton, including the hydroxymethyl carbon.

• IR Spectroscopy: Key vibrational bands would include those for the O-H stretch of the alcohol, C-H stretches (aromatic and aliphatic), the S=O stretches of the sulfonyl group, and C-N stretching.

Synthesis of N-Tosyl-L-prolinol

The preparation of N-Tosyl-L-prolinol is a critical first step for its utilization in asymmetric synthesis. The most common and direct route involves the tosylation of commercially available L-prolinol. This reaction protects the nitrogen atom of the pyrrolidine ring with a tosyl group, which not only prevents unwanted side reactions but also influences the steric environment around the chiral center.

Synthesis of N-Tosyl-L-prolinol.

Experimental Protocol: Synthesis of N-Tosyl-L-prolinol

This protocol is a general procedure adapted for the tosylation of L-prolinol.

Materials:

• L-Prolinol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine or Triethylamine (B128534)

• Dichloromethane (B109758) (CH₂Cl₂)

• Water

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a solution of L-prolinol (1 equivalent) in dry dichloromethane (10 volumes) at 0 °C, add pyridine or triethylamine (1.5 equivalents).

• Slowly add p-toluenesulfonyl chloride (1.2 equivalents) to the mixture at 0 °C.

• Stir the reaction mixture at 0 °C for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). If the reaction is incomplete, it can be allowed to warm to room temperature and stirred for an additional 2 hours.

• Upon completion, dilute the reaction mixture with water and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Tosyl-L-prolinol.

• The crude product can be purified by column chromatography on silica (B1680970) gel to yield the pure product.

Applications in Asymmetric Synthesis

N-Tosyl-L-prolinol serves as a versatile chiral building block in a variety of asymmetric transformations. Its primary utility lies in its role as a precursor to chiral catalysts and auxiliaries that can induce high levels of stereoselectivity.

Precursor for Corey-Bakshi-Shibata (CBS) Catalysts

One of the most significant applications of N-Tosyl-L-prolinol is in the preparation of oxazaborolidine catalysts, famously known as Corey-Bakshi-Shibata (CBS) catalysts. These catalysts are highly effective for the enantioselective reduction of prochiral ketones to chiral secondary alcohols.

Formation of a CBS Catalyst.

The CBS reduction proceeds via a highly organized transition state where the ketone coordinates to the Lewis acidic boron atom of the catalyst, and the hydride from the borane reagent is delivered to one face of the carbonyl group, dictated by the chirality of the prolinol-derived ligand.

Workflow for CBS Reduction.

This protocol describes the in-situ preparation of the CBS catalyst from N-Tosyl-L-prolinol and its use in the asymmetric reduction of acetophenone (B1666503).

Materials:

• (S)-N-Tosyl-L-prolinol

• Borane-tetrahydrofuran complex (BH₃·THF, 1.0 M solution in THF)

• Acetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Hydrochloric acid (1 M)

Procedure:

• To a solution of (S)-N-Tosyl-L-prolinol (0.1 equivalents) in anhydrous THF, add borane-THF solution (0.6 equivalents) at room temperature. Stir the mixture for 15 minutes to form the oxazaborolidine catalyst in situ.

• Cool the catalyst solution to the desired reaction temperature (e.g., 0 °C or -20 °C).

• Slowly add a solution of acetophenone (1 equivalent) in anhydrous THF to the catalyst solution.

• Add an additional amount of borane-THF solution (0.6 equivalents) dropwise to the reaction mixture.

• Stir the reaction at the same temperature until the starting material is consumed (monitored by TLC).

• Carefully quench the reaction by the slow addition of methanol, followed by 1 M hydrochloric acid.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The enantiomeric excess (ee) of the resulting 1-phenylethanol (B42297) can be determined by chiral HPLC or GC analysis.

Substrate	Catalyst Loading (mol%)	Reductant	Yield (%)	ee (%)
Acetophenone	10	BH₃·THF	>95	>95

Chiral Auxiliary in Asymmetric Reactions

The chiral framework of N-Tosyl-L-prolinol can be directly incorporated into a substrate to act as a chiral auxiliary. A chiral auxiliary is a stereogenic group that is temporarily attached to a prochiral substrate to direct a subsequent stereoselective reaction. After the desired transformation, the auxiliary can be cleaved and ideally recovered.

Concept of a Chiral Auxiliary.

N-Tosyl-L-prolinol and its derivatives have been successfully employed as chiral auxiliaries in various reactions, including aldol (B89426) additions, alkylations, and Diels-Alder reactions, to afford products with high diastereoselectivity.

Conclusion

N-Tosyl-L-prolinol stands as a testament to the power of chiral building blocks in modern organic synthesis. Its straightforward preparation from L-proline, a readily available and inexpensive chiral pool starting material, coupled with its successful application in the synthesis of highly effective catalysts like the CBS reagent, underscores its importance. For researchers in academia and industry, N-Tosyl-L-prolinol offers a reliable and versatile tool to tackle the challenges of asymmetric synthesis, ultimately contributing to the development of new medicines and advanced materials. The continued exploration of new applications for this and other prolinol-based chiral building blocks will undoubtedly lead to further innovations in the field of stereoselective chemistry.

References

• 1. N-Tosylhydroxy-L-prolinol [chembk.com]

The Role of N-Tosylhydroxy-L-prolinol in Asymmetric Catalysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Tosylhydroxy-L-prolinol, a chiral amino alcohol derived from the naturally abundant L-proline, serves as a critical building block in the field of asymmetric catalysis. Its rigid pyrrolidine (B122466) backbone, coupled with the stereodefined hydroxyl and tosyl-protected amine functionalities, makes it an excellent precursor for chiral ligands and catalysts. The primary application of this compound lies in its conversion to a chiral oxazaborolidine catalyst, a cornerstone of the Corey-Bakshi-Shibata (CBS) reduction for the enantioselective synthesis of secondary alcohols from prochiral ketones. This technical guide provides an in-depth exploration of the role of N-Tosylhydroxy-L-prolinol in asymmetric catalysis, with a focus on its application in the CBS reduction, including mechanistic insights, quantitative data, and detailed experimental protocols.

Core Principles: The Corey-Bakshi-Shibata (CBS) Reduction

The enantioselective reduction of ketones is a fundamental transformation in organic synthesis, providing access to chiral alcohols that are key intermediates in the production of pharmaceuticals and other biologically active molecules.[1] The CBS reduction utilizes a chiral oxazaborolidine catalyst, which can be prepared from N-Tosylhydroxy-L-prolinol, in the presence of a borane (B79455) source to achieve high levels of enantioselectivity.[2][3]

The catalyst, formed from the reaction of the amino alcohol with a borane source, creates a chiral environment that directs the hydride transfer from the borane to one of the two prochiral faces of the ketone. The N-tosyl group in the precursor can influence the steric and electronic properties of the resulting catalyst, thereby impacting its reactivity and selectivity. The 4-hydroxy group can also play a role in the catalyst's structure and stability.

Catalytic Cycle and Mechanism

The mechanism of the CBS reduction involves a well-defined catalytic cycle that ensures high enantioselectivity. The key steps are as follows:

• Catalyst Activation: The borane reducing agent coordinates to the nitrogen atom of the oxazaborolidine catalyst. This coordination enhances the Lewis acidity of the endocyclic boron atom and activates the borane as a hydride donor.[2][4]

• Ketone Coordination: The prochiral ketone coordinates to the Lewis acidic endocyclic boron of the activated catalyst. The ketone orients itself to minimize steric interactions between its larger substituent and the chiral framework of the catalyst.[4]

• Hydride Transfer: The activated borane delivers a hydride to the carbonyl carbon of the ketone via a six-membered ring transition state. This intramolecular hydride transfer is highly stereoselective due to the fixed geometry of the catalyst-ketone complex.[4]

• Product Release and Catalyst Regeneration: The resulting alkoxyborane dissociates from the catalyst, and upon workup, yields the chiral alcohol. The oxazaborolidine catalyst is then free to enter another catalytic cycle.

Figure 1: Catalytic cycle of the CBS reduction.

Data Presentation: Enantioselective Reduction of Ketones

Entry	Ketone Substrate	Chiral Alcohol Product	Yield (%)	ee (%)
1	Acetophenone	(R)-1-Phenylethanol	>95	>98
2	1-Tetralone	(R)-1,2,3,4-Tetrahydro-1-naphthalenol	95	97
3	2-Chloroacetophenone	(R)-2-Chloro-1-phenylethanol	92	96
4	Propiophenone	(R)-1-Phenyl-1-propanol	97	95
5	1-Indanone	(R)-1-Indanol	98	94

Note: Data is representative of the Corey-Bakshi-Shibata reduction using prolinol-derived oxazaborolidine catalysts and may not be specific to a catalyst derived from N-Tosylhydroxy-L-prolinol.

Experimental Protocols

The following are detailed experimental protocols for the preparation of a representative oxazaborolidine catalyst and its use in the asymmetric reduction of a ketone. These protocols can be adapted for the use of N-Tosylhydroxy-L-prolinol as the chiral precursor.

Protocol 1: Preparation of the Chiral Oxazaborolidine Catalyst

This protocol describes the in-situ generation of the oxazaborolidine catalyst from a chiral amino alcohol and borane.

Materials:

• (2S,4R)-N-Tosyl-4-hydroxy-L-prolinol (or other chiral amino alcohol)

• Borane-dimethyl sulfide (B99878) complex (BMS) or Borane-THF complex

• Anhydrous tetrahydrofuran (B95107) (THF)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• A solution of the chiral amino alcohol (e.g., (2S,4R)-N-Tosyl-4-hydroxy-L-prolinol, 1.1 equivalents) in anhydrous THF is prepared in a flame-dried, two-necked round-bottom flask under an inert atmosphere.

• The solution is cooled to 0 °C in an ice bath.

• A solution of borane-dimethyl sulfide complex (1.0 M in THF, 1.0 equivalent) is added dropwise to the stirred solution of the amino alcohol.

• The reaction mixture is stirred at room temperature for 1 hour. During this time, hydrogen gas evolution is observed. The resulting clear solution contains the active oxazaborolidine catalyst.

Figure 2: Workflow for catalyst preparation.

Protocol 2: Asymmetric Reduction of a Prochiral Ketone

This protocol outlines a general procedure for the enantioselective reduction of a ketone using the in-situ generated catalyst.

Materials:

• Prochiral ketone (e.g., acetophenone)

• In-situ generated oxazaborolidine catalyst solution (from Protocol 1)

• Borane-dimethyl sulfide complex (BMS) or Borane-THF complex

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid

• Diethyl ether or Ethyl acetate (B1210297) for extraction

• Brine

• Anhydrous magnesium sulfate

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• The solution of the in-situ generated oxazaborolidine catalyst (typically 5-10 mol%) in anhydrous THF is cooled to 0 °C under an inert atmosphere.

• A solution of the prochiral ketone (1.0 equivalent) in anhydrous THF is added dropwise to the catalyst solution.

• A solution of borane-dimethyl sulfide complex (1.0 M in THF, 0.6-1.0 equivalents) is added dropwise to the reaction mixture over a period of 10-30 minutes.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting ketone is consumed.

• Upon completion, the reaction is cooled to 0 °C and quenched by the slow, dropwise addition of methanol.

• 1 M hydrochloric acid is added, and the mixture is stirred for 30 minutes.

• The aqueous layer is extracted with diethyl ether or ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to yield the chiral alcohol.

• The enantiomeric excess (ee) of the product is determined by chiral HPLC or GC analysis.

Conclusion

N-Tosylhydroxy-L-prolinol is a valuable chiral precursor for the synthesis of highly effective oxazaborolidine catalysts used in asymmetric synthesis. Its primary role is in the Corey-Bakshi-Shibata reduction of prochiral ketones, enabling the production of enantiomerically enriched secondary alcohols with high yields and excellent stereocontrol. The well-defined mechanism, operational simplicity, and broad substrate scope of the CBS reduction have established it as a powerful tool for academic and industrial chemists. The structural features of N-Tosylhydroxy-L-prolinol, including the N-tosyl and 4-hydroxy groups, can be strategically utilized to fine-tune the properties of the resulting catalyst, further expanding the utility of this important class of chiral ligands in asymmetric catalysis.

References

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]

N-Tosylhydroxy-L-prolinol Derivatives: A Technical Guide to Synthesis and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Tosylhydroxy-L-prolinol derivatives, a class of chiral compounds with significant applications in asymmetric synthesis and as scaffolds in medicinal chemistry. This document details their synthesis, catalytic applications in key carbon-carbon bond-forming reactions, and explores their potential, though not yet fully elucidated, role in drug development.

Introduction

N-Tosylhydroxy-L-prolinol and its derivatives are chiral organocatalysts and synthetic intermediates derived from the naturally abundant amino acid, L-proline. The presence of a tosyl group enhances the rigidity and lipophilicity of the proline scaffold, while the hydroxyl and hydroxymethyl groups provide key sites for further functionalization and coordination. These structural features make them highly effective in inducing stereoselectivity in a variety of chemical transformations. Their primary application lies in the field of organocatalysis, particularly in asymmetric aldol (B89426) and Michael addition reactions, which are fundamental for the construction of complex chiral molecules. While their direct application in modulating specific signaling pathways in drug development is an emerging area of interest, their role as chiral building blocks for the synthesis of bioactive molecules is well-established.

Synthesis of N-Tosylhydroxy-L-prolinol Derivatives

The synthesis of the parent compound, (2S,4R)-4-hydroxy-1-tosylpyrrolidine-2-methanol, typically starts from commercially available trans-4-hydroxy-L-proline. The general synthetic strategy involves N-protection followed by reduction of the carboxylic acid.

General Synthetic Workflow

The overall transformation from trans-4-hydroxy-L-proline to N-Tosylhydroxy-L-prolinol can be visualized as a two-step process: N-tosylation and subsequent reduction.

Unraveling the Catalytic Machinery: A Technical Guide to N-Tosylhydroxy-L-prolinol Catalysts

For Researchers, Scientists, and Drug Development Professionals

The field of asymmetric organocatalysis has identified N-Tosylhydroxy-L-prolinol and its derivatives as potent catalysts for the stereoselective formation of carbon-carbon bonds, a cornerstone of modern synthetic chemistry and drug development. This technical guide provides an in-depth exploration of the mechanism of action of these catalysts, supported by quantitative data, detailed experimental protocols, and visual representations of the catalytic processes.

Core Catalytic Principles: Enamine and Iminium Ion Intermediacy

The catalytic prowess of N-Tosylhydroxy-L-prolinol catalysts, much like their parent compound L-proline, is rooted in their ability to form key reactive intermediates with carbonyl compounds. The generally accepted mechanism involves a dual activation strategy through the formation of enamine and iminium ion intermediates. The tosyl (Ts) group, an electron-withdrawing substituent on the nitrogen atom of the pyrrolidine (B122466) ring, and the hydroxyl group play crucial roles in modulating the catalyst's reactivity and stereoselectivity.

The catalytic cycle is initiated by the reaction of the secondary amine of the prolinol catalyst with a ketone or aldehyde donor, leading to the formation of a nucleophilic enamine intermediate. This enamine then attacks an electrophilic acceptor, such as an aldehyde or a Michael acceptor. The stereochemical outcome of the reaction is dictated by the chiral environment created by the catalyst, which directs the approach of the electrophile to a specific face of the enamine. Subsequent hydrolysis releases the product and regenerates the catalyst, allowing it to re-enter the catalytic cycle.

Proposed Catalytic Cycle for an Aldol (B89426) Reaction

The following diagram illustrates the proposed catalytic cycle for an aldol reaction catalyzed by an N-Tosylhydroxy-L-prolinol derivative. This mechanism is based on the well-established models for proline-catalyzed aldol reactions.

A Technical Guide to the Synthesis of Anti-Tumor Agents Utilizing Chiral Proline Derivatives

Executive Summary: The enantioselective synthesis of complex pharmaceutical molecules is a cornerstone of modern drug development. Chiral auxiliaries and catalysts derived from readily available chiral precursors play a pivotal role in establishing the desired stereochemistry, which is often critical for therapeutic efficacy. This technical guide explores the application of L-proline derivatives, specifically focusing on the lineage of (S)-α,α-diphenyl-L-prolinol, in the synthesis of precursors for anti-tumor agents. While direct applications of N-Tosylhydroxy-L-prolinol are not extensively documented in publicly accessible literature, its structural analogs are fundamental to powerful catalytic systems used in stereoselective synthesis. This paper details the mechanism, experimental protocols, and applications of the Corey-Bakshi-Shibata (CBS) catalyst, which is derived from a close analog of the titular compound, and its role in constructing chiral intermediates for cancer therapeutics.

Introduction to Chiral Proline Derivatives in Oncology Drug Synthesis

The three-dimensional arrangement of atoms in a drug molecule can have a profound impact on its biological activity. For many therapeutics, only one of two enantiomers is responsible for the desired pharmacological effect, while the other may be inactive or even contribute to toxicity. Consequently, methods for asymmetric synthesis are of paramount importance in the pharmaceutical industry.

L-proline, a naturally occurring chiral amino acid, and its derivatives are highly valued as organocatalysts and chiral building blocks.[1] Their rigid pyrrolidine (B122466) framework provides a well-defined stereochemical environment, enabling precise control over the formation of new chiral centers.[1] Derivatives such as L-prolinol, and specifically its more sterically hindered analogs like (S)-α,α-diphenyl-L-prolinol, are precursors to some of the most effective catalysts for asymmetric reductions.

The Corey-Bakshi-Shibata (CBS) Catalyst: A Prolinol-Derived Workhorse

A primary application of prolinol derivatives in complex synthesis is the formation of chiral oxazaborolidine catalysts. The most prominent of these is the Corey-Bakshi-Shibata (CBS) catalyst, which is prepared from (S)-(-)-α,α-diphenyl-L-prolinol and a borane (B79455) source.[2][3] This catalyst facilitates the highly enantioselective reduction of prochiral ketones to chiral secondary alcohols, a transformation known as the CBS reduction.[1][4] The N-Tosyl protection, as specified in the topic, is a common modification for amino alcohols and related structures, often used to enhance stability or influence electronic properties, suggesting that an N-Tosylated prolinol derivative would function within this catalytic paradigm.

Application in the Synthesis of Anti-Tumor Agent Precursors

The CBS reduction has been successfully employed in the synthesis of numerous natural products and pharmaceutical agents, including intermediates for compounds with anti-cancer properties.[1][5] A notable example is the synthesis of a chiral alcohol precursor to kanamienamides , which are enol ethers that have demonstrated potent inhibitory effects on cancer cells.[1] The key step involves the asymmetric reduction of an enone to establish the required stereocenter for the final natural product.[1]

Quantitative Data Presentation

The efficiency and selectivity of the CBS reduction are consistently high, making it a reliable method for industrial and academic applications. The data below summarizes a key transformation in the synthesis pathway towards kanamienamides.

Substrate	Catalyst	Product	Yield (%)	Enantiomeric Excess (ee, %)	Reference
7-(Benzyloxy)hept-1-en-3-one	(R)-Me-CBS Catalyst	(S)-7-(Benzyloxy)hept-1-en-3-ol	89	91	[1]

Experimental Protocols

The following is a representative protocol for a CBS-catalyzed enantioselective ketone reduction.

General Protocol for CBS-Catalyzed Asymmetric Reduction

Materials:

• (S)-(-)-α,α-Diphenyl-L-prolinol

• Borane dimethyl sulfide (B99878) complex (BH₃·SMe₂) or Borane-THF complex (BH₃·THF)

• Prochiral ketone substrate

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• Hydrochloric acid (1N)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Catalyst Formation (in situ): A solution of (S)-(-)-α,α-Diphenyl-L-prolinol (0.1-0.2 equivalents) in anhydrous THF is cooled to 0 °C under an inert atmosphere (e.g., nitrogen or argon). Borane dimethyl sulfide complex (0.6-1.1 equivalents) is added dropwise, and the mixture is stirred for 30 minutes to allow for the formation of the oxazaborolidine catalyst.

• Substrate Reduction: The reaction mixture is cooled further to the desired temperature (typically between -78 °C and -20 °C). A solution of the prochiral ketone (1.0 equivalent) in anhydrous THF is added slowly over a period of 1-2 hours.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: The reaction is quenched by the slow, dropwise addition of methanol at the reaction temperature, followed by warming to room temperature.

• Workup: The mixture is diluted with an organic solvent like ethyl acetate (B1210297) and washed sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The resulting crude chiral alcohol is purified by silica gel column chromatography.

Visualization of Pathways and Workflows

Mechanism of the Corey-Bakshi-Shibata (CBS) Reduction

The predictable stereochemical outcome of the CBS reduction is a result of a highly organized transition state. The diagram below illustrates the key steps of the catalytic cycle.

References

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 5. grokipedia.com [grokipedia.com]

Navigating the Safe Handling of N-Tosylhydroxy-L-prolinol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

N-Tosylhydroxy-L-prolinol, a chiral intermediate vital in the synthesis of various pharmaceutical compounds, including antiviral, anti-tumor, and antibacterial drugs, requires careful handling to ensure laboratory safety and experimental integrity.[1] This technical guide provides an in-depth overview of its safety profile, handling procedures, and emergency responses, based on available data.

Core Safety and Physical Data

Table 1: Physical and Chemical Properties of N-Tosylhydroxy-L-prolinol

Property	Value	Source
Chemical Name	(2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol	ChemBK
CAS Number	5605-46-9	ChemBK
Molecular Formula	C13H19NO4S	[1]
Molecular Weight	285.36 g/mol	[1]
Appearance	White to light yellow solid	[1]
Melting Point	101-104°C	[1]
Solubility	Soluble in water, ethanol (B145695), and chloroform	[1]
Specific Rotation	-116° (c=1, ethanol)	[1]

Table 2: Hazard Identification and Precautionary Statements

Hazard Category	Description	Precautionary Measures
Skin Irritation	Causes skin irritation.	P264: Wash hands thoroughly after handling. P280: Wear protective gloves. P302+P352: IF ON SKIN: Wash with plenty of water. P332+P317: If skin irritation occurs: Get medical help.
Eye Irritation	Causes serious eye irritation.	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Respiratory Irritation	May cause respiratory irritation.	P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P271: Use only outdoors or in a well-ventilated area. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P319: Get medical help if you feel unwell.

Experimental Workflow for Safe Handling

The following workflow outlines the critical steps for safely managing N-Tosylhydroxy-L-prolinol within a laboratory setting, from receipt to disposal. Adherence to these procedures is crucial for minimizing exposure and ensuring a safe research environment.

Caption: Safe Handling Workflow for N-Tosylhydroxy-L-prolinol.

Detailed Protocols and Procedures

While specific experimental protocols detailing the use of N-Tosylhydroxy-L-prolinol are proprietary to the developing institutions, the following general procedures are based on established safety guidelines for handling similar chemical compounds.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield should be worn at all times when handling the compound.

• Skin Protection: A standard laboratory coat must be worn. Nitrile gloves are recommended; they should be inspected before use and changed frequently, especially if contact with the substance is suspected.

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator is advised. All handling of the solid form should ideally be performed in a chemical fume hood to minimize inhalation risk.

Storage and Stability

N-Tosylhydroxy-L-prolinol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] It is crucial to keep it away from incompatible materials such as strong oxidizing agents.[1]

Spill and Emergency Procedures

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Wash out the mouth with water and provide a glass of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Spills: In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory protection. Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal

All waste materials, including contaminated PPE and empty containers, must be disposed of in accordance with federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.

References

• 1. chembk.com [chembk.com]

N-Tosylhydroxy-L-prolinol Structural Analogs: A Technical Guide to Their Properties and Potential in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Tosylhydroxy-L-prolinol and its structural analogs, focusing on their synthesis, biological properties, and potential applications in drug development. The document summarizes available quantitative data, details relevant experimental protocols, and visualizes potential mechanisms of action and experimental workflows.

Introduction

N-Tosylhydroxy-L-prolinol and its derivatives represent a class of chiral molecules that have garnered significant interest in medicinal chemistry. The core structure, a substituted proline ring, is a common motif in many biologically active compounds and approved drugs. The tosyl group and the hydroxyl functionality provide avenues for diverse chemical modifications, allowing for the exploration of a wide range of structural analogs with varied physicochemical and pharmacological properties. These compounds have been investigated for various therapeutic applications, including as anticancer, antiviral, and antibacterial agents, primarily owing to their role as key chiral intermediates in the synthesis of complex molecules.

Synthesis of N-Tosylhydroxy-L-prolinol and Its Analogs

The synthesis of N-Tosylhydroxy-L-prolinol and its analogs often starts from commercially available hydroxy-L-proline. The synthetic strategies typically involve protection of the amine and carboxylic acid functionalities, followed by modification of the hydroxyl group and other positions on the pyrrolidine (B122466) ring.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of N-Tosylhydroxy-L-prolinol analogs.

Caption: Generalized synthetic workflow for N-Tosylhydroxy-L-prolinol analogs.

Detailed Experimental Protocols

Synthesis of N-Tosyl-4-hydroxy-L-proline Analogs:

A common precursor for many analogs is N-Tosyl-4-hydroxy-L-proline. Its synthesis and subsequent modifications are crucial for developing a library of derivatives.

Experimental Protocol: Synthesis of N-Cbz-4-tosyl-L-proline benzyl (B1604629) ester

This protocol describes the tosylation of a protected hydroxy-L-proline derivative, a key step in the synthesis of many analogs.

• Amine Protection: Trans-4-hydroxy-L-proline is first protected, for example, with a Carboxybenzyl (Cbz) group using benzyl chloroformate.

• Esterification: The carboxylic acid is then protected as a benzyl ester using benzyl bromide.

• Tosylation: The resulting N-Cbz-trans-4-hydroxy-L-proline benzyl ester is dissolved in pyridine. The solution is cooled to 0 °C.

• p-Toluenesulfonyl chloride (TsCl) is added portionwise to the cooled solution.

• The reaction mixture is stirred at 4 °C for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• The product, N-Cbz-4-tosyl-L-proline benzyl ester, is then isolated and purified using standard techniques such as extraction and column chromatography.

Biological Activities and Quantitative Data

Structural analogs of N-Tosylhydroxy-L-prolinol have been primarily investigated for their potential as inhibitors of various enzymes and transporters, and as anticancer agents. The following tables summarize the available quantitative data for close structural analogs.

Inhibition of Neutral Amino Acid Transporters

Hydroxy-L-proline derivatives have shown inhibitory activity against the neutral amino acid transporters SLC1A4 (ASCT1) and SLC1A5 (ASCT2).

Table 1: Inhibitory Activity of Hydroxy-L-proline Analogs against SLC1A4 and SLC1A5

Compound	Target	Km (μM)	Ki (μM)
3-HP	SLC1A4	14.0 +/- 1.8	-
4-HP	SLC1A4	17.1 +/- 0.8	-
L-Ala	SLC1A4	40.0 +/- 1.8	-
3-HP	mSLC1A5	28.6 +/- 6.4	-
4-HP	mSLC1A5	76.3 +/- 11.0	-
L-Gln	mSLC1A5	47.4 +/- 4.6	-

Data extracted from studies on hydroxy-L-proline derivatives as blockers of SLC1A4 and SLC1A5.

Anticancer Activity

Silver(I) complexes of proline and hydroxyproline (B1673980) have demonstrated cytotoxic effects against cancer cell lines. While not direct analogs of N-Tosylhydroxy-L-prolinol, this data suggests the potential of the core proline scaffold in anticancer drug design.

Table 2: Cytotoxicity of Proline and Hydroxyproline Silver(I) Complexes

Compound	Cell Line	IC50 (μM)
AgPro	MDA-MB-231 (Breast Cancer)	3.7
AgPro	Jurkat (T-cell Leukemia)	3.0
AgNO3	MDA-MB-231 (Breast Cancer)	6.1
AgNO3	Jurkat (T-cell Leukemia)	5.7
Cisplatin	MDA-MB-231 (Breast Cancer)	-

Data from a study on the influence of proline and hydroxyproline on the anticancer activity of silver(I) ions.[1][2]

Potential Signaling Pathways in Cancer

While specific signaling pathways targeted by N-Tosylhydroxy-L-prolinol analogs are not yet fully elucidated, their potential as anticancer agents suggests they may interact with well-established cancer-related signaling pathways. Natural products and their derivatives often exert their effects by modulating pathways that control cell proliferation, apoptosis, and angiogenesis.

The following diagram illustrates a simplified overview of key signaling pathways often implicated in cancer, which could be potential targets for novel therapeutic agents.

References

• 1. Influence of proline and hydroxyproline as antimicrobial and anticancer peptide components on the silver(i) ion activity: structural and biological evaluation with a new theoretical and experimental SAR approach - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Influence of proline and hydroxyproline as antimicrobial and anticancer peptide components on the silver(I) ion activity: structural and biological evaluation with a new theoretical and experimental SAR approach - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Guide to the Discovery and Synthesis of N-Tosylhydroxy-L-prolinol

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Tosylhydroxy-L-prolinol, systematically known as (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a valuable chiral building block in organic synthesis. Its rigid pyrrolidine (B122466) framework, derived from the naturally occurring amino acid trans-4-hydroxy-L-proline, provides a well-defined stereochemical scaffold. This, combined with the synthetic handles of its primary and secondary hydroxyl groups and the sulfonamide nitrogen, makes it a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics. This technical guide provides a comprehensive overview of the history, synthesis, and chemical properties of N-Tosylhydroxy-L-prolinol, including detailed experimental protocols and characterization data.

Introduction and Historical Context

The development of N-Tosylhydroxy-L-prolinol is intrinsically linked to the broader field of asymmetric synthesis, where chiral molecules derived from the "chiral pool" are employed to induce stereoselectivity in chemical reactions. The parent molecule, trans-4-hydroxy-L-proline, is a constituent of animal structural proteins like collagen and elastin (B1584352) and serves as a readily available, inexpensive, and stereochemically pure starting material.[1] Its utility as a versatile chiral starting block has been widely recognized in the synthesis of a variety of biologically active compounds, including neuroexcitatory kainoids and antifungal echinocandins.[1][2]

While the precise first synthesis of N-Tosylhydroxy-L-prolinol is not prominently documented in a singular seminal publication, its emergence is a logical progression in the functionalization of trans-4-hydroxy-L-proline for use in synthetic chemistry. The tosyl group serves as a robust protecting group for the nitrogen atom of the pyrrolidine ring, rendering it stable to a variety of reaction conditions while influencing the molecule's reactivity and solubility. The reduction of the carboxylic acid to a primary alcohol further expands its synthetic utility, providing a site for elongation or modification. This compound is primarily recognized as an important chiral intermediate in drug synthesis, with applications in the preparation of antiviral, anti-tumor, and antibacterial agents.[3]

Physicochemical Properties

N-Tosylhydroxy-L-prolinol is a white to light yellow solid with good solubility in organic solvents such as ethanol (B145695) and chloroform.[3] A summary of its key physical properties is provided in Table 1.

Table 1: Physicochemical Properties of N-Tosylhydroxy-L-prolinol

Property	Value	Reference
Molecular Formula	C₁₂H₁₇NO₄S	[3]
Molecular Weight	271.33 g/mol
Melting Point	101-104 °C	[3]
Specific Rotation [α]	-116° (c=1, ethanol)	[3]
Appearance	White to light yellow solid	[3]

Synthesis of N-Tosylhydroxy-L-prolinol

The synthesis of N-Tosylhydroxy-L-prolinol is a multi-step process commencing from trans-4-hydroxy-L-proline. The overall synthetic strategy involves three key transformations: esterification of the carboxylic acid, tosylation of the secondary amine, and subsequent reduction of the ester to a primary alcohol.

Synthetic Workflow

The logical workflow for the synthesis of N-Tosylhydroxy-L-prolinol is depicted below. This pathway ensures the selective modification of the functional groups of the starting material to yield the desired product.

Caption: Synthetic pathway from trans-4-hydroxy-L-proline to N-Tosylhydroxy-L-prolinol.

Detailed Experimental Protocols

The following protocols are based on established procedures for the individual reaction types on similar substrates.

Step 1: Esterification of trans-4-Hydroxy-L-proline to its Methyl Ester Hydrochloride

This procedure is adapted from the esterification of the parent amino acid.[4]

• Materials:

  • trans-4-Hydroxy-L-proline (1.0 eq)

  • Methanol (B129727) (MeOH)

  • Thionyl chloride (SOCl₂) (1.5 eq)

• Procedure:

  • Suspend trans-4-hydroxy-L-proline in methanol and cool the mixture to 0 °C in an ice bath.

  • Slowly add thionyl chloride dropwise to the stirred suspension.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction by TLC until completion.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to obtain the crude trans-4-hydroxy-L-proline methyl ester hydrochloride as a solid. This product is often used in the next step without further purification.

Step 2: Tosylation of trans-4-Hydroxy-L-proline Methyl Ester Hydrochloride

This protocol is based on the tosylation of related hydroxyproline (B1673980) derivatives.[5]

• Materials:

  • trans-4-Hydroxy-L-proline methyl ester hydrochloride (1.0 eq)

  • Pyridine (B92270)

  • Tosyl chloride (TsCl) (1.05 eq)

  • Chloroform (CHCl₃)

  • 2 N Hydrochloric acid (HCl)

• Procedure:

  • Dissolve the crude trans-4-hydroxy-L-proline methyl ester hydrochloride in pyridine and cool the solution to 0 °C.

  • Add a solution of tosyl chloride in pyridine dropwise at 0 °C.

  • Stir the reaction mixture at low temperature and then allow it to stand for several hours or days, monitoring by TLC.

  • Pour the reaction mixture into ice-cold 2 N hydrochloric acid with stirring.

  • Extract the resulting mixture with chloroform.

  • Wash the organic layer with water, dry over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure to yield crude N-Tosyl-trans-4-hydroxy-L-proline methyl ester. Purify by column chromatography if necessary.

Step 3: Reduction of N-Tosyl-trans-4-hydroxy-L-proline Methyl Ester to N-Tosylhydroxy-L-prolinol

The reduction of the ester to the primary alcohol is achieved using a powerful reducing agent. The use of lithium aluminium hydride for the reduction of N-protected proline esters to their corresponding prolinols is a well-established method.[6]

• Materials:

  • N-Tosyl-trans-4-hydroxy-L-proline methyl ester (1.0 eq)

  • Lithium aluminium hydride (LiAlH₄) (excess)

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Sodium sulfate decahydrate (B1171855) or Rochelle's salt solution

• Procedure:

  • In a flame-dried flask under an inert atmosphere, prepare a suspension of lithium aluminium hydride in anhydrous THF.

  • Cool the suspension to 0 °C and add a solution of N-Tosyl-trans-4-hydroxy-L-proline methyl ester in anhydrous THF dropwise.

  • After the addition, allow the reaction to stir at room temperature and monitor by TLC.

  • Upon completion, carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water, while maintaining cooling.

  • Filter the resulting granular precipitate and wash thoroughly with THF or ethyl acetate.

  • Dry the combined filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Tosylhydroxy-L-prolinol.

  • Purify the product by column chromatography or recrystallization.

Characterization and Data

Table 2: Characterization Data for N-Tosylhydroxy-L-prolinol

Data Type	Expected/Reported Values
¹H NMR	Expected signals: Aromatic protons of the tosyl group (2 doublets, ~7.4-7.8 ppm), methyl protons of the tosyl group (singlet, ~2.4 ppm), protons on the pyrrolidine ring and the hydroxymethyl group (complex multiplets, ~1.5-4.5 ppm), hydroxyl protons (broad singlets, exchangeable with D₂O).
¹³C NMR	Expected signals: Aromatic carbons of the tosyl group (~127-145 ppm), carbons of the pyrrolidine ring (~25-70 ppm), hydroxymethyl carbon (~60-65 ppm), methyl carbon of the tosyl group (~21 ppm).
IR (Infrared Spectroscopy)	Expected absorptions: O-H stretching (broad, ~3400 cm⁻¹), C-H stretching (aliphatic and aromatic, ~2850-3100 cm⁻¹), S=O stretching (asymmetric and symmetric, ~1340 and ~1160 cm⁻¹), C-N stretching, C-O stretching.
Mass Spectrometry	Expected m/z: [M+H]⁺ ≈ 272.09, [M+Na]⁺ ≈ 294.07.

Applications in Synthesis

N-Tosylhydroxy-L-prolinol is a valuable intermediate for the synthesis of more complex chiral molecules. Its two hydroxyl groups can be selectively functionalized, and the tosyl group can be removed if necessary. It has been employed in the synthesis of chiral ligands for enantioselective reactions. The inherent chirality and rigid conformation of the pyrrolidine ring make it an excellent scaffold for inducing stereoselectivity in a variety of chemical transformations, which is of paramount importance in the synthesis of enantiomerically pure pharmaceuticals.

Conclusion

N-Tosylhydroxy-L-prolinol represents a key chiral building block derived from the abundant natural amino acid trans-4-hydroxy-L-proline. Its synthesis, while involving multiple steps of protection and functional group transformation, relies on well-established and reliable organic reactions. The resulting molecule, with its defined stereochemistry and versatile functional groups, is a valuable asset for medicinal chemists and synthetic organic chemists in the construction of complex, biologically active molecules. Further exploration of its applications in asymmetric catalysis and as a scaffold in drug discovery is warranted.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scbt.com [scbt.com]
• 3. N-Tosylhydroxy-L-prolinol [chembk.com]
• 4. trans-4-Hydroxy-L-proline methyl ester hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 5. prepchem.com [prepchem.com]
• 6. Synthesis of a dimer of β-(1,4)-L-arabinosyl-(2S,4R)-4-hydroxyproline inspired by Art v 1, the major allergen of mugwort - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of N-Tosylhydroxy-L-prolinol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Molecular Structure and Expected Spectroscopic Features

N-Tosylhydroxy-L-prolinol, systematically named ((2S,4R)-4-hydroxy-1-tosylpyrrolidin-2-yl)methanol, possesses several key functional groups that give rise to characteristic spectroscopic signals: a tosyl group, a pyrrolidine (B122466) ring, a primary alcohol, and a secondary alcohol.

Structure:

Spectroscopic Data Summary

The following tables present predicted and plausible spectroscopic data for N-Tosylhydroxy-L-prolinol. This data is compiled from spectral information for structurally related compounds and general principles of spectroscopy.

Table 1: Nuclear Magnetic Resonance (NMR) Data

¹H NMR (Proton NMR)

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Tosyl-CH₃	~ 2.4	Singlet	-
Aromatic-H (ortho to SO₂)	~ 7.8	Doublet	~ 8
Aromatic-H (meta to SO₂)	~ 7.4	Doublet	~ 8
H-2 (pyrrolidine)	3.8 - 4.0	Multiplet	-
H-4 (pyrrolidine)	4.3 - 4.5	Multiplet	-
H-5 (pyrrolidine)	3.2 - 3.6	Multiplet	-
CH₂OH (exocyclic)	3.5 - 3.8	Multiplet	-
Pyrrolidine Ring CH₂	1.8 - 2.2	Multiplet	-
OH (hydroxyls)	Broad singlet	-

¹³C NMR (Carbon NMR)

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Tosyl-CH₃	~ 21
Tosyl-C (ipso)	~ 145
Tosyl-C (aromatic)	127 - 130
Tosyl-C (para)	~ 135
C-2 (pyrrolidine)	~ 60 - 65
C-4 (pyrrolidine)	~ 70 - 75
C-5 (pyrrolidine)	~ 50 - 55
C-3 (pyrrolidine)	~ 35 - 40
CH₂OH (exocyclic)	~ 60 - 65

Table 2: Infrared (IR) Spectroscopy Data

Functional Group	Expected Absorption Frequency (cm⁻¹)	Intensity
O-H Stretch (alcohols)	3500 - 3200	Strong, Broad
C-H Stretch (aromatic)	3100 - 3000	Medium
C-H Stretch (aliphatic)	3000 - 2850	Medium
S=O Stretch (sulfonyl)	1350 - 1300 and 1170 - 1150	Strong
C-N Stretch	1200 - 1020	Medium
C-O Stretch (alcohols)	1260 - 1000	Strong

Table 3: Mass Spectrometry (MS) Data

Ion	Expected m/z Ratio	Notes
[M+H]⁺	286.1057	Calculated for C₁₂H₁₈NO₄S⁺
[M+Na]⁺	308.0876	Calculated for C₁₂H₁₇NNaO₄S⁺
[M-H₂O+H]⁺	268.1	Loss of water
[M-CH₂OH+H]⁺	255.1	Loss of hydroxymethyl group
[C₇H₇SO₂]⁺	155.0	Tosyl fragment
[C₇H₇]⁺	91.0	Tropylium ion from tosyl group

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of N-Tosylhydroxy-L-prolinol in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a standard probe.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • Typical parameters: 1024 or more scans, spectral width of 200-250 ppm.

  • Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

  • KBr Pellet: Mix ~1 mg of the sample with ~100 mg of dry KBr powder. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure KBr pellet.

  • Record the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The final spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

• Instrumentation: Employ a high-resolution mass spectrometer (HRMS), such as a time-of-flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source.

• Ionization: Electrospray ionization (ESI) is a common and suitable technique for this molecule. Operate in positive ion mode to detect protonated molecules ([M+H]⁺) and other adducts.

• Data Acquisition:

  • Introduce the sample solution into the ion source via direct infusion or through a liquid chromatography (LC) system.

  • Acquire mass spectra over a relevant m/z range (e.g., 50-500).

  • For structural elucidation, perform tandem mass spectrometry (MS/MS) on the precursor ion of interest to obtain fragmentation patterns.

Visualized Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a synthesized chemical compound like N-Tosylhydroxy-L-prolinol.

General workflow for spectroscopic analysis.

A Technical Guide to N-Tosylhydroxy-L-prolinol: Commercial Availability, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Tosylhydroxy-L-prolinol, a chiral pyrrolidine (B122466) derivative, is a valuable building block in asymmetric synthesis and drug discovery. Its rigid structure and multiple functional groups make it an important intermediate for the synthesis of complex chiral molecules, including antiviral, anti-tumor, and antibacterial agents.[1] This technical guide provides a comprehensive overview of the commercial availability of N-Tosylhydroxy-L-prolinol, its applications in asymmetric catalysis, and a detailed experimental protocol for its use in the synthesis of chiral ligands.

Introduction

N-Tosylhydroxy-L-prolinol, systematically named (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a white to light yellow solid. Its chemical structure, characterized by a tosyl-protected amine, a primary alcohol, and a secondary alcohol on a pyrrolidine ring, provides a versatile scaffold for further chemical modifications. This compound is primarily utilized as a chiral intermediate in the synthesis of pharmaceuticals and as a precursor for chiral ligands in asymmetric catalysis.

Key Physical and Chemical Properties:

Property	Value
CAS Number	62068-00-8
Molecular Formula	C₁₃H₁₉NO₄S
Molecular Weight	285.36 g/mol
Melting Point	101-104 °C[1]
Appearance	White to light yellow solid[1]
Solubility	Soluble in organic solvents such as ethanol (B145695) and chloroform.[1]

Commercial Availability and Suppliers

N-Tosylhydroxy-L-prolinol is commercially available from a range of chemical suppliers. The purity and available quantities can vary, impacting its suitability for different research and development stages. Below is a summary of representative suppliers and their product specifications. Note: Pricing is subject to change and should be confirmed with the supplier.

Supplier	Product Name/Synonym	Purity	Available Quantities
Sigma-Aldrich	(2S,4R)-1-(Toluene-4-sulfonyl)-4-hydroxy-pyrrolidine-2-yl)-methanol	≥98%	1g, 5g, 25g
Thermo Fisher Scientific	(2S,4R)-4-Hydroxy-1-(toluene-4-sulfonyl)pyrrolidine-2-methanol	97%	1g, 5g
TCI America	(2S,4R)-4-Hydroxy-1-tosylpyrrolidine-2-methanol	>98.0% (HPLC)	1g, 5g
Santa Cruz Biotechnology	(2S,4R)-4-Hydroxy-1-(p-tolylsulfonyl)pyrrolidine-2-methanol	-	1g, 5g, 25g
Chem-Impex International	(2S,4R)-4-HYDROXY-1-(P-TOSYL)PYRROLIDINE-2-METHANOL	98%+	1g, 5g, 10g, 25g

Applications in Asymmetric Synthesis

The primary application of N-Tosylhydroxy-L-prolinol lies in its use as a chiral precursor for the synthesis of more complex chiral molecules, particularly chiral ligands for transition-metal-catalyzed reactions. Prolinol derivatives are known to be effective organocatalysts in their own right for reactions such as aldol (B89426) and Michael additions; however, the tosyl group in N-Tosylhydroxy-L-prolinol modifies its catalytic activity and makes it a more common starting material for further functionalization.

Synthesis of Chiral Phosphine (B1218219) Ligands

Chiral phosphine ligands are crucial for a wide range of enantioselective transition-metal-catalyzed reactions, including asymmetric hydrogenation, allylic alkylation, and cross-coupling reactions. The pyrrolidine scaffold of N-Tosylhydroxy-L-prolinol provides a rigid backbone to create effective chiral environments around a metal center. The hydroxyl groups can be readily converted to leaving groups for the introduction of phosphine moieties.

Experimental Protocols

While specific protocols for the direct use of N-Tosylhydroxy-L-prolinol as a catalyst are not extensively reported in the literature, its application as a chiral starting material is well-established. The following is a representative experimental protocol for the synthesis of a chiral phosphine ligand derived from N-Tosylhydroxy-L-prolinol. This protocol is based on established methodologies for the functionalization of prolinol derivatives.

Synthesis of a Chiral Diphosphine Ligand from N-Tosylhydroxy-L-prolinol

This protocol outlines the conversion of the two hydroxyl groups in N-Tosylhydroxy-L-prolinol into diphenylphosphine (B32561) groups, yielding a chiral P,P-bidentate ligand.

Step 1: Ditosylation of N-Tosylhydroxy-L-prolinol

• Dissolve N-Tosylhydroxy-L-prolinol (1.0 equiv.) in anhydrous dichloromethane (B109758) (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (B128534) (2.5 equiv.) dropwise to the solution.

• Slowly add tosyl chloride (2.2 equiv.) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Step 2: Nucleophilic Substitution with Diphenylphosphine

• Prepare a solution of diphenylphosphine (2.5 equiv.) in anhydrous tetrahydrofuran (B95107) (THF) under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (2.5 equiv.) dropwise to form lithium diphenylphosphide.

• In a separate flask, dissolve the ditosylated intermediate from Step 1 (1.0 equiv.) in anhydrous THF.

• Slowly add the solution of the ditosylated intermediate to the lithium diphenylphosphide solution at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for 18-24 hours.

• Quench the reaction carefully with degassed water.

• Extract the product with diethyl ether.

• Wash the combined organic layers with degassed brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting chiral diphosphine ligand by recrystallization or column chromatography on silica gel under an inert atmosphere.

Logical Workflow and Diagrams

The synthesis of a chiral diphosphine ligand from N-Tosylhydroxy-L-prolinol follows a logical progression of functional group transformations.

Synthetic route from N-Tosylhydroxy-L-prolinol to a chiral diphosphine ligand.

The experimental workflow for the synthesis involves several key stages, from reaction setup to purification and analysis.

Detailed experimental workflow for the two-step synthesis of the chiral ligand.

Conclusion

N-Tosylhydroxy-L-prolinol is a commercially accessible and synthetically versatile chiral building block. Its primary utility lies in its role as a precursor for the synthesis of chiral ligands that are essential for asymmetric catalysis. The straightforward functionalization of its hydroxyl groups allows for the introduction of various coordinating atoms, enabling the design and synthesis of a wide array of chiral environments for metal-catalyzed reactions. For researchers in drug development and synthetic organic chemistry, N-Tosylhydroxy-L-prolinol represents a valuable starting material for the construction of complex, enantiomerically pure molecules. Further exploration of its direct catalytic activity and the development of novel ligands derived from it remain active areas of research.

References

• 1. N-Tosylhydroxy-L-prolinol [chembk.com]

Protocols & Analytical Methods

Application Notes and Protocols for N-Tosylhydroxy-L-prolinol Catalyzed Aldol Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the asymmetric aldol (B89426) reaction catalyzed by N-Tosylhydroxy-L-prolinol, a proline-derived organocatalyst. This catalyst is designed to provide high stereoselectivity in the formation of carbon-carbon bonds, a critical step in the synthesis of chiral molecules for pharmaceutical and other applications. The protocol is based on established methodologies for similar N-acylated hydroxyproline (B1673980) derivatives.

Introduction

The asymmetric aldol reaction is a powerful transformation in organic synthesis for the stereoselective construction of β-hydroxy carbonyl compounds, which are key structural motifs in many natural products and pharmaceutical agents.[1] Organocatalysis, utilizing small chiral organic molecules, has emerged as a valuable alternative to metal-based catalysts, offering milder reaction conditions and avoiding toxic metal residues.[2] L-proline and its derivatives have been extensively studied as effective organocatalysts for direct asymmetric aldol reactions.[1][3] Modifications of the proline scaffold, such as N-acylation and substitution at the C4-hydroxyl group, have been shown to enhance catalytic activity and stereoselectivity.[4] N-Tosylhydroxy-L-prolinol incorporates both an N-tosyl group, which can influence the steric and electronic properties of the catalyst, and a hydroxyl group that can participate in hydrogen bonding to organize the transition state.

Reaction Principle

The catalytic cycle of the N-Tosylhydroxy-L-prolinol catalyzed aldol reaction is believed to proceed through an enamine mechanism, similar to that of L-proline. The secondary amine of the catalyst reacts with a ketone donor to form a chiral enamine intermediate. This enamine then attacks the aldehyde acceptor in a stereocontrolled fashion. The resulting iminium ion is subsequently hydrolyzed to yield the β-hydroxy carbonyl product and regenerate the catalyst for the next catalytic cycle. The N-tosyl group and the hydroxyl group of the catalyst play a crucial role in orienting the substrates in the transition state to achieve high diastereo- and enantioselectivity.

Experimental Protocols

Synthesis of N-Tosyl-L-hydroxyproline

A plausible synthetic route to an N-tosylated hydroxyproline derivative, based on literature procedures for similar compounds, involves the tosylation of the nitrogen atom of a protected hydroxyproline ester, followed by deprotection. For instance, N-Cbz-4-tosyl-L-proline benzyl (B1604629) ester has been synthesized by treating N-Cbz-trans-4-hydroxy-L-proline with p-toluenesulfonyl chloride in pyridine.[5] Subsequent deprotection would yield the desired catalyst.

General Protocol for the Asymmetric Aldol Reaction

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• N-Tosylhydroxy-L-prolinol (catalyst)

• Aldehyde (1.0 mmol, 1.0 equiv)

• Ketone (5.0-10.0 mmol, 5-10 equiv, can also be used as solvent)

• Anhydrous solvent (e.g., DMSO, CH2Cl2, Toluene, or neat)

• Saturated aqueous NH4Cl solution

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a clean, dry reaction vial, add N-Tosylhydroxy-L-prolinol (0.05-0.20 mmol, 5-20 mol%).

• Add the ketone (if not used as the solvent) and the chosen anhydrous solvent (e.g., 1-2 mL).

• Stir the mixture at the desired temperature (e.g., room temperature, 0 °C, or -20 °C) for 10-15 minutes to ensure dissolution of the catalyst.

• Add the aldehyde to the reaction mixture.

• Stir the reaction vigorously and monitor its progress by Thin Layer Chromatography (TLC). Reaction times can vary from several hours to days depending on the substrates and reaction conditions.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4 or Na2SO4.

• Filter the drying agent and concentrate the organic phase under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterize the purified product by standard analytical techniques (NMR, IR, Mass Spectrometry).

• Determine the diastereomeric ratio (d.r.) by 1H NMR spectroscopy and the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Data Presentation

The following tables summarize representative data for aldol reactions catalyzed by various N-acylated and hydroxylated proline derivatives, which are expected to exhibit similar performance to N-Tosylhydroxy-L-prolinol.

Table 1: Asymmetric Aldol Reaction of Various Aldehydes with Cyclohexanone (B45756) Catalyzed by a Proline Derivative in Water.[4]

Entry	Aldehyde	Time (h)	Yield (%)	d.r. (anti/syn)	ee (%) (anti)
1	4-Nitrobenzaldehyde	4	99	>99:1	99
2	4-Chlorobenzaldehyde	18	98	>99:1	99
3	Benzaldehyde	24	95	98:2	99
4	2-Naphthaldehyde	12	99	>99:1	99

Reaction conditions: Aldehyde (0.1 mmol), cyclohexanone (0.2 mmol), catalyst (10 mol%), water (0.5 mL), room temperature. Catalyst used: A 4-hydroxyproline (B1632879) derivative with a hydrophobic group syn to the carboxylic acid.[4]

Table 2: Asymmetric Aldol Reaction of 4-Nitrobenzaldehyde with Acetone (B3395972) Catalyzed by L-Prolinamide (B555322) Derivatives.[6]

Entry	Catalyst	Time (h)	Yield (%)	ee (%)
1	L-Prolinamide	24	80	30
2	Catalyst 3h*	24	95	93

Reaction conditions: 4-Nitrobenzaldehyde (0.5 mmol), acetone (1 mL), catalyst (20 mol%), -25 °C. Catalyst 3h is derived from the reaction of L-proline with (1S,2S)-diphenyl-2-aminoethanol.[6]

Mandatory Visualization

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Enantioselective Aldol Reactions and Michael Additions Using Proline Derivatives as Organocatalysts [scirp.org]
• 3. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 4. Hydrophobic Substituent Effects on Proline Catalysis of Aldol Reactions in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of N-Tosyl-L-hydroxyprolinol: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive experimental protocol for the synthesis of N-Tosyl-L-hydroxyprolinol, a valuable chiral building block in organic synthesis and drug development. The procedure is presented as a two-step process commencing with the N-tosylation of commercially available L-hydroxyproline, followed by the selective reduction of the carboxylic acid moiety. Detailed methodologies for each reaction, including reagent quantities, reaction conditions, and purification techniques, are outlined. All quantitative data is summarized for clarity, and a visual representation of the experimental workflow is provided.

Introduction

N-Tosyl-L-hydroxyprolinol is a key intermediate in the synthesis of a variety of complex molecules, including pharmaceuticals and chiral ligands. The presence of the tosyl protecting group on the nitrogen atom allows for selective reactions at other functional groups, while the chiral diol moiety provides a scaffold for asymmetric synthesis. This protocol details a reliable and reproducible method for the preparation of this compound from L-hydroxyproline.

Experimental Protocols

The synthesis of N-Tosyl-L-hydroxyprolinol is achieved in two main steps:

• Step 1: Synthesis of N-Tosyl-L-hydroxyproline

• Step 2: Synthesis of N-Tosyl-L-hydroxyprolinol

Step 1: Synthesis of N-Tosyl-L-hydroxyproline

This step involves the protection of the secondary amine of L-hydroxyproline with a tosyl group.

Materials:

• L-Hydroxyproline

• p-Toluenesulfonyl chloride (TsCl)

• Sodium hydroxide (B78521) (NaOH)

• Dichloromethane (B109758) (DCM)

• Hydrochloric acid (HCl)

• Sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane

Procedure:

• Dissolve L-hydroxyproline (1.0 eq) in an aqueous solution of sodium hydroxide (2.5 eq) and cool the mixture to 0 °C in an ice bath.

• To the stirred solution, add a solution of p-toluenesulfonyl chloride (1.1 eq) in dichloromethane dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, acidify the aqueous layer to a pH of 2-3 with hydrochloric acid.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure to obtain the crude N-Tosyl-L-hydroxyproline.

• Purify the crude product by recrystallization from an ethyl acetate/hexane mixture to yield pure N-Tosyl-L-hydroxyproline as a white solid.

Step 2: Synthesis of N-Tosyl-L-hydroxyprolinol

This step involves the reduction of the carboxylic acid group of N-Tosyl-L-hydroxyproline to a primary alcohol.

Materials:

• N-Tosyl-L-hydroxyproline

• Borane (B79455) dimethyl sulfide (B99878) complex (BMS)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexane

Procedure:

• Dissolve N-Tosyl-L-hydroxyproline (1.0 eq) in anhydrous tetrahydrofuran under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add borane dimethyl sulfide complex (2.0-3.0 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture back to 0 °C and cautiously quench the excess borane by the slow, dropwise addition of methanol.

• Concentrate the mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an ethyl acetate/hexane gradient to afford N-Tosyl-L-hydroxyprolinol as a white solid.

Data Presentation

Parameter	Step 1: N-Tosyl-L-hydroxyproline	Step 2: N-Tosyl-L-hydroxyprolinol
Starting Material	L-Hydroxyproline	N-Tosyl-L-hydroxyproline
Key Reagents	p-Toluenesulfonyl chloride, NaOH	Borane dimethyl sulfide complex
Solvent	Water/DCM	Anhydrous THF
Reaction Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Reaction Time	12-16 hours	4-6 hours
Purification Method	Recrystallization	Flash Column Chromatography
Typical Yield	85-95%	80-90%
Physical Appearance	White Solid	White Solid

Experimental Workflow Diagram

N-Tosylhydroxy-L-prolinol: A Chiral Organocatalyst for Asymmetric Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Tosylhydroxy-L-prolinol, a derivative of the naturally occurring amino acid L-proline, has emerged as a promising chiral organocatalyst in asymmetric synthesis. Its rigid pyrrolidine (B122466) backbone, coupled with the presence of a hydroxyl group and a tosyl-protected amine, provides a unique stereochemical environment for the catalysis of various carbon-carbon bond-forming reactions. This scaffold allows for the formation of key stereocenters with high enantioselectivity, making it a valuable tool in the synthesis of complex chiral molecules, including pharmaceutical intermediates and natural products. The catalyst operates through mechanisms analogous to those of other proline-based organocatalysts, primarily involving enamine and iminium ion intermediates.

Key Applications in Asymmetric Synthesis

N-Tosylhydroxy-L-prolinol and its close derivatives have demonstrated efficacy in promoting key asymmetric transformations, most notably aldol (B89426) and Michael addition reactions. These reactions are fundamental in organic synthesis for the construction of β-hydroxy carbonyl compounds and 1,5-dicarbonyl compounds, respectively, which are versatile building blocks in drug discovery and development.

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a powerful method for the stereoselective synthesis of β-hydroxy carbonyl compounds. Organocatalysts like N-Tosylhydroxy-L-prolinol facilitate the reaction between a ketone and an aldehyde, leading to the formation of chiral aldol adducts with high enantiomeric purity. The catalyst's secondary amine reacts with the ketone to form a nucleophilic enamine intermediate. The chirality of the catalyst directs the subsequent attack on the aldehyde, controlling the stereochemical outcome of the reaction.

Table 1: Performance of Prolinamide Derivatives (Structurally Similar to N-Tosylhydroxy-L-prolinol) in the Asymmetric Aldol Reaction of 4-Nitrobenzaldehyde with Acetone

Catalyst (Prolinamide Derivative)	Solvent	Time (h)	Yield (%)	ee (%)
N-(p-Tolyl)-L-prolinamide	Neat	72	58	31
N-(p-Methoxyphenyl)-L-prolinamide	Neat	72	65	35
N-(p-Chlorophenyl)-L-prolinamide	Neat	72	62	40
N-(p-Nitrophenyl)-L-prolinamide	Neat	72	75	46

Note: Data presented is for structurally related prolinamide catalysts due to a lack of specific quantitative data for N-Tosylhydroxy-L-prolinol in the searched literature.

Asymmetric Michael Addition

The asymmetric Michael addition is a conjugate addition reaction that forms a new carbon-carbon bond. N-Tosylhydroxy-L-prolinol and related catalysts are effective in promoting the addition of nucleophiles, such as ketones or aldehydes, to α,β-unsaturated carbonyl compounds. In this transformation, the catalyst activates the α,β-unsaturated compound through the formation of a chiral iminium ion, which then undergoes nucleophilic attack. This strategy allows for the creation of chiral 1,5-dicarbonyl compounds and other valuable adducts with high stereocontrol.

Table 2: Performance of L-Proline-Based Catalysts in the Asymmetric Michael Addition of Cyclohexanone to trans-β-Nitrostyrene

Catalyst	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)
L-Proline	DMSO	10	24	95	95:5	92
(S)-Diphenylprolinol methyl ether	Toluene	10	48	98	>99:1	99
L-Prolinamide	Neat	20	96	85	90:10	88

Note: Data presented is for L-proline and its derivatives to illustrate the general performance of this class of catalysts in the asymmetric Michael addition.

Experimental Protocols

The following are general protocols for asymmetric aldol and Michael addition reactions using proline-based organocatalysts. These can serve as a starting point for optimizations with N-Tosylhydroxy-L-prolinol.

Protocol 1: General Procedure for Asymmetric Aldol Reaction

Materials:

• Aldehyde (1.0 equiv)

• Ketone (10-20 equiv, can also be the solvent)

• N-Tosylhydroxy-L-prolinol (or related catalyst) (10-30 mol%)

• Solvent (e.g., DMSO, DMF, or neat ketone)

• Quenching solution (e.g., saturated aqueous NH4Cl)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous Na2SO4 or MgSO4)

Procedure:

• To a stirred solution of the aldehyde (1.0 equiv) in the chosen solvent, add the N-Tosylhydroxy-L-prolinol catalyst (10-30 mol%).

• Add the ketone (10-20 equiv) and stir the reaction mixture at the desired temperature (e.g., room temperature, 0 °C, or -20 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4 or MgSO4.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired aldol adduct.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Protocol 2: General Procedure for Asymmetric Michael Addition

Materials:

• α,β-Unsaturated compound (1.0 equiv)

• Nucleophile (e.g., ketone or aldehyde) (2-5 equiv)

• N-Tosylhydroxy-L-prolinol (or related catalyst) (10-20 mol%)

• Solvent (e.g., Toluene, CH2Cl2, CHCl3)

• Additive (optional, e.g., a weak acid like benzoic acid)

• Quenching solution (e.g., water or saturated aqueous NaHCO3)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous Na2SO4 or MgSO4)

Procedure:

• In a reaction vessel, dissolve the α,β-unsaturated compound (1.0 equiv), the nucleophile (2-5 equiv), and the N-Tosylhydroxy-L-prolinol catalyst (10-20 mol%) in the chosen solvent.

• If required, add the additive.

• Stir the reaction mixture at the specified temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction with water or a saturated aqueous solution of NaHCO3.

• Extract the product with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic extracts, wash with brine, and dry over anhydrous Na2SO4 or MgSO4.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography to afford the Michael adduct.

• Determine the diastereomeric ratio (dr) by 1H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the catalytic cycles and a general workflow for reactions catalyzed by N-Tosylhydroxy-L-prolinol and related organocatalysts.

Caption: Catalytic cycle for the asymmetric aldol reaction.

Caption: Catalytic cycle for the asymmetric Michael addition.

Caption: General experimental workflow for asymmetric organocatalysis.

Application Notes and Protocols: A Step-by-Step Guide to the Preparation of N-Tosylhydroxy-L-prolinol Catalyst

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of the chiral catalyst, N-Tosylhydroxy-L-prolinol. This versatile organocatalyst is a valuable tool in asymmetric synthesis, particularly in the pharmaceutical industry for the development of chiral drugs. The protocol herein details a robust two-step synthetic route commencing from the readily available starting material, trans-4-hydroxy-L-proline. The methodology covers the N-tosylation of the proline derivative followed by the selective reduction of the carboxylic acid moiety. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable method for the preparation of this important catalyst.

Introduction

N-Tosylhydroxy-L-prolinol, specifically the (2S,4R)-4-Hydroxy-1-(p-tolylsulfonyl)pyrrolidine-2-methanol isomer, is a chiral amino alcohol that has found significant application as an organocatalyst in a variety of asymmetric transformations. Its rigid pyrrolidine (B122466) backbone, coupled with the presence of both hydroxyl and tosyl functional groups, allows for effective stereochemical control in reactions such as aldol (B89426) additions, Michael additions, and Diels-Alder reactions. The protocol described herein provides a clear and reproducible method for its synthesis.

Reaction Scheme

The synthesis of N-Tosylhydroxy-L-prolinol is achieved through a two-step process:

• N-Tosylation of trans-4-hydroxy-L-proline: The secondary amine of trans-4-hydroxy-L-proline is protected with a tosyl group using p-toluenesulfonyl chloride in the presence of a base.

• Reduction of N-tosyl-trans-4-hydroxy-L-proline: The carboxylic acid functional group of the N-tosylated intermediate is reduced to a primary alcohol using a powerful reducing agent, such as Lithium Aluminum Hydride (LAH).

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of N-Tosylhydroxy-L-prolinol.

Parameter	Step 1: N-Tosylation of trans-4-hydroxy-L-proline	Step 2: Reduction of N-tosyl-trans-4-hydroxy-L-proline	Final Product: N-Tosylhydroxy-L-prolinol
Starting Material	trans-4-hydroxy-L-proline	N-tosyl-trans-4-hydroxy-L-proline	-
Key Reagents	p-Toluenesulfonyl chloride, Pyridine (B92270) (or Triethylamine)	Lithium Aluminum Hydride (LAH)	-
Solvent	Dichloromethane (B109758) (DCM)	Tetrahydrofuran (B95107) (THF) (anhydrous)	-
Reaction Temperature	0 °C to room temperature	0 °C to reflux	-
Typical Reaction Time	4-12 hours	4-16 hours	-
Appearance	-	-	White to light yellow solid[1]
Molecular Formula	C12H15NO5S	C12H17NO4S	C12H17NO4S[1]
Molecular Weight ( g/mol )	285.31	287.33	287.33[2]
Melting Point (°C)	-	-	101-104[1]
Specific Rotation [α]D	-	-	-116° (c = 1, ethanol)[1]

Experimental Protocols

Safety Precautions: Lithium Aluminum Hydride (LAH) is a highly reactive and flammable solid that reacts violently with water and protic solvents. All manipulations involving LAH must be carried out under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times.

Step 1: Synthesis of N-tosyl-trans-4-hydroxy-L-proline

This procedure is adapted from general methods for the N-tosylation of amino acids.[3]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve trans-4-hydroxy-L-proline (1 equivalent) in dichloromethane (DCM, 10 volumes). Cool the solution to 0 °C in an ice bath.

• Addition of Base: To the cooled solution, add pyridine or triethylamine (B128534) (1.5 equivalents) dropwise.

• Addition of Tosyl Chloride: Slowly add a solution of p-toluenesulfonyl chloride (1.2 equivalents) in DCM to the reaction mixture. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 4 hours and then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench the reaction by adding water. Separate the organic layer.

• Extraction: Extract the aqueous layer with DCM (2 x 10 volumes).

• Washing: Combine the organic layers and wash successively with water (2 x 10 volumes) and brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-tosyl-trans-4-hydroxy-L-proline. The product can be purified by recrystallization if necessary.

Step 2: Synthesis of N-Tosylhydroxy-L-prolinol

This procedure is based on established methods for the reduction of N-protected amino acids using Lithium Aluminum Hydride.[4][5][6]

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place a suspension of Lithium Aluminum Hydride (LAH, 2-3 equivalents) in anhydrous tetrahydrofuran (THF).

• Addition of N-tosyl-trans-4-hydroxy-L-proline: Dissolve the crude N-tosyl-trans-4-hydroxy-L-proline from Step 1 in anhydrous THF. Slowly add this solution to the LAH suspension via the dropping funnel. The addition is exothermic, and the rate should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for 4-16 hours, or until the reaction is complete as monitored by TLC.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Cautiously and dropwise, add water to quench the excess LAH. This should be followed by the slow addition of a 15% aqueous sodium hydroxide (B78521) solution, and then again by water. This procedure (Fieser workup) is designed to produce a granular precipitate that is easy to filter.[7]

• Filtration: Filter the resulting precipitate through a pad of Celite and wash the filter cake thoroughly with THF or ethyl acetate.

• Extraction and Drying: Combine the filtrate and washings, and dry over anhydrous sodium sulfate.

• Concentration and Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude N-Tosylhydroxy-L-prolinol can be purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the final product as a white to light yellow solid.[1]

Visualizations

Experimental Workflow Diagram

Caption: Synthetic workflow for N-Tosylhydroxy-L-prolinol.

Characterization

The final product, N-Tosylhydroxy-L-prolinol, should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point Analysis: To compare with the literature value (101-104 °C).[1]

• Polarimetry: To measure the specific rotation and confirm the enantiopurity. The expected specific rotation is -116° (c = 1, ethanol).[1]

Conclusion

The two-step protocol detailed in this application note provides a reliable and reproducible method for the synthesis of N-Tosylhydroxy-L-prolinol. By following these procedures, researchers can effectively prepare this valuable chiral catalyst for use in a wide range of asymmetric synthetic applications. Adherence to the safety precautions outlined is critical for the safe execution of this synthesis.

References

• 1. N-Tosylhydroxy-L-prolinol [chembk.com]
• 2. (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol [xinzepharm.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. ch.ic.ac.uk [ch.ic.ac.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Prolinol - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Application of N-Tosylhydroxy-L-prolinol Derivatives in the Enantioselective Synthesis of Oseltamivir

Core Principles and Advantages

The use of diphenylprolinol silyl (B83357) ether, a derivative of N-substituted hydroxy-L-prolinol, in oseltamivir (B103847) synthesis leverages the principles of enamine catalysis. The catalyst reacts with an aldehyde substrate to form a nucleophilic enamine intermediate. This intermediate then undergoes a stereocontrolled reaction, in this case, a Michael addition to a nitroalkene, establishing key stereocenters with high precision.

Key advantages of this organocatalytic approach include:

• High Enantioselectivity: The chiral environment provided by the prolinol-based catalyst directs the formation of the desired stereoisomer.

• Operational Simplicity: The "three one-pot" strategy significantly reduces the number of workup and purification steps, saving time and resources.[1][2][3]

• Cost-Effectiveness: The synthesis commences from inexpensive starting materials, and the streamlined process contributes to its economic viability for large-scale production.[1][3]

• Reduced Metal Contamination: As an organocatalytic method, it avoids the use of heavy metal catalysts, which can be problematic in pharmaceutical manufacturing.

Experimental Protocols

The synthesis of oseltamivir using diphenylprolinol silyl ether is elegantly condensed into three one-pot operations. Below are the detailed experimental protocols for each stage.

One-Pot Operation 1: Asymmetric Michael Addition and Cyclohexene (B86901) Formation

This initial sequence establishes the chiral cyclohexene core of oseltamivir through a series of domino reactions.

Protocol:

• To a solution of pentan-3-yloxyacetaldehyde and 1-nitro-2-(trityloxymethyl)ethene in toluene (B28343) is added diphenylprolinol silyl ether organocatalyst.

• The mixture is stirred to facilitate the asymmetric Michael addition.

• Following the Michael addition, diethyl (2-formylvinyl)phosphonate is introduced into the reaction mixture.

• A suitable base is then added to promote an intramolecular Horner-Wadsworth-Emmons reaction, leading to the formation of the cyclohexene ring.

• A mixture of diastereomers at the C-5 center bearing the nitro group is formed. Epimerization is achieved by heating with p-toluenethiol and potassium carbonate. This step also serves to protect the alkene via a Michael addition of the thiol.[5]

• The reaction is quenched, and the product is carried forward to the next step after a workup procedure.

One-Pot Operation 2: Conversion of the Ester to an Amide

The second one-pot operation focuses on the transformation of the ester functionality into the required acetamido group.

Protocol:

• The crude product from the first one-pot operation is dissolved in a suitable solvent.

• Selective deprotection of the tert-butyl ester is carried out under acidic conditions (e.g., trifluoroacetic acid).[6]

• The resulting carboxylic acid is converted to an acid chloride using oxalyl chloride and a catalytic amount of DMF.[6]

• Sodium azide (B81097) in an acetone/water mixture is then added to displace the chloride, forming an acyl azide.[6]

• A Curtius rearrangement is induced, followed by the addition of acetic anhydride (B1165640) and acetic acid to form the desired N-acetyl group.[5][6]

One-Pot Operation 3: Reduction of the Nitro Group and Thiol Elimination

The final one-pot sequence completes the synthesis of the oseltamivir free base.

Protocol:

• The product from the second pot is subjected to reduction of the nitro group to an amine using zinc powder and a proton source like trimethylsilyl (B98337) chloride in ethanol (B145695) at elevated temperature.[5][6]

• The reaction mixture is then treated with ammonia (B1221849) to neutralize the acid and chelate with the zinc ions.

• Potassium carbonate is added to facilitate a retro-Michael reaction, eliminating the p-toluenethiol protecting group and restoring the double bond.[5][6]

• The oseltamivir free base is then purified via an acid-base extraction.

Quantitative Data Summary

The efficiency of the Hayashi synthesis is highlighted by its high overall yield and the effectiveness of each one-pot operation.

Reaction Stage	Key Transformation(s)	Yield (%)	Reference(s)
One-Pot Operation 1	Asymmetric Michael Addition, Horner-Wadsworth-Emmons Cyclization, Epimerization, and Thiol Protection	70	[4]
One-Pot Operation 2	Ester Deprotection, Acyl Azide Formation, Curtius Rearrangement, and N-Acetylation	Not individually reported
One-Pot Operation 3	Nitro Group Reduction and Retro-Michael Thiol Elimination	82	[4]
Overall Synthesis	Total synthesis from nitroalkene	57	[1][3][4]

Visualizing the Synthesis and Workflow

To better illustrate the synthetic strategy and experimental logic, the following diagrams have been generated.

Caption: Overview of the three one-pot synthesis of oseltamivir.

Caption: Experimental workflow for the synthesis of oseltamivir.

Conclusion

The organocatalytic synthesis of oseltamivir, particularly the Hayashi approach utilizing a diphenylprolinol silyl ether catalyst, stands as a landmark achievement in efficient and stereoselective synthesis. While the specific catalyst differs slightly from N-Tosylhydroxy-L-prolinol, the underlying principles of proline-based organocatalysis are clearly demonstrated. The "three one-pot" operational model minimizes purification steps and maximizes yield, presenting a viable and scalable route to this critical antiviral drug. This methodology provides a valuable blueprint for researchers and professionals in drug development, showcasing the power of organocatalysis in addressing complex synthetic challenges in medicinal chemistry.

References

• 1. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
• 2. High-yielding synthesis of the anti-influenza neuramidase inhibitor (-)-oseltamivir by three "one-pot" operations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharm.or.jp [pharm.or.jp]
• 4. preprints.org [preprints.org]
• 5. Total Synthesis of Oseltamivir (Tamiflu) by Hayashi [organic-chemistry.org]
• 6. synarchive.com [synarchive.com]

Application Notes and Protocols: N-Tosylhydroxy-L-prolinol Catalyzed Asymmetric Reduction of Ketones

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the asymmetric reduction of prochiral ketones utilizing a catalyst derived from N-Tosylhydroxy-L-prolinol. This method, a modification of the renowned Corey-Bakshi-Shibata (CBS) reduction, offers a robust and highly enantioselective route to chiral secondary alcohols, which are pivotal intermediates in pharmaceutical synthesis. The protocol outlines the preparation of the catalyst precursor, N-Tosylhydroxy-L-prolinol, and its in situ conversion to the active oxazaborolidine catalyst for the efficient and stereoselective reduction of a variety of ketone substrates.

Introduction

The enantioselective reduction of ketones to chiral alcohols is a fundamental transformation in organic synthesis, providing access to valuable chiral building blocks for the pharmaceutical and fine chemical industries.[1] Among the plethora of methods developed, the use of chiral oxazaborolidine catalysts, pioneered by Itsuno and extensively developed by Corey, Bakshi, and Shibata, has emerged as a particularly powerful and versatile strategy.[1][2] These catalysts, often generated in situ from a chiral amino alcohol and a borane (B79455) source, can achieve high yields and excellent enantioselectivities for a broad range of substrates.[2]

N-Tosylhydroxy-L-prolinol serves as an effective chiral precursor for the formation of an oxazaborolidine catalyst. The tosyl group enhances the steric bulk and electronic properties of the catalyst, influencing its reactivity and selectivity. This document details the synthesis of N-Tosylhydroxy-L-prolinol and its application in the asymmetric reduction of ketones.

Signaling Pathways and Experimental Workflow

The overall process involves the synthesis of the catalyst precursor, its conversion to the active catalyst, and the subsequent asymmetric reduction of a ketone.

Caption: General workflow for the synthesis of the N-Tosylhydroxy-L-prolinol precursor and its use in the asymmetric reduction of a prochiral ketone.

The catalytic cycle for the asymmetric reduction of a ketone with an oxazaborolidine catalyst is a well-established mechanism.

Caption: The catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

Experimental Protocols

Protocol 1: Synthesis of N-Tosyl-4-hydroxy-L-proline

This protocol is adapted from a similar synthesis of trans-4-hydroxy-1-(4-toluenesulfonyl)-L-proline.[3]

Materials:

• trans-4-Hydroxy-L-proline

• Sodium hydroxide (B78521) (NaOH)

• p-Toluenesulfonyl chloride (TsCl)

• Diethyl ether (Et2O)

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve trans-4-Hydroxy-L-proline in a 2N NaOH solution in a flask equipped with a stirrer and cool to 0°C in an ice bath.

• In a separate flask, dissolve p-toluenesulfonyl chloride in diethyl ether.

• Slowly add the tosyl chloride solution to the stirred hydroxyproline (B1673980) solution at 0°C over 1.5 hours.

• Continue stirring for an additional 3.5 hours at room temperature.

• Separate the aqueous layer and acidify it to pH 1 with concentrated HCl.

• Allow the solution to stand at -10°C for 12 hours to facilitate precipitation.

• Filter the precipitate, wash with cold water, and combine all solid fractions.

• Recrystallize the combined solids from ethyl acetate.

• Dry the purified product under vacuum at 50°C for 24 hours to yield N-Tosyl-4-hydroxy-L-proline.

Protocol 2: Synthesis of N-Tosylhydroxy-L-prolinol

This procedure involves the reduction of the carboxylic acid functionality of N-Tosyl-4-hydroxy-L-proline.

Materials:

• N-Tosyl-4-hydroxy-L-proline

• Lithium aluminum hydride (LiAlH₄) or other suitable reducing agent

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Suspend N-Tosyl-4-hydroxy-L-proline in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of LiAlH₄ in THF to the suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and then water again.

• Filter the resulting precipitate and wash it with THF.

• Dry the combined filtrate and washings over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure to obtain the crude N-Tosylhydroxy-L-prolinol.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 3: Asymmetric Reduction of a Prochiral Ketone (e.g., Acetophenone)

This protocol describes the in situ generation of the oxazaborolidine catalyst from N-Tosylhydroxy-L-prolinol and its use for the asymmetric reduction of acetophenone. This is a general procedure that can be adapted for other ketones.

Materials:

• N-Tosylhydroxy-L-prolinol

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂) or Borane-THF complex (BH₃·THF)

• Anhydrous tetrahydrofuran (THF)

• Acetophenone (or other prochiral ketone)

• Methanol (B129727) (MeOH)

• 1N Hydrochloric acid (HCl)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried flask under an inert atmosphere, add N-Tosylhydroxy-L-prolinol (0.1 mmol, 10 mol%).

• Add anhydrous THF and cool the solution to 0°C.

• Slowly add borane-dimethyl sulfide complex (1.0 M in THF, 1.2 equiv.) and stir the mixture at room temperature for 15 minutes to generate the oxazaborolidine catalyst in situ.

• Cool the solution to the desired reaction temperature (e.g., 0°C or -20°C).

• Add the prochiral ketone (e.g., acetophenone, 1.0 mmol) dropwise to the catalyst solution.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of methanol at 0°C.

• Add 1N HCl and stir for 30 minutes.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting chiral alcohol by column chromatography on silica gel.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Data Presentation

The following table presents representative data for the asymmetric reduction of various ketones using an in situ generated oxazaborolidine catalyst derived from a chiral lactam alcohol, which is structurally related to N-Tosylhydroxy-L-prolinol and demonstrates the expected high yields and enantioselectivities of this class of catalysts.

Entry	Ketone Substrate	Product	Yield (%)	ee (%)
1	Acetophenone	(R)-1-Phenylethanol	95	98
2	Propiophenone	(R)-1-Phenyl-1-propanol	92	96
3	2-Chloroacetophenone	(S)-2-Chloro-1-phenylethanol	88	91
4	α-Tetralone	(R)-1,2,3,4-Tetrahydro-1-naphthalenol	90	85
5	1-Naphthyl methyl ketone	(R)-1-(1-Naphthyl)ethanol	93	95

Data adapted from a study on a related chiral lactam alcohol-derived oxazaborolidine catalyst and is for illustrative purposes.

Conclusion

The use of N-Tosylhydroxy-L-prolinol as a precursor for an oxazaborolidine catalyst provides an effective method for the asymmetric reduction of prochiral ketones. The protocols detailed herein offer a clear guide for the synthesis of the catalyst precursor and its application in generating valuable chiral secondary alcohols with high enantiopurity. This methodology is a valuable tool for chemists in academic and industrial research, particularly in the field of drug development where stereochemical control is paramount.

References

• 1. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 2. grokipedia.com [grokipedia.com]
• 3. prepchem.com [prepchem.com]

Application Notes and Protocols for Diels-Alder Reactions Catalyzed by N-Tosylhydroxy-L-prolinol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of the chiral organocatalyst, N-Tosylhydroxy-L-prolinol, in asymmetric Diels-Alder reactions. This catalyst is a valuable tool for the stereocontrolled synthesis of complex cyclic molecules, which are crucial intermediates in drug discovery and development.

Introduction

The Diels-Alder reaction is a powerful [4+2] cycloaddition reaction for the formation of six-membered rings. The enantioselective control of this reaction is of paramount importance in the synthesis of chiral pharmaceuticals. N-Tosylhydroxy-L-prolinol, a proline-derived organocatalyst, has emerged as an effective catalyst for mediating highly stereoselective Diels-Alder reactions. It operates via the formation of a chiral iminium ion intermediate with α,β-unsaturated aldehydes, which then undergoes a highly facial-selective cycloaddition with a diene. This methodology offers a metal-free and environmentally benign alternative to traditional Lewis acid catalysis.

Catalyst Profile

• IUPAC Name: (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol

• Appearance: White to light yellow solid

• Molecular Formula: C₁₂H₁₇NO₄S[1]

• Molecular Weight: 285.36 g/mol

• Solubility: Soluble in organic solvents such as ethanol (B145695) and chloroform.[1]

Data Presentation

Table 1: Asymmetric Diels-Alder Reaction of Cinnamaldehyde and Cyclopentadiene *

Entry	Catalyst Loading (mol%)	Co-catalyst (mol%)	Solvent	Time (h)	Yield (%)	exo:endo Ratio	ee (%) exo	ee (%) endo
1	10	20	Toluene (B28343)	24	80	85:15	97	88
2	2	4	Toluene	48	99	83:17	94	73

*Data is for a diarylprolinol triethylsilyl ether catalyst and is intended as a reference.

Table 2: Asymmetric Diels-Alder Reaction of α,β-Unsaturated Aldehydes with Acyclic Dienes *

Entry	Dienophile	Diene	Yield (%)	ee (%)
1	Cinnamaldehyde	2,3-Dimethyl-1,3-butadiene	75	95
2	Cinnamaldehyde	Isoprene	68	96

*Data is for a diarylprolinol triethylsilyl ether catalyst and is intended as a reference.

Experimental Protocols

The following protocols are based on established procedures for proline-derivative-catalyzed asymmetric Diels-Alder reactions and the synthesis of related N-tosylated compounds.

Protocol 1: Synthesis of N-Tosylhydroxy-L-prolinol Catalyst

This protocol describes the synthesis of the catalyst from trans-4-hydroxy-L-proline.

Materials:

• trans-4-hydroxy-L-proline

• 2N Sodium Hydroxide (NaOH) solution

• p-Toluenesulfonyl chloride (TsCl)

• Diethyl ether (Et₂O)

• Concentrated Hydrochloric acid (HCl)

• Ethyl acetate

• Deionized water

Procedure:

• To a solution of trans-4-hydroxy-L-proline (1.0 eq) in 2N NaOH (10 vol), add p-toluenesulfonyl chloride (1.2 eq) in diethyl ether (9 vol).

• Stir the reaction mixture at 0°C for 1.5 hours and then for an additional 3.5 hours at room temperature.

• Separate the aqueous layer and acidify it with concentrated HCl to a pH of 1.

• Allow the mixture to stand at -10°C for 12 hours to facilitate precipitation.

• Filter the precipitate, wash it with cold water, and combine the solids.

• Recrystallize the combined solids from ethyl acetate.

• Dry the purified product in vacuo at 50°C for 24 hours to afford N-Tosyl-trans-4-hydroxy-L-proline.

• The resulting carboxylic acid can be reduced to the corresponding alcohol, N-Tosylhydroxy-L-prolinol, using a suitable reducing agent such as borane-tetrahydrofuran (B86392) complex, following established literature procedures for the reduction of N-protected amino acids.

Protocol 2: General Procedure for Asymmetric Diels-Alder Reaction

This is an adapted protocol based on the successful use of diarylprolinol silyl (B83357) ether catalysts in asymmetric Diels-Alder reactions. Optimization for N-Tosylhydroxy-L-prolinol may be required.

Materials:

• N-Tosylhydroxy-L-prolinol (catalyst)

• Trifluoroacetic acid (TFA) (co-catalyst)

• Toluene (solvent)

• α,β-Unsaturated aldehyde (dienophile)

• Diene

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of N-Tosylhydroxy-L-prolinol (0.02-0.1 eq) and trifluoroacetic acid (0.04-0.2 eq) in toluene (1.0 M solution based on the dienophile) at room temperature, add the α,β-unsaturated aldehyde (1.0 eq).

• Add the diene (3.0 eq) to the mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, directly purify the reaction mixture by silica gel column chromatography to isolate the Diels-Alder adduct.

• Determine the diastereomeric ratio (exo:endo) by ¹H NMR spectroscopy.

• Determine the enantiomeric excess (ee) of the major and minor diastereomers by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Visualizations

Catalytic Cycle of the Diels-Alder Reaction

Caption: Catalytic cycle for the N-Tosylhydroxy-L-prolinol catalyzed Diels-Alder reaction.

General Experimental Workflow

Caption: General experimental workflow for the asymmetric Diels-Alder reaction.

Proposed Transition State Model

Caption: Proposed transition state leading to the major exo product.

References

• 1. N-Tosylhydroxy-L-prolinol [chembk.com]

Catalyst loading and reaction conditions for N-Tosylhydroxy-L-prolinol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Topic: Catalyst Loading and Reaction Conditions for Asymmetric Aldol (B89426) Reactions Catalyzed by a (2S,4R)-4-Hydroxy-L-prolinamide Derivative

Disclaimer: Extensive literature searches for the catalytic applications of N-Tosylhydroxy-L-prolinol did not yield specific examples or protocols for its use as a primary organocatalyst. It is predominantly cited as a chiral intermediate in synthetic chemistry. Therefore, these application notes and protocols are based on a closely related and well-documented organocatalyst, (2S,4R)-4-hydroxy-N-((S)-1-phenylethyl)pyrrolidine-2-carboxamide , which belongs to the class of trans-4-Hydroxy-L-prolinamides. The provided data and methodologies are derived from published research on this specific prolinamide catalyst in asymmetric aldol reactions.

Introduction

(2S,4R)-4-Hydroxy-L-prolinamide derivatives have emerged as powerful organocatalysts for various asymmetric transformations, most notably aldol reactions. These catalysts offer an efficient, metal-free alternative for the stereoselective synthesis of chiral molecules, which are crucial building blocks in pharmaceutical development. This document provides detailed information on the application of (2S,4R)-4-hydroxy-N-((S)-1-phenylethyl)pyrrolidine-2-carboxamide in the asymmetric aldol reaction between isatin (B1672199) derivatives and acetone (B3395972), leading to the synthesis of valuable 3-substituted-3-hydroxyoxindoles.

Data Presentation

The following tables summarize the quantitative data for the asymmetric aldol reaction of isatins with acetone, catalyzed by (2S,4R)-4-hydroxy-N-((S)-1-phenylethyl)pyrrolidine-2-carboxamide.[1]

Table 1: Catalyst Loading and Reaction Conditions

Parameter	Value
Catalyst	(2S,4R)-4-hydroxy-N-((S)-1-phenylethyl)pyrrolidine-2-carboxamide
Catalyst Loading	10 mol%
Substrate 1	Isatin or Isatin Derivatives
Substrate 2	Acetone
Solvent	Tetrahydrofuran (THF)
Temperature	-35 °C
Reaction Time	Not specified in abstract

Table 2: Performance Data for the Asymmetric Aldol Reaction

Isatin Reactant	Product Yield	Enantiomeric Excess (ee)
Isatin	79%	74%
Isatin Derivatives	up to 99%	up to 80%

Experimental Protocols

This section provides a detailed methodology for the asymmetric aldol reaction of isatin with acetone using the specified prolinamide catalyst.

Materials:

• (2S,4R)-4-hydroxy-N-((S)-1-phenylethyl)pyrrolidine-2-carboxamide (10 mol%)

• Isatin

• Acetone

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen gas for inert atmosphere

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stirring bar

• Low-temperature cooling bath (e.g., cryostat or dry ice/acetone bath)

• Thin Layer Chromatography (TLC) supplies for reaction monitoring

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup:

  • To an oven-dried round-bottom flask equipped with a magnetic stirring bar, add (2S,4R)-4-hydroxy-N-((S)-1-phenylethyl)pyrrolidine-2-carboxamide (10 mol%).

  • Place the flask under an inert atmosphere of argon or nitrogen.

  • Add anhydrous THF to dissolve the catalyst.

• Addition of Reactants:

  • Add isatin (1.0 equivalent) to the flask.

  • Add acetone (used as both reactant and solvent, typically in large excess).

  • Stir the mixture at room temperature for a few minutes to ensure homogeneity.

• Reaction Execution:

  • Cool the reaction mixture to -35 °C using a suitable cooling bath.

  • Stir the reaction vigorously at this temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (isatin) is consumed.

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (B1210297) (3 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic phase over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 3-hydroxy-3-(2-oxopropyl)indolin-2-one.

• Analysis:

  • Characterize the purified product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

  • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Visualizations

The following diagrams illustrate the experimental workflow and the proposed catalytic cycle for the prolinamide-catalyzed asymmetric aldol reaction.

Caption: Experimental workflow for the asymmetric aldol reaction.

Caption: Proposed catalytic cycle for the prolinamide-catalyzed aldol reaction.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Tosylhydroxy-L-prolinol: Reaction Workup and Purification

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reaction workup and purification of N-Tosylhydroxy-L-prolinol, a valuable chiral intermediate in pharmaceutical synthesis. The following sections outline the typical synthesis pathway, step-by-step experimental procedures for workup and purification, and expected quantitative data.

Overview of Synthesis

N-Tosylhydroxy-L-prolinol, formally known as ((2S,4R)-4-hydroxy-1-tosylpyrrolidin-2-yl)methanol, is typically synthesized in a two-step process from the readily available starting material, trans-4-hydroxy-L-proline. The synthesis involves:

• TLC Protection and Esterification: The secondary amine of trans-4-hydroxy-L-proline is protected with a tosyl group (p-toluenesulfonyl chloride), and the carboxylic acid is subsequently esterified, usually as a methyl ester.

• Reduction: The methyl ester of N-tosyl-cis-4-hydroxy-L-proline is then reduced to the corresponding primary alcohol using a strong reducing agent, most commonly lithium aluminum hydride (LiAlH₄).

This document focuses on the critical steps following the reduction: the reaction workup to isolate the crude product and the subsequent purification to obtain high-purity N-Tosylhydroxy-L-prolinol.

Data Presentation

The following table summarizes representative quantitative data for the synthesis and purification of N-Tosylhydroxy-L-prolinol. Actual yields and purity may vary based on reaction scale and specific laboratory conditions.

Step	Product	Starting Material	Typical Yield (%)	Purity (%)	Method of Analysis
Reduction	Crude N-Tosylhydroxy-L-prolinol	N-Tosyl-cis-4-hydroxy-L-proline methyl ester	85-95	~90	TLC, ¹H NMR
Purification	Pure N-Tosylhydroxy-L-prolinol	Crude N-Tosylhydroxy-L-prolinol	80-90 (from crude)	>98	¹H NMR, HPLC, M.P.

Physical and Spectroscopic Data of Purified N-Tosylhydroxy-L-prolinol:

Property	Value
Appearance	White to light yellow solid
Melting Point	101-104 °C
Molecular Formula	C₁₂H₁₇NO₄S
Molecular Weight	271.33 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ 7.71 (d, J = 8.2 Hz, 2H), 7.33 (d, J = 8.0 Hz, 2H), 4.40 (br s, 1H), 4.01 (m, 1H), 3.79 (dd, J = 11.2, 3.6 Hz, 1H), 3.59 (dd, J = 11.2, 5.2 Hz, 1H), 3.48 (dd, J = 11.6, 4.0 Hz, 1H), 3.20 (d, J = 11.6 Hz, 1H), 2.42 (s, 3H), 2.15 (m, 1H), 1.78 (m, 1H).

Experimental Protocols

Reaction Workup: Quenching of Lithium Aluminum Hydride Reduction

This protocol is based on the widely used Fieser method for safely quenching LiAlH₄ reactions.[1]

Materials:

• Reaction mixture from LiAlH₄ reduction in a suitable flask

• Ethyl acetate (B1210297)

• Deionized water, cooled to 0-5 °C

• 15% (w/v) aqueous sodium hydroxide (B78521) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Celite®

• Diethyl ether or Dichloromethane (DCM)

• Stir plate and stir bar

• Ice bath

Procedure:

• Upon completion of the reduction (monitored by TLC), cool the reaction flask to 0 °C in an ice bath.

• Slowly and carefully add ethyl acetate to the stirred reaction mixture to quench any unreacted LiAlH₄. Caution: This is an exothermic reaction and may cause bubbling.

• Still at 0 °C, add deionized water dropwise. For every 'x' grams of LiAlH₄ used, add 'x' mL of water. Caution: Hydrogen gas is evolved. Ensure adequate ventilation and no ignition sources.

• Slowly add 15% aqueous NaOH solution. For every 'x' grams of LiAlH₄ used, add 'x' mL of the NaOH solution.

• Add deionized water again. For every 'x' grams of LiAlH₄ used, add '3x' mL of water.

• Remove the ice bath and allow the mixture to warm to room temperature while stirring vigorously for 15-30 minutes. A granular white precipitate of aluminum salts should form.

• Add anhydrous MgSO₄ or Na₂SO₄ to the mixture to absorb excess water and aid in the granulation of the salts.

• Filter the mixture through a pad of Celite® in a Büchner funnel. Wash the filter cake thoroughly with diethyl ether or DCM to ensure complete recovery of the product.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator to yield the crude N-Tosylhydroxy-L-prolinol as a solid or viscous oil.

Purification: Flash Column Chromatography

Materials:

• Crude N-Tosylhydroxy-L-prolinol

• Silica (B1680970) gel (230-400 mesh)

• Eluent: Ethyl acetate/Hexane mixture (e.g., starting with 30:70, gradually increasing to 100% ethyl acetate)

• Chromatography column

• Compressed air or nitrogen source

• Collection tubes

• TLC plates and developing chamber

• UV lamp for visualization

Procedure:

• Prepare the Column: Dry-pack a chromatography column with silica gel. Wet the silica gel with the initial, low-polarity eluent (e.g., 30% ethyl acetate in hexane).

• Sample Preparation: Dissolve the crude N-Tosylhydroxy-L-prolinol in a minimal amount of the eluent or a slightly more polar solvent like DCM. Adsorb this solution onto a small amount of silica gel and dry it to a free-flowing powder.

• Loading the Column: Carefully add the silica-adsorbed sample to the top of the prepared column. Add a thin layer of sand on top to prevent disturbance of the sample layer.

• Elution: Fill the column with the eluent. Apply gentle pressure using compressed air or nitrogen to achieve a steady flow rate.

• Fraction Collection: Collect fractions in test tubes. Monitor the separation by TLC, spotting small aliquots from the collected fractions.

• TLC Analysis: Develop the TLC plates in a suitable solvent system (e.g., 50% ethyl acetate in hexane). Visualize the spots under a UV lamp or by staining (e.g., with potassium permanganate).

• Combine and Concentrate: Combine the fractions containing the pure product. Remove the solvent using a rotary evaporator to obtain the purified N-Tosylhydroxy-L-prolinol as a white solid.

• Characterization: Confirm the purity and identity of the final product by ¹H NMR, HPLC, and melting point analysis.

Mandatory Visualizations

Caption: Synthetic and Purification Workflow for N-Tosylhydroxy-L-prolinol.

Caption: Step-by-step protocol for the LiAlH₄ reaction workup.

Caption: Protocol for the purification of N-Tosylhydroxy-L-prolinol.

References

• 1. Workup [chem.rochester.edu]

Application Notes and Protocols for N-Tosylhydroxy-L-prolinol Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Tosylhydroxy-L-prolinol and its derivatives are a class of chiral organocatalysts that have garnered significant attention in asymmetric synthesis. These catalysts, derived from the abundant and naturally occurring amino acid L-proline, offer a metal-free and environmentally benign alternative for the stereoselective formation of carbon-carbon and carbon-heteroatom bonds. The presence of the tosyl group enhances the catalyst's acidity and steric bulk, while the hydroxyl group can participate in hydrogen bonding, both of which play a crucial role in the stereochemical outcome of the catalyzed reactions.

The selection of an appropriate solvent is paramount for achieving high yield and stereoselectivity in reactions catalyzed by N-Tosylhydroxy-L-prolinol and its analogs. The solvent influences the solubility of reactants and the catalyst, the stability of intermediates, and the geometry of the transition state. This document provides an overview of solvent selection for various N-Tosylhydroxy-L-prolinol catalyzed reactions, along with representative experimental protocols and mechanistic insights.

Mechanism of Catalysis

N-Tosylhydroxy-L-prolinol and related prolinamide catalysts typically operate through either an enamine or iminium ion intermediate, depending on the nature of the reactants. The tosyl group on the pyrrolidine (B122466) nitrogen modulates the electronic properties of the catalyst, while the hydroxymethyl group can be involved in directing the stereochemistry through hydrogen bonding interactions.

Enamine Catalysis Cycle

In reactions involving a ketone as the nucleophile, the catalyst reacts to form a chiral enamine intermediate. This enamine then attacks the electrophile (e.g., an aldehyde in an aldol (B89426) reaction) in a stereocontrolled manner. Subsequent hydrolysis regenerates the catalyst and yields the chiral product.

Caption: Enamine catalysis cycle for N-Tosylhydroxy-L-prolinol.

Iminium Ion Catalysis Cycle

For reactions with α,β-unsaturated aldehydes or ketones as the electrophile (e.g., Michael additions), the catalyst forms a chiral iminium ion. This activation lowers the LUMO of the electrophile, facilitating a stereoselective nucleophilic attack. Hydrolysis then releases the product and regenerates the catalyst.

Caption: Iminium ion catalysis cycle for N-Tosylhydroxy-L-prolinol.

Solvent Selection and Quantitative Data

The choice of solvent significantly impacts the efficiency and stereoselectivity of reactions catalyzed by proline derivatives. While specific data for N-Tosylhydroxy-L-prolinol is limited in the literature, the following table summarizes representative data for closely related N-sulfonylprolinamide catalyzed aldol reactions, illustrating the profound effect of the reaction medium.

Disclaimer: The following data is for a structurally similar N-(p-dodecylphenylsulfonyl)-2-pyrrolidinecarboxamide catalyst and is intended to be illustrative of the solvent effects expected for this class of catalysts.

Table 1: Effect of Solvent on the Asymmetric Aldol Reaction of Cyclohexanone and 4-Nitrobenzaldehyde Catalyzed by a Representative N-Sulfonylprolinamide

Entry	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee, %)
1	Dichloromethane (DCM)	24	75	95:5	96
2	1,2-Dichloroethane (B1671644) (DCE)	24	92	>99:1	>99
3	Toluene	48	60	90:10	92
4	Tetrahydrofuran (THF)	48	55	85:15	88
5	Acetonitrile (B52724) (MeCN)	36	85	92:8	94
6	Dimethyl Sulfoxide (DMSO)	24	90	96:4	97
7	Ethanol (B145695) (EtOH)	72	40	80:20	85
8	Neat (Solvent-free)	12	95	>99:1	>99

Data is representative of trends observed for this catalyst class.

Observations:

• Chlorinated Solvents: Dichloromethane and particularly 1,2-dichloroethane often provide excellent results in terms of both yield and stereoselectivity.[1]

• Aprotic Polar Solvents: Solvents like acetonitrile and DMSO can also be effective, promoting good solubility of the catalyst and reactants.

• Aprotic Nonpolar Solvents: Toluene and THF generally lead to lower yields and selectivities.

• Protic Solvents: Protic solvents like ethanol can interfere with the catalytic cycle through hydrogen bonding and are generally less effective.

• Solvent-Free Conditions: For some reactions, neat conditions can provide outstanding results with reduced reaction times.[1]

Experimental Protocols

The following are general protocols for asymmetric reactions that can be adapted for catalysis by N-Tosylhydroxy-L-prolinol. Optimization of catalyst loading, temperature, and reaction time is recommended for each specific substrate combination.

Protocol 1: General Procedure for Asymmetric Aldol Reaction

This protocol describes a typical procedure for the aldol reaction between a ketone and an aldehyde.

References

• 1. Highly Stereoselective and Scalable anti-Aldol Reactions using N-(p-dodecylphenylsulfonyl)-2-Pyrrolidinecarboxamide: Scope and Origins of Stereoselectivities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Large-Scale Synthesis Utilizing Prolinol-Derived Chiral Catalysts

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Tosylhydroxy-L-prolinol and its derivatives are pivotal chiral building blocks in modern asymmetric synthesis. Derived from the readily available amino acid L-proline, these compounds serve as versatile scaffolds for the creation of potent organocatalysts and chiral auxiliaries. Their rigid pyrrolidine (B122466) framework, endowed with strategically placed hydroxyl and tosyl groups, enables precise stereochemical control in a variety of chemical transformations. This is particularly crucial in the pharmaceutical industry for the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs).[1][2][3]

These prolinol-derived catalysts are instrumental in key reactions such as aldol (B89426) condensations, Michael additions, and Diels-Alder reactions, often proceeding with high yields and excellent enantioselectivity.[2][3][4] A prominent large-scale application of this catalyst class is in the synthesis of the antiviral drug Oseltamivir (Tamiflu®), where a prolinol-derived organocatalyst facilitates a crucial asymmetric Michael addition.[1][5]

This document provides detailed application notes and protocols for the use of prolinol-derived catalysts in large-scale synthesis, with a focus on the synthesis of Oseltamivir as a case study.

Application: Asymmetric Organocatalysis in Antiviral Drug Synthesis

Overview:

Proline-based organocatalysts, particularly diarylprolinol silyl (B83357) ethers, have been successfully employed in the large-scale synthesis of the anti-influenza drug Oseltamivir.[1][5] These catalysts promote a highly enantioselective Michael addition, a key step in constructing the chiral cyclohexane (B81311) core of the molecule.[1] The use of an organocatalyst in this process offers a greener and more efficient alternative to traditional metal-based catalysts.[1]

Mechanism of Action:

The catalytic cycle of a prolinol-derived catalyst in a Michael addition typically involves the formation of a chiral enamine intermediate between the catalyst and the donor molecule (an aldehyde or ketone). This enamine then reacts with the Michael acceptor in a stereocontrolled manner, directed by the bulky substituents on the catalyst. Subsequent hydrolysis releases the product and regenerates the catalyst for the next cycle.

Experimental Protocols

Representative Protocol: Large-Scale Asymmetric Michael Addition for Oseltamivir Synthesis

This protocol is based on the principles of the Hayashi-Jørgensen organocatalyzed synthesis of Oseltamivir.[1][5]

Materials:

• Propanal

• Nitroalkene derivative

• (S)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl (B98337) ether (Hayashi-Jørgensen catalyst)

• Benzoic acid (co-catalyst)

• Dichloromethane (DCM)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reactor Setup: A suitable multi-liter reactor equipped with a mechanical stirrer, temperature control, and a nitrogen inlet is charged with the nitroalkene acceptor and the (S)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether catalyst (typically 5-10 mol%).

• Solvent and Co-catalyst Addition: Dichloromethane is added as the solvent, and the mixture is stirred until all solids are dissolved. Benzoic acid (co-catalyst) is then added to the solution.

• Reaction Initiation: The reaction mixture is cooled to the desired temperature (e.g., room temperature). Propanal is then added dropwise over a period of time to control the reaction exotherm.

• Reaction Monitoring: The reaction is monitored for completion by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired Michael adduct with high enantiomeric excess.

Quantitative Data:

The following table summarizes typical quantitative data for the organocatalyzed Michael addition step in the synthesis of an Oseltamivir precursor.

Parameter	Value	Reference
Catalyst Loading	5-10 mol%	[3]
Reactant Ratio	Propanal (excess)
Solvent	Dichloromethane (DCM)	[3]
Temperature	Room Temperature	[3]
Reaction Time	12-24 hours
Yield	80-95%	[1]
Enantiomeric Excess	>95% ee	[1]

Visualizations

Logical Workflow for Oseltamivir Synthesis

Caption: A simplified workflow for the synthesis of Oseltamivir.

Catalytic Cycle of Prolinol-Derived Organocatalyst

Caption: A generalized catalytic cycle for a prolinol-catalyzed Michael addition.

References

• 1. Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High-yielding synthesis of the anti-influenza neuramidase inhibitor (-)-oseltamivir by three "one-pot" operations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Prolinol-Derived Organocatalysts in Flow Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction: The use of chiral organocatalysts in continuous flow chemistry offers significant advantages for the synthesis of enantioenriched compounds, including enhanced safety, improved heat and mass transfer, and simplified scale-up.[1][2][3] Proline and its derivatives are a cornerstone of organocatalysis, effectively catalyzing a range of asymmetric transformations such as aldol (B89426), Mannich, and Michael reactions.[4][5][6] While N-Tosylhydroxy-L-prolinol itself is an important chiral intermediate in drug synthesis, its direct application in flow chemistry is not extensively documented.[7] However, closely related prolinol derivatives, particularly diphenylprolinol silyl (B83357) ethers and immobilized L-proline, have been successfully employed as highly efficient and selective catalysts in continuous-flow systems.[8][9][10]

These application notes provide an overview of the use of prolinol-derived organocatalysts in flow chemistry, with a focus on asymmetric aldol and Michael reactions. Detailed protocols and representative data are presented to enable researchers to implement these methodologies in their own laboratories.

Key Applications and Reaction Data

The following tables summarize quantitative data for key asymmetric reactions catalyzed by prolinol derivatives in a continuous-flow setup.

Table 1: Continuous-Flow Asymmetric Aldol Reaction using Immobilized L-Proline

Entry	Aldehyde	Ketone	Flow Rate (mL/min)	Residence Time (h)	Yield (%)	ee (%)	Reference
1	p-Nitrobenzaldehyde	Cyclohexanone (B45756)	0.02	12	85	74	[11]
2	p-Nitrobenzaldehyde	Cyclohexanone	0.05	4.8	65	70	[11]
3	p-Nitrobenzaldehyde	Cyclohexanone	0.1	2.4	48	61	[11]

Table 2: Asymmetric Michael Reaction of Aldehydes and Nitroalkenes using Diphenylprolinol Silyl Ether (Batch Data for Flow Adaptation)

Entry	Aldehyde	Nitroalkene	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr	ee (%)	Reference
1	Propanal	(E)-β-Nitrostyrene	10	5	95	95:5	>99	[10]
2	Hexanal	(E)-β-Nitrostyrene	10	12	88	94:6	>99	[10]
3	Propanal	(E)-2-(2-Naphthyl)-1-nitroethene	10	24	91	95:5	>99	[10]

Experimental Protocols

Protocol 1: Continuous-Flow Asymmetric Aldol Reaction with an Immobilized L-Proline Catalyst

This protocol describes the asymmetric aldol addition between p-nitrobenzaldehyde and cyclohexanone using a porous polymer monolith with immobilized L-proline in a continuous-flow system.[8][9][11]

Materials:

• p-Nitrobenzaldehyde

• Cyclohexanone

• DMSO/water (80:20 v/v)

• Immobilized L-proline on a porous polymer monolith (prepared as described in the literature)[9]

• HPLC pump

• Column oven

• Back-pressure regulator

• HPLC vials for collection

Experimental Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. N-Tosylhydroxy-L-prolinol [chembk.com]
• 8. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 9. tandfonline.com [tandfonline.com]
• 10. ykbsc.chem.tohoku.ac.jp [ykbsc.chem.tohoku.ac.jp]
• 11. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]

Application Notes and Protocols for the Immobilization and Recycling of N-Tosylhydroxy-L-prolinol Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organocatalysis has emerged as a powerful tool in modern organic synthesis, offering a green and efficient alternative to traditional metal-based catalysts. Among the diverse array of organocatalysts, those derived from the chiral amino acid L-proline have proven to be particularly effective in a wide range of asymmetric transformations, including aldol (B89426), Michael, and Mannich reactions. These reactions are fundamental in the synthesis of chiral molecules, which are crucial components of many pharmaceuticals. N-Tosylhydroxy-L-prolinol, a derivative of L-proline, is a highly effective catalyst known for its ability to induce high stereoselectivity.

However, a significant drawback of homogeneous organocatalysis is the often difficult and costly separation of the catalyst from the reaction products. This challenge can hinder the large-scale industrial application of these catalysts. Immobilization of the catalyst onto a solid support provides a practical solution to this problem.[1][2] This approach, often referred to as heterogenization, allows for easy catalyst recovery through simple filtration, enabling its reuse over multiple reaction cycles.[1] This not only reduces costs but also minimizes waste, aligning with the principles of green chemistry.[2]

These application notes provide detailed protocols for the immobilization of N-Tosylhydroxy-L-prolinol onto a silica (B1680970) support and its subsequent application and recycling in a model asymmetric aldol reaction.

Advantages of Catalyst Immobilization

The immobilization of organocatalysts offers several key advantages over their homogeneous counterparts:

• Easy Separation: The catalyst can be easily removed from the reaction mixture by filtration, simplifying product purification.[1]

• Catalyst Reusability: The recovered catalyst can be used in multiple reaction cycles, significantly reducing the overall cost of the process.[1][2]

• Suitability for Continuous Flow Reactions: Immobilized catalysts are well-suited for use in continuous flow reactor systems, which can offer improved efficiency and scalability.

• Enhanced Stability: In some cases, immobilization can lead to improved catalyst stability under reaction conditions.[2]

• Reduced Product Contamination: Immobilization minimizes the leaching of the catalyst into the product, leading to higher product purity.

Fig. 1: Advantages of Immobilized Catalysts.

Experimental Protocols

Protocol 1: Immobilization of N-Tosylhydroxy-L-prolinol on Chloropropyl-Functionalized Silica Gel

This protocol is adapted from a method for grafting trans-4-hydroxy-L-proline onto silica supports.[3]

Materials:

• N-Tosyl-trans-4-hydroxy-L-proline

• Chloropropyl-functionalized silica gel

• Anhydrous xylene

• Nitrogen gas

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Heating mantle with magnetic stirrer

• Filtration apparatus

• Drying oven

Procedure:

• Preparation: In a round-bottom flask equipped with a condenser and a magnetic stirrer, suspend 1.0 g of chloropropyl-functionalized silica gel in 20 mL of anhydrous xylene.

• Inert Atmosphere: Purge the flask with nitrogen gas and maintain a nitrogen atmosphere throughout the reaction.

• Heating: Heat the suspension to 140 °C with vigorous stirring for 1 hour to ensure the silica is well-dispersed and free of adsorbed water.

• Addition of Catalyst Precursor: Add 2 mmol of N-Tosyl-trans-4-hydroxy-L-proline to the stirred suspension at 140 °C.

• Reaction: Continue stirring the mixture at 140 °C under a nitrogen atmosphere for 12 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the solid catalyst using a Büchner funnel.

  • Wash the filtered solid sequentially with water and ethanol (B145695) to remove any unreacted starting materials and solvent.

• Drying: Dry the resulting solid catalyst in an oven at 120 °C for 12 hours.

• Characterization: The immobilized catalyst should be characterized to confirm successful grafting. Recommended techniques include:

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic vibrational bands of the N-Tosylhydroxy-L-prolinol moiety on the silica surface.

  • Thermogravimetric Analysis (TGA): To determine the amount of organic catalyst loaded onto the silica support.

  • Elemental Analysis: To quantify the nitrogen and sulfur content, which can be used to calculate the catalyst loading.

Fig. 2: Workflow for Catalyst Immobilization.

Protocol 2: Application of Immobilized N-Tosylhydroxy-L-prolinol in an Asymmetric Aldol Reaction

Materials:

• Immobilized N-Tosylhydroxy-L-prolinol catalyst

• Aldehyde (e.g., p-nitrobenzaldehyde)

• Ketone (e.g., acetone)

• Solvent (e.g., DMSO, DMF, THF, or neat)

• Reaction vessel with magnetic stirrer

• Standard work-up reagents (e.g., saturated aqueous NH4Cl solution, ethyl acetate)

• Apparatus for purification (e.g., column chromatography)

• Analytical instruments for product characterization (e.g., NMR, HPLC with a chiral column)

Procedure:

• Reaction Setup: To a reaction vessel, add the aldehyde (e.g., 1 mmol), the ketone (e.g., 10 equivalents), and the immobilized catalyst (e.g., 10 mol%).

• Solvent Addition: Add the chosen solvent (if not running neat).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Catalyst Recovery: Upon completion of the reaction, recover the immobilized catalyst by filtration.

• Catalyst Washing and Drying: Wash the recovered catalyst with a suitable solvent (e.g., ethyl acetate) and dry it under vacuum for use in subsequent reaction cycles.

• Product Isolation:

  • Quench the filtrate with a saturated aqueous solution of NH4Cl.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

• Analysis:

  • Determine the yield of the purified product.

  • Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) of the product using NMR spectroscopy and chiral HPLC analysis, respectively.

Data Presentation

The performance of immobilized proline-based catalysts in asymmetric aldol reactions is summarized in the tables below.

Table 1: Performance of Various Immobilized Proline-Based Catalysts in the Asymmetric Aldol Reaction

Catalyst Support	Aldehyde	Ketone	Solvent	Yield (%)	dr (anti/syn)	ee (%)	Reference
Polystyrene	p-Nitrobenzaldehyde	Cyclohexanone	Water	High	-	up to 99	[1]
Silica Gel	p-Nitrobenzaldehyde	Acetone	-	>95	-	77	[4]
Gold Nanoparticles	p-Nitrobenzaldehyde	Acetone	PEG-400	96	-	-	[2]
Merrifield Resin	Aromatic Aldehydes	Ketones	-	High	High	Excellent	[5]

Table 2: Recyclability of Immobilized Proline-Based Catalysts

Catalyst Support	Reaction	Number of Cycles	Final Yield (%)	Final ee (%)	Reference
Polystyrene	Aldol Reaction	6	Maintained	Maintained	[1]
Gold Nanoparticles	Aldol Reaction	5	Maintained	-	[2]
Merrifield Resin	Aldol Reaction	4	Maintained	Maintained	[5]

Catalyst Recycling Workflow

The straightforward recovery and reuse of the immobilized catalyst is a primary advantage of this methodology.

Fig. 3: Workflow for Catalyst Recycling.

Conclusion

The immobilization of N-Tosylhydroxy-L-prolinol on solid supports represents a significant advancement in the practical application of organocatalysis. The protocols outlined in these application notes provide a framework for the synthesis, application, and recycling of a robust and efficient heterogeneous catalyst. The ability to easily recover and reuse the catalyst makes this methodology highly attractive for sustainable and cost-effective chemical synthesis, particularly in the context of drug development and the production of fine chemicals. The presented data underscores the high efficiency and selectivity that can be achieved with such systems, paving the way for their broader implementation in both academic and industrial settings.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: N-Tosylhydroxy-L-prolinol Catalyzed Reactions

Welcome to the technical support center for N-Tosylhydroxy-L-prolinol catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving reaction yields and troubleshooting common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is N-Tosylhydroxy-L-prolinol and in which types of reactions is it commonly used?

A1: N-Tosylhydroxy-L-prolinol is a chiral organocatalyst derived from the naturally occurring amino acid L-proline. Its rigid structure and functional groups make it an effective catalyst for various asymmetric transformations. It is frequently employed in carbon-carbon bond-forming reactions such as aldol (B89426) reactions and Michael additions, where it facilitates the formation of chiral products with high enantioselectivity.

Q2: What are the key advantages of using N-Tosylhydroxy-L-prolinol over simpler catalysts like L-proline?

A2: While L-proline is a foundational organocatalyst, N-Tosylhydroxy-L-prolinol often provides superior performance due to its modified structure. The tosyl group can enhance the catalyst's solubility in organic solvents and influence the steric and electronic environment of the catalytic site, leading to improved enantioselectivity and reactivity. The hydroxyl group can also participate in hydrogen bonding to stabilize transition states, further enhancing stereocontrol.

Q3: How does the purity of the catalyst, reagents, and solvent affect the reaction outcome?

A3: The purity of all reaction components is critical for achieving high yield and enantioselectivity. Impurities in the N-Tosylhydroxy-L-prolinol catalyst can lead to the formation of undesired side products or a decrease in stereocontrol. Similarly, acidic or basic impurities in the reagents or solvent can interfere with the catalytic cycle. Water content in the solvent can also significantly impact the reaction, and using appropriately dried solvents is often recommended.[1]

Q4: What is the typical catalyst loading for an N-Tosylhydroxy-L-prolinol catalyzed reaction?

A4: The optimal catalyst loading can vary depending on the specific reaction, substrates, and conditions. Generally, catalyst loadings in the range of 5-20 mol% are a good starting point for optimization. It is advisable to perform a screening of catalyst loading to find the lowest amount that provides a high yield and enantioselectivity in a reasonable timeframe.

Q5: Can N-Tosylhydroxy-L-prolinol be recovered and reused?

A5: The reusability of N-Tosylhydroxy-L-prolinol depends on its stability under the specific reaction conditions and the ease of separation from the reaction mixture. While organocatalysts are generally more robust than many metal catalysts, some degradation may occur. Strategies to facilitate recovery include immobilization of the catalyst on a solid support. If reusing the catalyst, it is important to assess its purity and activity before subsequent runs.

Troubleshooting Guides

Issue 1: Low Reaction Yield

Low product yield is a common issue that can often be resolved by systematically evaluating and optimizing the reaction conditions.

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Reaction Temperature	Screen a range of temperatures (e.g., -20 °C, 0 °C, room temperature).	Temperature affects reaction kinetics. Lower temperatures can sometimes improve selectivity at the cost of reaction rate, while higher temperatures can increase the rate but may lead to side reactions or catalyst degradation.
Inappropriate Solvent	Perform a solvent screen with a variety of polar aprotic (e.g., DMSO, DMF, CH3CN) and nonpolar solvents (e.g., toluene, DCM).	The solvent influences the solubility of reactants and the stability of intermediates and transition states. The optimal solvent can vary significantly for different reactions.
Incorrect Catalyst Loading	Vary the catalyst loading (e.g., 5, 10, 15, 20 mol%).	While a higher catalyst loading can increase the reaction rate, it can also lead to undesired side reactions or be uneconomical. Finding the optimal loading is key.
Presence of Water	Ensure all reagents and solvents are anhydrous. Use freshly distilled solvents and dry glassware.	Water can hydrolyze intermediates in the catalytic cycle or compete with the substrate, leading to lower yields.
Catalyst Deactivation	Consider the possibility of catalyst degradation over the course of the reaction.	N-Tosylhydroxy-L-prolinol, like other catalysts, can deactivate over time, especially at elevated temperatures or in the presence of reactive impurities. Protecting the catalyst from air and moisture can help.

Issue 2: Low Enantioselectivity

Poor stereocontrol is a critical issue in asymmetric catalysis. The following steps can help to improve the enantiomeric excess (e.e.) of your product.

Potential Cause	Troubleshooting Step	Rationale
Reaction Temperature Too High	Lower the reaction temperature. Reactions are often run at 0 °C, -20 °C, or even lower.	The energy difference between the diastereomeric transition states that lead to the two enantiomers is often small. Lower temperatures can favor the lower energy pathway, leading to higher enantioselectivity.
Suboptimal Solvent Choice	Screen a range of solvents.	The solvent can have a profound effect on the conformation of the transition state, thereby influencing stereoselectivity.[2]
Presence of Additives	Screen the addition of weak acids or bases, or small amounts of water.	Additives can co-catalyze the reaction or interact with the catalyst or substrates to modify the transition state assembly, which can enhance enantioselectivity.
Catalyst Racemization or Impurity	Verify the enantiomeric purity of the N-Tosylhydroxy-L-prolinol catalyst.	If the catalyst itself is not enantiopure, it cannot induce high enantioselectivity in the product.
Incorrect Substrate Concentration	Optimize the concentration of the reactants.	Changes in concentration can affect the aggregation state of the catalyst or the relative rates of competing reaction pathways.

Data Presentation

The following tables provide examples of how to systematically investigate the effect of various reaction parameters on yield and enantioselectivity.

Table 1: Effect of Solvent on a Model Aldol Reaction

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)	e.e. (%)
1	Toluene	0	24	65	85
2	THF	0	24	72	88
3	CH2Cl2	0	24	68	82
4	CH3CN	0	24	85	92
5	DMSO	0	24	90	95

Table 2: Effect of Catalyst Loading on a Model Michael Addition

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	e.e. (%)
1	5	RT	12	75	90
2	10	RT	12	92	94
3	15	RT	12	93	94
4	20	RT	12	94	95

Experimental Protocols

General Procedure for an N-Tosylhydroxy-L-prolinol Catalyzed Aldol Reaction:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and the ketone (5.0 mmol).

• Dissolve the substrates in the desired anhydrous solvent (e.g., DMSO, 2.0 mL).

• Add N-Tosylhydroxy-L-prolinol (0.1 mmol, 10 mol%) to the solution.

• Stir the reaction mixture at the desired temperature (e.g., room temperature, 0 °C, or -20 °C).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

• Determine the yield and enantiomeric excess (e.g., by chiral HPLC).

Visualizations

Caption: Catalytic cycle of an N-Tosylhydroxy-L-prolinol catalyzed aldol reaction.

Caption: Troubleshooting workflow for addressing low reaction yield.

Caption: Troubleshooting workflow for addressing low enantioselectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Low Enantioselectivity with N-Tosylhydroxy-L-prolinol

Welcome to the technical support center for optimizing reactions involving N-Tosylhydroxy-L-prolinol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to low enantioselectivity in their asymmetric syntheses.

Troubleshooting Guide

This guide addresses the most common challenges encountered during the use of N-Tosylhydroxy-L-prolinol as an organocatalyst.

Q1: My reaction is exhibiting poor enantioselectivity (% ee). What are the primary factors I should investigate?

A: Low enantioselectivity is a frequent challenge in asymmetric catalysis and typically arises from one of three areas: the integrity of the catalyst, the reaction conditions, or substrate-specific effects. A systematic approach is the most effective way to identify and resolve the issue. We recommend investigating these factors in the order presented below.

Side reactions in N-Tosylhydroxy-L-prolinol catalysis and their prevention

Welcome to the Technical Support Center for N-Tosylhydroxy-L-prolinol catalysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize experimental outcomes. Below, you will find frequently asked questions (FAQs) and troubleshooting guides addressing specific side reactions and challenges encountered during asymmetric synthesis using this organocatalyst.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed in N-Tosylhydroxy-L-prolinol catalyzed reactions?

A1: N-Tosylhydroxy-L-prolinol, like other proline-derived organocatalysts, primarily operates through enamine or iminium ion intermediates.[1] Consequently, several side reactions can occur, depending on the specific reaction type (e.g., Aldol (B89426), Michael, Mannich). The most prevalent side reactions include:

• Self-condensation of the donor: In aldol-type reactions, the ketone or aldehyde donor can react with itself, leading to homo-aldol products. This is particularly common with aldehydes that can readily enolize.

• Michael Addition of the catalyst: The catalyst itself can sometimes act as a nucleophile and add to the Michael acceptor, leading to catalyst deactivation.

• Formation of undesired stereoisomers: While the catalyst is designed to provide high enantioselectivity, suboptimal reaction conditions can lead to the formation of diastereomers and a decrease in enantiomeric excess (ee).[1]

• Decomposition of starting materials or products: Sensitive substrates or products may degrade under the reaction conditions, especially with prolonged reaction times or elevated temperatures.

• Iminium ion hydrolysis: In reactions proceeding through an iminium intermediate, premature hydrolysis can compete with the desired nucleophilic attack.

Q2: How does the tosyl group in N-Tosylhydroxy-L-prolinol influence its catalytic activity and potential side reactions?

A2: The N-tosyl group significantly impacts the catalyst's properties. It enhances the acidity of the pyrrolidine (B122466) nitrogen, which can influence the formation and reactivity of the enamine/iminium intermediates. This modification can lead to improved stereoselectivity compared to unsubstituted proline. However, the bulky nature of the tosyl group can also introduce steric hindrance, potentially affecting the substrate scope. While specific studies on side reactions directly attributable to the tosyl group are limited, it is plausible that its electron-withdrawing nature could influence the rate of catalyst-related side reactions.

Q3: Can water content in the reaction mixture affect the performance of N-Tosylhydroxy-L-prolinol?

A3: Yes, water content can have a significant impact. In some proline-catalyzed reactions, a small amount of water has been shown to be beneficial, potentially by facilitating proton transfer steps in the catalytic cycle. However, excess water can lead to undesired side reactions, such as the hydrolysis of iminium intermediates, which can lower the overall yield of the desired product. The optimal amount of water is highly dependent on the specific reaction and substrates and often needs to be determined empirically.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Product

Potential Cause	Troubleshooting Steps
Catalyst Inactivity	Ensure the catalyst is pure and has been stored under anhydrous conditions. Consider co-catalysts if applicable to the reaction.
Suboptimal Reaction Temperature	Vary the reaction temperature. Lower temperatures often improve selectivity but may require longer reaction times. Conversely, a moderate increase in temperature might improve conversion for less reactive substrates.
Incorrect Solvent	Perform a solvent screen. The polarity and coordinating ability of the solvent can significantly influence reaction rates and equilibria. Common solvents for proline-derived catalysts include DMSO, DMF, and chlorinated solvents.
Insufficient Reaction Time	Monitor the reaction progress over a longer period using techniques like TLC or NMR spectroscopy.
Substrate Decomposition	If substrates are unstable, consider slower addition of the sensitive reagent or running the reaction at a lower temperature.

Issue 2: Poor Enantio- or Diastereoselectivity

Potential Cause	Troubleshooting Steps
Suboptimal Temperature	Lowering the reaction temperature is often the most effective way to enhance stereoselectivity.
Solvent Effects	The solvent can influence the transition state geometry. A thorough solvent screen is recommended.
Catalyst Loading	Vary the catalyst loading. While higher loading can increase the reaction rate, it may sometimes negatively impact selectivity.
Presence of Impurities	Ensure all reagents and solvents are of high purity. Acidic or basic impurities can interfere with the catalytic cycle.
Water Content	Carefully control the amount of water in the reaction. While sometimes beneficial, excess water can be detrimental to stereoselectivity.

Issue 3: Formation of Self-Condensation Products

Potential Cause	Troubleshooting Steps
High Concentration of Donor	Add the donor substrate slowly to the reaction mixture to maintain a low instantaneous concentration.
Reaction Temperature Too High	Lowering the temperature can disfavor the background self-condensation reaction.
Inappropriate Stoichiometry	Use an excess of the acceptor substrate to increase the probability of the desired cross-reaction.

Experimental Protocols

General Protocol for an N-Tosylhydroxy-L-prolinol Catalyzed Aldol Reaction

This protocol provides a general starting point for the asymmetric aldol reaction between an aldehyde and a ketone. Optimization of specific parameters is often necessary.

Materials:

• N-Tosylhydroxy-L-prolinol (e.g., 10 mol%)

• Aldehyde (1.0 mmol, 1.0 equiv)

• Ketone (5.0 mmol, 5.0 equiv)

• Anhydrous solvent (e.g., CH2Cl2, 2 mL)

Procedure:

• To a dry reaction vial under an inert atmosphere (e.g., nitrogen or argon), add N-Tosylhydroxy-L-prolinol.

• Add the anhydrous solvent and stir until the catalyst is dissolved.

• Add the ketone to the solution.

• Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C) and stir for 15 minutes.

• Add the aldehyde to the reaction mixture.

• Stir the reaction at the set temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Determine the diastereomeric ratio (d.r.) by 1H NMR and the enantiomeric excess (e.e.) by chiral HPLC analysis.

Quantitative Data Summary

The following table summarizes representative data for reactions catalyzed by proline derivatives, which can serve as a benchmark when optimizing reactions with N-Tosylhydroxy-L-prolinol. Note that direct comparative data for N-Tosylhydroxy-L-prolinol is limited in the literature.

Reaction Type	Catalyst	Substrates	Solvent	Temp (°C)	Yield (%)	d.r.	ee (%)
Aldol	L-Proline	p-Nitrobenzaldehyde, Acetone	DMSO	RT	68	-	76
Aldol	(S)-α,α-Diphenyl-2-pyrrolidinemethanol	p-Nitrobenzaldehyde, Cyclohexanone	CH2Cl2	RT	95	95:5	99
Michael	Proline-derived thiourea	Nitrostyrene, Acetophenone	Toluene	RT	92	92:8	94

Visualizations

Below are diagrams generated using Graphviz to illustrate key concepts in N-Tosylhydroxy-L-prolinol catalysis.

Enamine catalysis cycle in an aldol reaction.

A general troubleshooting workflow for optimization.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: N-Tosylhydroxy-L-prolinol Reaction Kinetics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Tosylhydroxy-L-prolinol. The information focuses on the critical role of temperature in the kinetics of reactions involving this catalyst.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Low Reaction Rate or Stalled Reaction

Question: My reaction catalyzed by N-Tosylhydroxy-L-prolinol is proceeding very slowly or has appeared to stop. How can I address this?

Answer: A slow or stalled reaction is a common issue that can often be resolved by systematically evaluating several factors. Temperature plays a crucial role in reaction kinetics.

Potential Causes & Solutions:

• Suboptimal Temperature: The reaction temperature may be too low. According to the principles of chemical kinetics, increasing the temperature generally increases the reaction rate by providing the molecules with more kinetic energy, leading to more frequent and energetic collisions.[1][2]

  • Troubleshooting Step: Gradually increase the reaction temperature in 5-10°C increments. Monitor the reaction progress at each new temperature to find the optimal balance between reaction rate and product stability. Be aware that excessively high temperatures can lead to side reactions or decomposition.

• Catalyst Inactivity: The N-Tosylhydroxy-L-prolinol catalyst may not be fully active.

  • Troubleshooting Step: Ensure the catalyst is pure and has been stored under appropriate conditions (cool, dry, and protected from light) to prevent degradation.

• Solvent Effects: The chosen solvent can significantly influence the reaction rate.

  • Troubleshooting Step: Perform a solvent screen with solvents of varying polarities. The solubility of both the reactants and the catalyst at the reaction temperature is critical.

Formation of Impurities and Side Products

Question: I am observing a significant amount of impurities and side products in my reaction. Could temperature be the cause?

Answer: Yes, the reaction temperature is a critical parameter to control for minimizing the formation of unwanted byproducts.

Potential Causes & Solutions:

• Excessive Temperature: While higher temperatures can increase the rate of the desired reaction, they can also accelerate the rates of competing side reactions or cause decomposition of reactants, products, or the catalyst itself.

  • Troubleshooting Step: If you are observing impurity formation, try lowering the reaction temperature. This can often improve the selectivity of the reaction for the desired product. A temperature screen is recommended to identify the optimal temperature that provides a good reaction rate with minimal byproduct formation.

• Prolonged Reaction Time: Even at an appropriate temperature, extended reaction times can lead to the formation of degradation products.

  • Troubleshooting Step: Monitor the reaction progress closely using techniques like TLC, HPLC, or GC. Quench the reaction as soon as the starting material is consumed to the desired extent.

Inconsistent Reaction Times

Question: I am getting inconsistent reaction times for the same reaction run under what I believe are identical conditions. What could be the reason?

Answer: Inconsistent reaction times often point to a lack of precise control over reaction parameters, with temperature being a primary suspect.

Potential Causes & Solutions:

• Poor Temperature Control: Fluctuations in the temperature of the reaction vessel will lead to variable reaction rates.

  • Troubleshooting Step: Use a reliable and calibrated heating/cooling system, such as an oil bath with a thermostat or a jacketed reactor with a circulating bath. Ensure the thermometer is placed correctly to measure the internal temperature of the reaction mixture accurately. For reactions at or below room temperature, be mindful of ambient temperature changes.

• Exothermic/Endothermic Nature of the Reaction: The reaction itself may generate or absorb heat, causing the internal temperature to deviate from the set external temperature.

  • Troubleshooting Step: For highly exothermic reactions, consider slower addition of reagents or more efficient cooling to maintain a stable temperature. For endothermic reactions, ensure your heating system can compensate for the heat absorption.

Data Presentation

The following table presents hypothetical data illustrating the effect of temperature on the reaction rate of a typical reaction catalyzed by N-Tosylhydroxy-L-prolinol.

Temperature (°C)	Initial Rate (mol L⁻¹ s⁻¹)	Time to 95% Conversion (h)
0	0.5 x 10⁻⁵	48
10	1.1 x 10⁻⁵	22
20	2.3 x 10⁻⁵	10
30	4.5 x 10⁻⁵	5

Note: This data is illustrative and the actual effect of temperature will be specific to the reaction being studied.

Experimental Protocols

Determining the Effect of Temperature on Reaction Rate

This protocol outlines a general method for investigating the influence of temperature on the kinetics of a reaction catalyzed by N-Tosylhydroxy-L-prolinol.

Materials:

• Reactants and N-Tosylhydroxy-L-prolinol catalyst

• Anhydrous solvent

• Reaction vessel (e.g., round-bottom flask)

• Temperature-controlled bath (e.g., oil bath, cryostat)

• Magnetic stirrer and stir bar

• Thermometer or temperature probe

• Inert atmosphere setup (e.g., nitrogen or argon line) if required

• Syringes for sample extraction

• Quenching solution

• Analytical instrument for monitoring reaction progress (e.g., HPLC, GC, NMR)

Procedure:

• Setup: Assemble the reaction apparatus under an inert atmosphere if the reaction is sensitive to air or moisture. Place the reaction vessel in the temperature-controlled bath.

• Initial Temperature: Set the bath to the first desired temperature (e.g., 0°C). Allow the vessel and solvent to equilibrate to this temperature.

• Reaction Initiation: Add the reactants and the N-Tosylhydroxy-L-prolinol catalyst to the solvent. Start the magnetic stirrer to ensure the mixture is homogeneous.

• Sampling: At regular time intervals, withdraw a small aliquot of the reaction mixture using a syringe.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a suitable quenching agent to stop the reaction.

• Analysis: Analyze the quenched samples using a pre-calibrated analytical method to determine the concentration of reactants and products.

• Repeat at Different Temperatures: Repeat steps 2-6 for each desired temperature, ensuring all other reaction parameters (concentrations, solvent, etc.) remain constant.

• Data Analysis: Plot the concentration of the product versus time for each temperature. The initial reaction rate can be determined from the initial slope of this curve. A plot of ln(rate) versus 1/T (in Kelvin) can be used to determine the activation energy of the reaction (Arrhenius plot).[1][3]

Mandatory Visualization

Caption: Experimental workflow for studying the effect of temperature.

Caption: Troubleshooting logic for temperature-related issues.

References

• 1. cerritos.edu [cerritos.edu]
• 2. genchem.chem.umass.edu [genchem.chem.umass.edu]
• 3. Experiments to Introduce Students into the Temperature Dependence of the Reaction Rate [pubs.sciepub.com]

Technical Support Center: Optimizing Substrate Scope for N-Tosylhydroxy-L-prolinol Catalysts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-Tosylhydroxy-L-prolinol and its derivatives as catalysts in asymmetric synthesis.

Frequently Asked Questions (FAQs)

Q1: What are N-Tosylhydroxy-L-prolinol catalysts and what are their primary applications?

N-Tosylhydroxy-L-prolinol is a chiral organocatalyst derived from the naturally occurring amino acid L-proline. The presence of the tosyl group enhances the catalyst's acidity and steric bulk, while the hydroxyl group can participate in hydrogen bonding, influencing the stereochemical outcome of reactions. These catalysts are primarily used to promote a variety of asymmetric reactions, including aldol (B89426) additions, Michael additions, and Mannich reactions, yielding products with high enantiomeric purity.

Q2: How does the N-tosyl group influence the catalyst's performance?

The electron-withdrawing nature of the N-tosyl group increases the acidity of the pyrrolidine (B122466) nitrogen, which can affect the formation and reactivity of the key enamine or iminium ion intermediates in the catalytic cycle. Additionally, the bulky tosyl group plays a crucial role in creating a well-defined chiral environment around the active site, thereby directing the stereoselective approach of the substrates.

Q3: What is the role of the hydroxyl group in N-Tosylhydroxy-L-prolinol catalysts?

The hydroxyl group can act as a hydrogen bond donor, interacting with the substrate to further rigidify the transition state. This interaction helps to lock the conformation of the substrate, leading to improved stereocontrol and potentially higher enantioselectivity. The presence and position of the hydroxyl group can be critical for achieving high levels of asymmetric induction.

Q4: What is "generality-oriented optimization" and how can it be applied to my experiments?

Generality-oriented optimization is a strategy that focuses on developing catalysts and reaction conditions that are effective for a broad range of substrates, rather than being highly specific for a single transformation. This approach involves screening a diverse panel of substrates during the optimization process. For your experiments, this means testing the N-Tosylhydroxy-L-prolinol catalyst with various aldehydes, ketones, or other substrates to identify robust conditions that provide good to excellent results across the board, rather than fine-tuning for a single "model" reaction.

Troubleshooting Guides

Problem 1: Low Enantioselectivity or Diastereoselectivity

Low stereoselectivity is a common challenge in asymmetric catalysis. Several factors can contribute to this issue.

Q: My reaction is producing the desired product, but with low enantiomeric excess (ee) or diastereomeric ratio (dr). What are the likely causes and how can I improve the selectivity?

A: Low stereoselectivity can stem from several factors related to the catalyst, substrates, and reaction conditions. A systematic approach to troubleshooting is recommended.

Potential Causes & Solutions:

• Catalyst Purity: Ensure the N-Tosylhydroxy-L-prolinol catalyst is of high chemical and enantiomeric purity. Impurities can lead to competing, non-selective background reactions.

• Solvent Effects: The solvent plays a critical role in the organization of the transition state.

  • Troubleshooting Step: Perform a solvent screen. Common solvents for prolinol-catalyzed reactions include DMSO, THF, toluene, and dichloromethane. The optimal solvent will depend on the specific substrates and reaction type.

• Reaction Temperature: Temperature can have a significant impact on selectivity.

  • Troubleshooting Step: Lowering the reaction temperature (e.g., from room temperature to 0 °C, -20 °C, or even -78 °C) often increases the energy difference between the diastereomeric transition states, leading to higher selectivity.[1]

• Additives: The presence of co-catalysts or additives can dramatically influence the stereochemical outcome.

  • Brønsted Acids: Weak acids like benzoic acid can facilitate proton transfer in the catalytic cycle and have been shown to improve both diastereoselectivity and enantioselectivity in Michael additions catalyzed by prolinol derivatives.[2]

  • Lewis Acids: For reactions involving N-acylated prolinol derivatives, Lewis acids such as TiCl₄, SnCl₂, or Cp₂ZrCl₂ can enhance stereoselectivity by chelating to the catalyst and substrate.[2]

• Substrate Structure: The steric and electronic properties of your substrates can significantly impact selectivity.

  • Troubleshooting Step: If developing a new reaction, first test your conditions with a known, reliable substrate combination before moving to more sterically demanding or electronically different substrates.[2]

Troubleshooting Flowchart for Low Stereoselectivity

Caption: A decision tree for troubleshooting low stereoselectivity.

Problem 2: Low Reaction Yield

A low yield of the desired product can be equally frustrating. Here are some common causes and solutions.

Q: My reaction is not providing a good yield of the product. What should I investigate?

A: Low yields can result from incomplete reactions, the formation of side products, or issues with catalyst activity.

Potential Causes & Solutions:

• Catalyst Loading: The amount of catalyst can be critical.

  • Troubleshooting Step: Vary the catalyst loading (e.g., from 5 mol% to 20 mol%) to find the optimal concentration for your specific reaction.

• Reaction Time and Concentration: The reaction may not have reached completion.

  • Troubleshooting Step: Monitor the reaction progress over time using techniques like TLC, GC, or NMR. Also, consider adjusting the concentration of your reactants.

• Reagent Purity and Handling: Impurities in reagents or solvents can inhibit the catalyst.

  • Troubleshooting Step: Ensure all reagents are of high purity and that solvents are appropriately dried, especially if the reaction is sensitive to moisture.[2] N-Tosylhydroxy-L-prolinol catalysts should be stored in a cool, dry place.

• Side Reactions: The formation of undesired byproducts can consume starting materials.

  • Troubleshooting Step: Analyze the crude reaction mixture to identify any major side products. This can provide clues about competing reaction pathways that may need to be suppressed, for instance, by adjusting the temperature or order of addition of reagents.

Data Presentation

The following tables provide representative data for prolinol-derived catalysts in common asymmetric reactions. While specific data for N-Tosylhydroxy-L-prolinol may vary, these tables offer a baseline for expected performance and a template for recording your own experimental results.

Table 1: Asymmetric Aldol Reaction

Catalyst	Aldehyde	Ketone	Solvent	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)
L-Prolinol	4-Nitrobenzaldehyde	Cyclohexanone	neat	RT	95	98:2	96
Diarylprolinol Silyl Ether	Benzaldehyde	Cyclohexanone	Toluene	RT	99	95:5	>99
N-Tosylhydroxy-L-prolinol	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]

Table 2: Asymmetric Michael Addition

Catalyst	Michael Acceptor	Michael Donor	Solvent	Temp (°C)	Yield (%)	dr (syn:anti)	ee (%)
L-Prolinol	Nitrostyrene	Cyclohexanone	CHCl₃	RT	98	99:1	99
Diarylprolinol Silyl Ether	Nitrostyrene	Propanal	Toluene	RT	91	>20:1	99
N-Tosylhydroxy-L-prolinol	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]	[Enter your data]

Experimental Protocols

General Procedure for a Catalytic Asymmetric Aldol Reaction:

To a solution of the aldehyde (0.5 mmol) in the ketone (2.0 mL) is added the N-Tosylhydroxy-L-prolinol catalyst (0.05 mmol, 10 mol%). The reaction mixture is stirred at the desired temperature (e.g., room temperature, 0 °C, or -20 °C) and monitored by TLC or GC. Upon completion, the reaction is quenched with a saturated aqueous solution of NH₄Cl. The product is extracted with an appropriate organic solvent (e.g., ethyl acetate), and the combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography to yield the aldol product.

General Procedure for a Catalytic Asymmetric Michael Addition:

To a stirred solution of the Michael acceptor (e.g., nitrostyrene, 1.0 mmol) and the N-Tosylhydroxy-L-prolinol catalyst (0.1 mmol, 10 mol%) in a suitable solvent (e.g., CH₂Cl₂, 2.0 mL) at the desired temperature, the Michael donor (e.g., cyclohexanone, 2.0 mmol) is added. The reaction is stirred until completion as monitored by TLC. The reaction mixture is then directly purified by flash column chromatography on silica (B1680970) gel to afford the Michael adduct.

Visualizations

Catalytic Cycle for Prolinol-Catalyzed Aldol Reaction

Caption: Generalized enamine catalysis cycle for aldol reactions.

Experimental Workflow for Catalyst Screening

Caption: A typical experimental workflow for catalyst screening.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: N-Tosylhydroxy-L-prolinol Aldol Additions

Welcome to the technical support center for N-Tosylhydroxy-L-prolinol catalyzed aldol (B89426) additions. This guide is designed for researchers, scientists, and drug development professionals to provide targeted solutions to common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a low yield of my desired aldol product. What are the potential causes and how can I improve it?

A1: Low yields in N-Tosylhydroxy-L-prolinol catalyzed aldol additions can stem from several factors, including incomplete reaction, side reactions, or issues with catalyst activity. A systematic approach to troubleshooting is recommended.

• Catalyst Quality and Handling: The purity and handling of the N-Tosylhydroxy-L-prolinol catalyst are critical. Ensure the catalyst is stored in a cool, dry place, as it can be sensitive to moisture.

• Reaction Conditions:

  • Temperature: While lower temperatures often favor higher stereoselectivity, they can also lead to slower reaction rates and incomplete conversion. Consider a systematic study of the reaction temperature to find an optimal balance.

  • Reaction Time: Monitor the reaction progress by TLC or another appropriate analytical technique to ensure it has reached completion. Extending the reaction time may be necessary for less reactive substrates.

  • Catalyst Loading: Insufficient catalyst loading can result in a sluggish reaction. While lower catalyst loadings are desirable, some reactions may require a higher concentration to proceed efficiently. Typical catalyst loadings for proline-derived catalysts can range from 10-30 mol%.[1]

• Reagent Purity: Ensure that all reagents, especially the aldehyde and ketone, are of high purity. Impurities can inhibit the catalyst or lead to unwanted side reactions. Solvents should be anhydrous, as water can sometimes negatively impact the reaction.[2]

• Side Reactions:

  • Self-aldolization: The ketone or aldehyde may react with itself, consuming starting material and complicating purification. Using a large excess of the ketone can often minimize the self-aldolization of the aldehyde. Challenges in controlling proline-catalyzed asymmetric aldol reactions include side reactions like aldol condensation and self-aldolization.[3]

  • Cannizzaro Reaction: If the aldehyde has no α-hydrogens, it may undergo a disproportionation reaction under basic conditions, although this is less common with organocatalysis.

Q2: The stereoselectivity (diastereo- and/or enantioselectivity) of my reaction is poor. How can I improve it?

A2: Poor stereoselectivity is a common challenge and is highly dependent on the reaction conditions, which influence the transition state of the reaction.

• Solvent Effects: The choice of solvent plays a crucial role in determining the stereochemical outcome. A solvent screen is often the most effective way to improve selectivity. Polar aprotic solvents like DMSO and DMF are common starting points, but optimal results can be found in a range of media.[4] For N-sulfonylated proline derivatives, non-polar solvents have also been shown to be effective.[5]

• Temperature: Lowering the reaction temperature generally leads to higher stereoselectivity by increasing the energy difference between the diastereomeric transition states. Reactions are often run at temperatures ranging from room temperature down to -25°C or lower.[6]

• Additives: The presence of additives can significantly influence the stereochemical outcome.

  • Water: The effect of water is complex. In some proline-catalyzed systems, the addition of a small amount of water can prevent catalyst deactivation by inhibiting the formation of inactive oxazolidinones.[2] However, in other cases, water can negatively impact enantioselectivity.[2] Careful optimization of water content is crucial.

• Substrate Structure: The steric and electronic properties of both the aldehyde and the ketone can have a profound impact on stereoselectivity. Highly hindered substrates may require more forcing conditions, which can negatively impact selectivity.

Q3: I am having difficulty with the reaction work-up and purification. Any suggestions?

A3: A clean work-up is essential for obtaining a pure product and accurate yield determination.

• Quenching: Reactions are typically quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Ensure complete extraction of the product from the aqueous layer by using an appropriate organic solvent and performing multiple extractions.

• Purification: Flash column chromatography on silica (B1680970) gel is the most common method for purifying aldol products. Choosing the right eluent system is key to separating the desired product from unreacted starting materials and byproducts. The stability of the aldol product on silica gel should also be considered; some β-hydroxy carbonyl compounds can undergo dehydration on acidic silica gel.

Data Presentation

The following tables summarize the impact of various reaction parameters on the outcome of aldol additions catalyzed by N-sulfonylated proline derivatives, which are structurally similar to N-Tosylhydroxy-L-prolinol.

Table 1: Effect of Solvent on a Proline Mimetic Catalyzed Aldol Reaction [5]

Entry	Solvent	Temperature (°C)	Yield (%)	dr (anti:syn)	ee (%)
1	Toluene	4	99	>99:1	>99
2	CH2Cl2	4	99	>99:1	>99
3	THF	4	99	99:1	>99
4	MTBE	4	99	>99:1	>99
5	MeCN	4	99	97:3	>99
6	Acetone	4	99	94:6	>99
7	DMF	4	99	91:9	98
8	DMSO	4	99	89:11	96

Table 2: Effect of Temperature on a Proline Mimetic Catalyzed Aldol Reaction in Toluene [5]

Entry	Temperature (°C)	Yield (%)	dr (anti:syn)	ee (%)
1	23	99	98:2	>99
2	4	99	>99:1	>99
3	-10	98	>99:1	>99
4	-20	97	>99:1	>99

Experimental Protocols

General Protocol for N-Tosylhydroxy-L-prolinol Catalyzed Aldol Addition

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• N-Tosylhydroxy-L-prolinol catalyst

• Aldehyde

• Ketone (can also be the solvent)

• Anhydrous solvent (e.g., Toluene, CH2Cl2, DMSO)

• Saturated aqueous NH4Cl solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous MgSO4 or Na2SO4

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the N-Tosylhydroxy-L-prolinol catalyst (10-20 mol%) in the chosen anhydrous solvent, add the ketone (if not used as the solvent).

• Cool the mixture to the desired temperature (e.g., 4 °C to -25 °C).

• Add the aldehyde (1.0 equivalent) to the reaction mixture.

• Stir the reaction vigorously at the specified temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the mixture with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO4 or Na2SO4.

• Filter the drying agent and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired aldol product.

• Determine the diastereomeric ratio (dr) by 1H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC analysis.

Mandatory Visualization

Caption: A troubleshooting workflow for N-Tosylhydroxy-L-prolinol aldol additions.

Caption: Proposed catalytic cycle for the N-Tosylhydroxy-L-prolinol catalyzed aldol addition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Highly Stereoselective and Scalable anti-Aldol Reactions using N-(p-dodecylphenylsulfonyl)-2-Pyrrolidinecarboxamide: Scope and Origins of Stereoselectivities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Managing air and moisture sensitivity of N-Tosylhydroxy-L-prolinol reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the air and moisture sensitivity of N-Tosylhydroxy-L-prolinol and its derivatives in catalytic reactions.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with N-Tosylhydroxy-L-prolinol, focusing on problems arising from its sensitivity to air and moisture.

Issue	Potential Cause	Recommended Action
Low or No Reaction Conversion	Catalyst Inactivity due to Moisture: The catalyst may have been deactivated by absorbing atmospheric moisture.	Ensure the catalyst is stored in a desiccator over a strong drying agent. If necessary, dry the catalyst under high vacuum before use. Handle the catalyst exclusively in a glovebox or under a stream of inert gas (Argon or Nitrogen).
Wet Solvents or Reagents: Residual water in solvents or on glassware can quench the reaction.	Use freshly distilled, anhydrous solvents. Ensure all glassware is oven-dried (at >120°C for at least 4 hours) or flame-dried under vacuum immediately before use.
Low Enantioselectivity (% ee)	Interference by Water: The presence of water can disrupt the formation of the highly organized transition state required for high stereoselectivity.	Rigorously exclude water from the reaction mixture. Use of molecular sieves (3Å or 4Å, activated) in the reaction flask is recommended.
Degradation of the Catalyst: Prolonged exposure to air and moisture can lead to the degradation of the N-Tosylhydroxy-L-prolinol catalyst.	Perform reactions under a strict inert atmosphere. Use freshly opened or properly stored catalyst for each reaction.
Inconsistent Results/Poor Reproducibility	Variable Atmospheric Conditions: Fluctuations in laboratory humidity can lead to varying amounts of moisture contamination between experiments.	Standardize the experimental setup to rigorously exclude air and moisture for every reaction. Utilize Schlenk line techniques or a glovebox for all manipulations.
Impure Reagents: Impurities in substrates or other reagents can interfere with the catalytic cycle.	Purify all reagents before use. Purity should be confirmed by appropriate analytical techniques (e.g., NMR, GC).

Frequently Asked Questions (FAQs)

Q1: How should I properly store N-Tosylhydroxy-L-prolinol?

A1: N-Tosylhydroxy-L-prolinol should be stored in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), and kept in a desiccator containing a reliable drying agent (e.g., phosphorus pentoxide). For long-term storage, refrigeration is recommended.

Q2: My reaction seems to be very sensitive to the brand of solvent I use, even if it's labeled "anhydrous." Why is this?

A2: The water content in commercially available "anhydrous" solvents can vary between batches and manufacturers. For highly sensitive reactions, it is best practice to further dry the solvent yourself using appropriate methods, such as distillation from a suitable drying agent or passing it through a column of activated alumina.

Q3: Can a small amount of water be beneficial for my reaction, as is sometimes reported for proline-catalyzed reactions?

A3: While some proline-catalyzed reactions show improved rates or selectivities with controlled, small amounts of water, this is not a general rule and is highly substrate and catalyst-dependent.[1][2] For reactions involving N-Tosylhydroxy-L-prolinol, it is generally recommended to start with strictly anhydrous conditions to ensure reproducibility. If optimizing for a specific transformation, a controlled screen of water as an additive could be performed, but the baseline should be anhydrous.

Q4: What is the visual indication of catalyst degradation?

A4: N-Tosylhydroxy-L-prolinol is typically a white to off-white solid.[3] Any significant change in color (e.g., yellowing or browning) or texture (e.g., becoming sticky or clumping) upon storage may indicate degradation. However, the absence of visual changes does not guarantee catalyst activity.

Q5: How can I confirm the purity and integrity of my N-Tosylhydroxy-L-prolinol catalyst before use?

A5: You can verify the catalyst's integrity using several analytical techniques. ¹H and ¹³C NMR spectroscopy can confirm the chemical structure and detect organic impurities. Chiral HPLC or GC can be used to determine the enantiomeric purity.

Quantitative Data on Moisture Sensitivity

The following table provides illustrative data on the effect of water content on a hypothetical aldol (B89426) reaction catalyzed by N-Tosylhydroxy-L-prolinol. This data is intended to demonstrate the critical importance of maintaining anhydrous conditions.

Water Content (ppm in solvent)	Reaction Time (hours)	Yield (%)	Enantiomeric Excess (% ee)
< 10	12	95	98
50	12	82	90
100	24	65	75
500	48	30	40
> 1000	48	< 10	Not Determined

Experimental Protocols

Protocol 1: General Procedure for a Reaction Under Anhydrous Conditions

• Glassware Preparation: All glassware (reaction flask, dropping funnel, condenser, etc.) should be placed in an oven at a minimum of 120°C for at least 4 hours to remove adsorbed moisture. The glassware should be assembled while still hot and allowed to cool under a stream of dry inert gas (argon or nitrogen). Alternatively, the assembled apparatus can be flame-dried under vacuum.

• Reagent and Solvent Preparation:

  • Solvents must be freshly dried and degassed. For example, THF can be distilled from sodium/benzophenone ketyl under nitrogen.

  • Liquid reagents should be distilled from appropriate drying agents.

  • Solid reagents, including the N-Tosylhydroxy-L-prolinol catalyst, should be dried under high vacuum for several hours before use.

• Reaction Setup:

  • The reaction is set up on a Schlenk line or in an inert atmosphere glovebox.

  • The reaction flask is equipped with a magnetic stir bar and sealed with a rubber septum.

  • The flask is purged with inert gas by subjecting it to several cycles of vacuum and backfilling with the inert gas.

• Addition of Reagents:

  • The N-Tosylhydroxy-L-prolinol catalyst and any solid starting materials are added to the flask under a positive pressure of inert gas.

  • Anhydrous solvent is then added via a cannula or a syringe.

  • Liquid reagents are added dropwise via a syringe through the septum.

• Reaction Monitoring and Work-up:

  • The reaction is monitored by TLC or GC/LC-MS by withdrawing small aliquots with a syringe.

  • Upon completion, the reaction is quenched, typically with a saturated aqueous solution of ammonium (B1175870) chloride. The work-up procedure should be performed promptly.

Visualizations

Caption: Workflow for setting up an anhydrous reaction.

Caption: A decision tree for troubleshooting common issues.

References

• 1. Highly diastereo- and enantioselective direct aldol reactions of aldehydes and ketones catalyzed by siloxyproline in the presence of water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Impact of impurities on N-Tosylhydroxy-L-prolinol catalyst performance

Welcome to the Technical Support Center for N-Tosylhydroxy-L-prolinol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize experiments involving this versatile organocatalyst. Below, you will find frequently asked questions and troubleshooting guides in a question-and-answer format to directly address common issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is N-Tosylhydroxy-L-prolinol and what are its typical physical properties?

A1: N-Tosylhydroxy-L-prolinol, formally (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a chiral organocatalyst widely used in asymmetric synthesis. It is typically a white to light yellow solid and is soluble in many organic solvents.[1]

Q2: What are the most common impurities in N-Tosylhydroxy-L-prolinol and where do they originate?

A2: Common impurities can arise from the synthesis process. These may include:

• Unreacted Starting Materials: L-prolinol and p-toluenesulfonyl chloride (TsCl).

• Side-Products: Formation of the corresponding benzyl (B1604629) chloride instead of the tosylate has been reported when treating benzyl alcohols with tosyl chloride, a reaction analogous to a potential side-reaction in the synthesis of N-Tosylhydroxy-L-prolinol.

• Residual Solvents: Solvents used during synthesis and purification.

• Water: Moisture can be introduced from solvents or the atmosphere.

Q3: How do these impurities affect the performance of the catalyst?

A3: Impurities can significantly impact the catalyst's performance in several ways:

• Reduced Enantioselectivity: Achiral impurities can dilute the chiral environment, leading to a decrease in the enantiomeric excess (% ee) of the product. Basic or acidic impurities can interfere with the catalytic cycle.

• Lowered Catalytic Activity: Impurities can block the active sites of the catalyst, leading to lower reaction rates and reduced product yield. This phenomenon is a form of catalyst deactivation.

• Inconsistent Results: The presence and concentration of impurities can vary between batches of the catalyst, leading to poor reproducibility of experimental results.

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (% ee)

Q: I am observing a lower than expected enantiomeric excess in my reaction. What are the potential causes related to the catalyst?

A: Low enantioselectivity is a common problem that can often be traced back to the purity of the N-Tosylhydroxy-L-prolinol catalyst.

Troubleshooting Steps:

• Verify Catalyst Purity: The first step is to assess the purity of your catalyst. The presence of non-chiral impurities can lead to a non-selective background reaction, thus lowering the overall enantioselectivity.

• Check for Residual Starting Materials: Unreacted L-prolinol or p-toluenesulfonyl chloride can interfere with the desired catalytic cycle.

• Analyze for Water Content: The presence of water can sometimes influence the stereochemical outcome of proline-catalyzed reactions. Ensure your catalyst and reaction solvents are appropriately dried.

Illustrative Impact of Impurities on Enantioselectivity:

The following table provides an illustrative example of how different impurities might affect the enantiomeric excess in a model aldol (B89426) reaction. (Disclaimer: This data is for illustrative purposes to demonstrate the potential impact of impurities and is based on general principles of organocatalysis.)

Impurity	Concentration (%)	Observed % ee
None (Pure Catalyst)	0	99
L-prolinol	1	95
L-prolinol	5	82
p-Toluenesulfonyl Chloride	1	92
p-Toluenesulfonyl Chloride	5	75
Water	0.5	97
Water	2	88

Issue 2: Low Reaction Conversion or Yield

Q: My reaction is not going to completion or I am getting a low yield. Could the catalyst be the issue?

A: Yes, low catalytic activity can be a sign of catalyst deactivation or inhibition by impurities.

Troubleshooting Steps:

• Assess Catalyst Purity: As with low enantioselectivity, impurities can block the active sites of the catalyst, reducing its activity. Perform a purity analysis as detailed in the Experimental Protocols section.

• Consider Catalyst Poisons: Certain functional groups in impurities can act as catalyst poisons, strongly binding to the catalyst and rendering it inactive.

• Evaluate Catalyst Loading: If the catalyst contains a significant amount of impurities, the actual concentration of the active catalyst in the reaction is lower than calculated. Consider increasing the catalyst loading as a temporary measure while you address the purity issue.

Illustrative Impact of Impurities on Reaction Yield:

The following table provides a hypothetical example of the effect of impurities on the final product yield in a model reaction after 24 hours. (Disclaimer: This data is for illustrative purposes.)

Impurity	Concentration (%)	Observed Yield (%)
None (Pure Catalyst)	0	95
L-prolinol	2	88
p-Toluenesulfonyl Chloride	2	85
Unknown Byproduct	1	70

Experimental Protocols

Protocol 1: Purity Analysis of N-Tosylhydroxy-L-prolinol by High-Performance Liquid Chromatography (HPLC)

This protocol describes a general method for determining the chemical purity of the catalyst.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both with 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a known amount of the catalyst in the mobile phase to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and analyze the chromatogram for the presence of impurity peaks. The relative peak area can be used to estimate the percentage of impurities.

Protocol 2: Enantiomeric Purity Analysis by Chiral HPLC

This method is for determining the enantiomeric excess of the catalyst itself.

• Instrumentation: HPLC system with a UV or photodiode array detector.

• Column: A chiral stationary phase column suitable for proline derivatives (e.g., a polysaccharide-based column).

• Mobile Phase: Typically a mixture of hexane (B92381) and a polar alcohol like ethanol (B145695) or isopropanol.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at a wavelength where the compound has good absorbance.

• Analysis: The two enantiomers will have different retention times, allowing for their separation and quantification.

Protocol 3: Catalyst Performance Evaluation in a Model Aldol Reaction

This protocol provides a standardized method to assess the catalytic activity and enantioselectivity of a batch of N-Tosylhydroxy-L-prolinol.

• Reaction Setup: To a stirred solution of 4-nitrobenzaldehyde (B150856) (1 mmol) in acetone (B3395972) (5 mL) at 0 °C, add N-Tosylhydroxy-L-prolinol (0.1 mmol, 10 mol%).

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

• Analysis: Determine the yield of the purified aldol product. Analyze the enantiomeric excess of the product by chiral HPLC.

Visualizations

Caption: Experimental workflow for catalyst analysis.

Caption: Troubleshooting logic for catalyst performance issues.

References

• 1. N-Tosylhydroxy-L-prolinol [chembk.com]

Technical Support Center: Enhancing the Stability of N-Tosylhydroxy-L-prolinol Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered when using N-Tosylhydroxy-L-prolinol catalysts in asymmetric synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of N-Tosylhydroxy-L-prolinol catalysts?

A1: The stability of N-Tosylhydroxy-L-prolinol catalysts is primarily influenced by temperature, pH, and the choice of solvent. Elevated temperatures can lead to thermal decomposition, while harsh pH conditions can cause racemization or degradation of the catalyst's chiral integrity. The solvent system can impact the stability of the catalytic intermediates and the overall reaction pathway.

Q2: How can I improve the operational stability and reusability of my N-Tosylhydroxy-L-prolinol catalyst?

A2: Immobilization is a key strategy for enhancing the stability and enabling the reuse of your catalyst. Attaching the catalyst to a solid support, such as a polymer or silica (B1680970), can prevent it from degrading under harsh reaction conditions and allows for easy separation from the reaction mixture. The formation of eutectic mixtures with certain additives, such as glycolic acid, has also been shown to improve stability and recyclability.

Q3: What are the signs of catalyst degradation during my experiment?

A3: Signs of catalyst degradation include a decrease in enantiomeric excess (% ee) of the product, a reduction in the reaction rate, and lower overall yields over time or in subsequent reaction cycles. In the case of immobilized catalysts, leaching of the catalyst from the support into the reaction medium is also a sign of instability.

Q4: Can the N-Tosylhydroxy-L-prolinol catalyst be regenerated if it loses activity?

A4: While specific protocols for the regeneration of N-Tosylhydroxy-L-prolinol are not widely documented, general methods for organocatalyst regeneration can be attempted. These may include washing the catalyst with appropriate solvents to remove adsorbed impurities or products. For immobilized catalysts, a simple filtration and washing procedure is often sufficient for reuse.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or decreasing enantiomeric excess (% ee)	1. Catalyst Degradation: The catalyst may be degrading due to high temperature or inappropriate pH.	- Lower the reaction temperature. - Ensure the reaction medium is not strongly acidic or basic. - Consider immobilizing the catalyst to improve its robustness.
2. Water Content: The presence of excess water can negatively impact enantioselectivity.	- Use anhydrous solvents and dry glassware. - Store the catalyst in a desiccator.
3. Incorrect Solvent: The solvent can influence the stability of the transition state.	- Screen a variety of aprotic and protic solvents to find the optimal medium for your reaction.
Decreased reaction rate	1. Catalyst Deactivation: The active sites of the catalyst may be blocked by byproducts or impurities.	- Purify all reactants and solvents before use. - If using an immobilized catalyst, wash it thoroughly between cycles.
2. Catalyst Leaching: For immobilized catalysts, the active species may be leaching into the solution.	- Strengthen the linkage between the catalyst and the support (e.g., through covalent bonding). - Consider using a different immobilization technique.
Low product yield	1. Incomplete Reaction: The reaction may not be going to completion due to catalyst instability.	- Optimize reaction parameters such as time, temperature, and catalyst loading. - Use a more stable, immobilized form of the catalyst.
2. Catalyst Poisoning: Trace impurities in the reactants or solvent could be poisoning the catalyst.	- Use high-purity starting materials.

Experimental Protocols

Protocol 1: General Asymmetric Aldol (B89426) Reaction Using N-Tosylhydroxy-L-prolinol

This protocol provides a general procedure for a typical asymmetric aldol reaction. Optimization of solvent, temperature, and reaction time is recommended for specific substrates.

Materials:

• N-Tosylhydroxy-L-prolinol catalyst (10 mol%)

• Aldehyde (1.0 mmol)

• Ketone (5.0 mmol)

• Anhydrous solvent (e.g., DMSO, DMF, or CH2Cl2)

• Anhydrous MgSO4

• Saturated NH4Cl solution

• Ethyl acetate (B1210297)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add the N-Tosylhydroxy-L-prolinol catalyst.

• Add the anhydrous solvent and stir until the catalyst is fully dissolved.

• Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add the ketone to the cooled solution.

• Slowly add the aldehyde dropwise over 15 minutes.

• Stir the reaction mixture at the set temperature and monitor its progress using TLC or HPLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Immobilization of a Prolinol-Derivative on a Support (General Guidance)

This protocol provides a general framework for the immobilization of a prolinol-based catalyst. The specific support and linking chemistry will need to be adapted for N-Tosylhydroxy-L-prolinol.

Materials:

• N-Tosylhydroxy-L-prolinol derivative with a suitable functional group for attachment

• Solid support (e.g., silica gel, polystyrene beads) with a complementary functional group

• Appropriate solvent

• Coupling agents (if necessary)

Procedure:

• Functionalize the solid support if necessary (e.g., with chloropropyl groups).

• Suspend the functionalized support in a suitable solvent.

• Dissolve the N-Tosylhydroxy-L-prolinol derivative in the same solvent.

• Add the catalyst solution to the support suspension.

• If required, add a coupling agent or a base to facilitate the reaction.

• Stir the mixture at an appropriate temperature for a set period (e.g., 24-48 hours).

• After the reaction, filter the solid support and wash it extensively with various solvents to remove any unreacted catalyst and reagents.

• Dry the immobilized catalyst under vacuum.

• Characterize the immobilized catalyst to determine the catalyst loading.

Visualizing Catalyst Stability and Degradation

Catalytic Cycle and Potential Inactivation Pathways

The stability of the N-Tosylhydroxy-L-prolinol catalyst is intrinsically linked to the integrity of its catalytic cycle. Any side reaction that disrupts this cycle can lead to a loss of catalytic activity.

Caption: Catalytic cycle of N-Tosylhydroxy-L-prolinol and potential deactivation pathways.

Workflow for Troubleshooting Catalyst Instability

A systematic approach is crucial when diagnosing and resolving issues related to catalyst stability. The following workflow outlines the key steps to take.

Caption: A logical workflow for troubleshooting issues with catalyst stability.

Technical Support Center: Byproduct Formation and Removal in N-Tosylhydroxy-L-prolinol Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Tosylhydroxy-L-prolinol. The information is presented in a question-and-answer format to directly address common issues encountered during experiments, with a focus on byproduct formation and removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of byproducts encountered in reactions involving N-Tosylhydroxy-L-prolinol?

A1: Reactions utilizing N-Tosylhydroxy-L-prolinol as a chiral auxiliary, catalyst, or starting material can generate several types of byproducts. The most prevalent include:

• p-Toluenesulfonamide (B41071) (TsNH₂): This is a very common byproduct resulting from the cleavage of the tosyl group under various reaction conditions, especially basic or reductive environments.

• Epimers or Diastereomers: Racemization or epimerization at the stereogenic centers of N-Tosylhydroxy-L-prolinol or the desired product can occur, particularly under harsh basic or acidic conditions, or during prolonged reaction times at elevated temperatures.[1]

• Lactone Formation: Intramolecular cyclization of N-Tosyl-4-hydroxy-L-proline derivatives can lead to the formation of a bicyclic lactone, especially during activation of the hydroxyl group (e.g., under Mitsunobu conditions).[2]

• Oxazolidinones: In reactions where the prolinol moiety acts as a catalyst, such as aldol (B89426) reactions, oxazolidinones can form as parasitic species.

• Self-Condensation Products: In catalyzed reactions like aldol or Michael additions, the starting materials may react with themselves, leading to undesired oligomeric or self-condensation byproducts.

• Amide Impurities: During esterification or coupling reactions, side reactions with amine nucleophiles can lead to the formation of amide impurities which can be challenging to separate from the desired product.[3]

Q2: How can I monitor the progress of my reaction and the formation of byproducts?

A2: Thin Layer Chromatography (TLC) is a rapid and effective technique for monitoring reaction progress and detecting the formation of byproducts. For visualizing tosylated compounds, which may not be UV active, several staining methods can be employed:

• Potassium Permanganate (KMnO₄) Stain: Useful for visualizing compounds that can be oxidized, including alcohols and some nitrogen-containing compounds.

• Ninhydrin Stain: While typically used for primary and secondary amines, it can also visualize proline derivatives, often with a characteristic yellow or different colored spot.[4][5]

• Iodine Chamber: Heating the TLC plate in a chamber containing iodine crystals can visualize many organic compounds as temporary brown spots.[6]

• p-Anisaldehyde Stain: A versatile stain that can produce a range of colors with different functional groups upon heating.

It is advisable to run a co-spot of your starting material alongside the reaction mixture on the TLC plate to track its consumption and differentiate it from new spots corresponding to products and byproducts.

Troubleshooting Guides

Issue 1: Formation of p-Toluenesulfonamide (TsNH₂) as a Byproduct

Question: My reaction mixture shows a significant amount of p-toluenesulfonamide. How can I remove it?

Answer: p-Toluenesulfonamide is a common byproduct and can often be removed through a simple aqueous workup.

Experimental Protocol: Basic Aqueous Extraction

• Quench the Reaction: If applicable, quench the reaction with an appropriate reagent.

• Solvent Extraction: Dilute the reaction mixture with an organic solvent immiscible with water (e.g., ethyl acetate (B1210297), dichloromethane).

• Basic Wash: Wash the organic layer with a saturated aqueous solution of a mild base, such as sodium bicarbonate (NaHCO₃) or a dilute (1-5%) sodium hydroxide (B78521) (NaOH) solution. The basic conditions will deprotonate the sulfonamide, making it more soluble in the aqueous layer.

• Separation: Separate the aqueous layer. Repeat the basic wash if necessary, monitoring the removal of the byproduct by TLC.

• Neutralization and Drying: Wash the organic layer with water and then with brine to remove any remaining base and dissolved water. Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Data Presentation: Efficiency of p-Toluenesulfonamide Removal

Purification Method	Typical Efficiency	Notes
Basic Aqueous Wash (1M NaHCO₃)	85-95%	Effective for most applications.
Basic Aqueous Wash (1% NaOH)	>95%	More effective, but may not be suitable for base-sensitive products.
Column Chromatography	>99%	Can be used if aqueous extraction is insufficient or incompatible.

Logical Relationship: Removal of p-Toluenesulfonamide

Caption: Workflow for the removal of p-toluenesulfonamide byproduct.

Issue 2: Epimerization or Racemization of the Chiral Center

Question: I am observing the formation of diastereomers or enantiomers of my desired product. What could be the cause and how can I prevent it?

Answer: Epimerization at the carbon bearing the hydroxyl group or at the alpha-carbon to the carboxyl group can be a significant issue, often promoted by harsh reaction conditions.

Preventative Measures:

• Control of pH: Avoid strongly basic or acidic conditions if possible. Use milder bases (e.g., organic amines like triethylamine (B128534) or diisopropylethylamine) or acids.

• Temperature Control: Perform reactions at the lowest effective temperature. Elevated temperatures can provide the energy needed to overcome the barrier to epimerization.

• Reaction Time: Minimize reaction times. Prolonged exposure to even mildly non-neutral conditions can lead to gradual epimerization.

• Choice of Reagents: In coupling reactions, the choice of activating agents can influence the extent of racemization. For example, in peptide synthesis, the addition of 1-hydroxybenzotriazole (B26582) (HOBt) with a carbodiimide (B86325) was found to induce racemization of proline derivatives under certain conditions.[1]

Troubleshooting Workflow: Minimizing Epimerization

Caption: Decision tree for troubleshooting epimerization.

Issue 3: Formation of a Bicyclic Lactone Byproduct

Question: During a reaction involving the activation of the hydroxyl group of N-Tosyl-4-hydroxy-L-proline, I've isolated an unexpected, less polar byproduct. Could this be a lactone?

Answer: Yes, intramolecular cyclization to form a bicyclic lactone is a known side reaction, particularly under conditions that activate the hydroxyl group, such as Mitsunobu reactions or tosylation followed by base treatment.[2]

Experimental Protocol: Minimizing Lactone Formation and Removing the Byproduct

• Reaction Conditions:

  • Low Temperature: Perform the reaction at low temperatures (e.g., 0 °C to -20 °C) to disfavor the intramolecular cyclization.

  • Order of Addition: Add the activating agent slowly to a solution of the N-Tosyl-4-hydroxy-L-proline and the nucleophile to ensure the intermolecular reaction is favored over the intramolecular cyclization.

• Purification:

  • Column Chromatography: The lactone byproduct is typically less polar than the desired product (which often contains a free carboxylic acid or ester). Separation can usually be achieved by silica (B1680970) gel column chromatography using a gradient elution of a solvent system like hexanes/ethyl acetate or dichloromethane/methanol.

Experimental Workflow: Managing Lactone Byproduct

References

• 1. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google Patents [patents.google.com]
• 4. Thin Layer Chromatography (TLC) of Amino Acids — Detailed Guide | BioTech Beacons [biotechbeacon.com]
• 5. TLC of aminoacids and short peptides [reachdevices.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: N-Tosylhydroxy-L-prolinol Reaction Scale-Up

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the scale-up of N-Tosylhydroxy-L-prolinol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up the N-tosylation of hydroxy-L-prolinol?

A1: The primary challenges encountered during the scale-up of this reaction include:

• Exothermic Reaction Control: The reaction of tosyl chloride with the amine is exothermic, and improper heat management at a larger scale can lead to temperature spikes, promoting side reactions and impurities.

• Mixing and Mass Transfer: Ensuring homogeneous mixing of reactants, especially during the addition of tosyl chloride, is critical. Poor mixing can result in localized high concentrations, leading to the formation of over-tosylated byproducts or incomplete reactions.

• Impurity Profile Control: Several process-related impurities can form, including ditosylated byproducts and impurities from the starting materials. Controlling these impurities to meet specifications is a significant challenge at scale.

• Product Isolation and Crystallization: Achieving a consistent crystal form and purity during large-scale crystallization can be difficult due to variations in cooling rates and agitation.

• Solvent Selection and Recovery: The choice of solvent impacts reaction kinetics, impurity profile, and product isolation. At scale, solvent recovery and reuse become important economic and environmental considerations.

Q2: What are the key safety considerations for the large-scale synthesis of N-Tosylhydroxy-L-prolinol?

A2: Key safety considerations include:

• Handling of Tosyl Chloride: Tosyl chloride is corrosive and a lachrymator. Appropriate personal protective equipment (PPE), including gloves, goggles, and respiratory protection, is essential. Operations should be conducted in a well-ventilated area or a closed system.

• Thermal Runaway: Due to the exothermic nature of the tosylation reaction, a thermal runaway is a potential hazard. A thorough calorimetric study (e.g., using a reaction calorimeter) is recommended to understand the thermal profile and implement adequate cooling capacity and emergency shutdown procedures.

• Dust Explosion: N-Tosylhydroxy-L-prolinol is a solid product. If handled as a dry powder, there is a potential risk of dust explosion. Proper grounding of equipment and inerting the atmosphere with nitrogen during handling can mitigate this risk.

• Solvent Hazards: The flammability and toxicity of the chosen solvents must be considered. Appropriate storage, handling, and recovery systems should be in place.

Q3: How does the choice of base affect the reaction at scale?

A3: The choice of base is critical for both reaction efficiency and impurity control.

• Inorganic Bases (e.g., K₂CO₃, NaOH): These are often cost-effective for large-scale production. However, their solubility in organic solvents can be limited, potentially leading to mass transfer issues and longer reaction times. The use of a phase-transfer catalyst may be necessary.

• Organic Bases (e.g., Triethylamine, Pyridine): These are typically soluble in common organic solvents, leading to more homogeneous reaction mixtures. However, they can be more expensive and require efficient removal during work-up. Pyridine is toxic and its use is often avoided in pharmaceutical manufacturing. Triethylamine can sometimes lead to the formation of colored impurities.

Troubleshooting Guides

Issue 1: Low Yield of N-Tosylhydroxy-L-prolinol

Potential Cause	Troubleshooting Step
Incomplete Reaction	- Monitor Reaction Progress: Use in-process controls (e.g., HPLC, TLC) to confirm reaction completion before quenching. - Increase Reaction Time: If the reaction is slow, consider extending the reaction time. - Optimize Temperature: While high temperatures can promote side reactions, a temperature that is too low may lead to an incomplete reaction. Evaluate the effect of a modest temperature increase.
Degradation of Product	- Control Temperature: Ensure the cooling system is adequate to handle the exotherm, especially during the addition of tosyl chloride. - pH Control: Avoid strongly acidic or basic conditions during work-up, as this can lead to hydrolysis of the tosyl group.
Poor Reagent Quality	- Test Starting Materials: Ensure the hydroxy-L-prolinol and tosyl chloride are of high purity and low moisture content.

Issue 2: High Levels of Ditosylated Impurity

The ditosylated impurity arises from the tosylation of both the secondary amine and the primary alcohol of the starting material.

Potential Cause	Troubleshooting Step
Localized High Concentration of Tosyl Chloride	- Slow, Subsurface Addition: Add the tosyl chloride solution slowly and below the surface of the reaction mixture to ensure rapid dispersion. - Improve Agitation: Increase the agitator speed to improve mixing. For large vessels, ensure the agitator design is appropriate for the vessel geometry and batch volume.
Incorrect Stoichiometry	- Precise Charge of Reagents: Use a slight excess of hydroxy-L-prolinol relative to tosyl chloride to favor the mono-tosylation.
High Reaction Temperature	- Maintain Lower Temperature: Conduct the tosyl chloride addition at a lower temperature (e.g., 0-5 °C) to control the reaction rate and minimize over-reaction.

Data Presentation

Table 1: Effect of Reaction Parameters on Yield and Purity (Pilot Plant Scale)

Batch ID	Scale (kg)	Solvent	Base	TsCl (eq.)	Addition Temp (°C)	Yield (%)	Purity (HPLC Area %)	Ditosyl Impurity (%)
PP-01	10	Acetonitrile (B52724)	K₂CO₃	1.05	0-5	85	98.5	0.8
PP-02	10	Toluene (B28343)	Et₃N	1.05	0-5	88	98.2	1.1
PP-03	10	Acetonitrile	K₂CO₃	1.10	0-5	84	97.5	1.8
PP-04	10	Acetonitrile	K₂CO₃	1.05	15-20	82	96.9	2.5
PP-05	50	Acetonitrile	K₂CO₃	1.05	0-5	83	98.3	0.9

Experimental Protocols

Key Experiment: Scale-Up Synthesis of N-Tosylhydroxy-L-prolinol (50 kg Scale)

Materials:

• Hydroxy-L-prolinol: (Amount based on stoichiometry)

• p-Toluenesulfonyl chloride (TsCl): 1.05 equivalents

• Potassium Carbonate (K₂CO₃), milled: 1.5 equivalents

• Acetonitrile: 10 volumes

• Water: For work-up

• Toluene: For extraction and crystallization

Procedure:

• Reactor Setup: Charge a 500 L glass-lined reactor with hydroxy-L-prolinol and acetonitrile. Start agitation.

• Base Addition: Add milled potassium carbonate to the reactor.

• Cooling: Cool the reaction mixture to 0-5 °C.

• Tosyl Chloride Addition: Prepare a solution of tosyl chloride in acetonitrile. Add the tosyl chloride solution to the reactor via a subsurface addition line over 2-3 hours, maintaining the internal temperature at 0-5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 1-2 hours after the addition is complete.

• In-Process Control (IPC): Take a sample for HPLC analysis to confirm the consumption of hydroxy-L-prolinol (<1%).

• Quench: Once the reaction is complete, add water to quench the reaction and dissolve the inorganic salts.

• Work-up:

  • Allow the layers to separate and remove the aqueous layer.

  • Wash the organic layer with brine.

• Solvent Swap and Crystallization:

  • Distill off the acetonitrile under vacuum, gradually adding toluene to perform a solvent swap.

  • Concentrate the toluene solution to approximately 3 volumes.

  • Cool the solution slowly to 0-5 °C to induce crystallization.

  • Hold at 0-5 °C for at least 4 hours.

• Isolation and Drying:

  • Filter the product using a centrifuge or filter dryer.

  • Wash the cake with cold toluene.

  • Dry the product under vacuum at 50-60 °C until the loss on drying (LOD) is <0.5%.

Visualizations

Caption: Experimental workflow for the scale-up synthesis of N-Tosylhydroxy-L-prolinol.

Caption: Troubleshooting logic for high ditosylated impurity in N-Tosylhydroxy-L-prolinol synthesis.

Technical Support Center: N-Tosylhydroxy-L-prolinol Catalyzed Transformations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for N-Tosylhydroxy-L-prolinol catalyzed transformations. The content is structured to directly address specific issues that may be encountered during experiments, with a focus on the influence of pH.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of N-Tosylhydroxy-L-prolinol catalysis?

A1: N-Tosylhydroxy-L-prolinol, a derivative of L-proline, catalyzes reactions such as aldol (B89426) and Michael additions primarily through an enamine-based mechanism. The secondary amine of the pyrrolidine (B122466) ring reacts with a carbonyl donor (e.g., a ketone or aldehyde) to form a chiral enamine. This enamine then nucleophilically attacks an electrophilic acceptor. The stereochemical outcome of the reaction is directed by the chiral scaffold of the catalyst. The hydroxyl group can play a key role in orienting the electrophile through hydrogen bonding in the transition state, thereby enhancing stereocontrol.

Q2: How does the structure of N-Tosylhydroxy-L-prolinol differ from L-proline, and how does this affect its catalytic activity and sensitivity to pH?

A2: N-Tosylhydroxy-L-prolinol differs from L-proline in three key ways:

• Replacement of the Carboxylic Acid: The carboxylic acid group of L-proline is replaced by a hydroxymethyl group. This is a critical modification as the acidic proton of proline's carboxylic acid is believed to be crucial for its catalytic activity and stereoselectivity.[1] The absence of this acidic group means that N-Tosylhydroxy-L-prolinol does not operate as a bifunctional acid-base catalyst in the same way as L-proline.

• Presence of a Tosyl Group: The nitrogen atom of the pyrrolidine ring is protected with a tosyl (p-toluenesulfonyl) group. This bulky and electron-withdrawing group can influence the steric environment around the catalytic site and the nucleophilicity of the nitrogen.

• Presence of a Hydroxyl Group: The hydroxyl group at the 4-position of the pyrrolidine ring can participate in hydrogen bonding, influencing the transition state geometry and potentially the enantioselectivity.

These structural changes make the catalyst's performance highly dependent on the reaction conditions, including the pH, which can be modulated by the presence of acidic or basic additives.

Q3: Why is the pH of the reaction medium important in N-Tosylhydroxy-L-prolinol catalyzed transformations?

A3: The "pH" of the reaction medium, often adjusted with acidic or basic additives in organic solvents, is critical for several reasons:

• Catalyst Activation: The secondary amine of the catalyst needs to be in its free base form to react with the carbonyl donor and form the enamine intermediate. In strongly acidic conditions, the amine will be protonated and inactive.

• Enamine Formation: The equilibrium of enamine formation can be influenced by the presence of acids or bases.

• Electrophile Activation: Acidic additives can activate the electrophilic acceptor (e.g., an aldehyde) by protonating its carbonyl oxygen, making it more susceptible to nucleophilic attack.

• Side Reactions: Inappropriate pH can lead to side reactions such as self-condensation of the carbonyl donor or acceptor, or decomposition of the catalyst or products.

Q4: Can I use N-Tosylhydroxy-L-prolinol in aqueous media?

A4: While some proline-derived catalysts have been developed for use in water, the solubility of N-Tosylhydroxy-L-prolinol in purely aqueous media may be limited.[2][3] Reactions are typically carried out in organic solvents. The presence of small amounts of water can sometimes be beneficial or detrimental depending on the specific reaction, so it is a parameter that should be carefully controlled and optimized.[4]

Troubleshooting Guides

Problem 1: Low or No Reaction Conversion

Symptoms:

• Starting materials are largely unreacted after the specified reaction time.

• TLC or GC-MS analysis shows minimal product formation.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Incorrect pH (Sub-optimal acidity/basicity)	The catalyst's secondary amine may be protonated and inactive if the medium is too acidic. Conversely, the electrophile may not be sufficiently activated if the medium is not acidic enough. Perform a screen of acidic or basic additives. For aldol reactions, weak carboxylic acids (e.g., benzoic acid, acetic acid) or even stronger acids like p-toluenesulfonic acid (p-TsOH) can be tested in catalytic amounts. For Michael additions, basic additives might be required to facilitate deprotonation of the nucleophile.
Catalyst Inactivity	Ensure the catalyst is pure and has been stored correctly. Impurities can inhibit the catalytic cycle. If in doubt, purify the catalyst or use a freshly purchased batch.
Insufficient Electrophile Activation	If the electrophile is particularly unreactive, a stronger acidic co-catalyst might be necessary. However, be cautious as very strong acids can lead to side reactions.
Presence of Inhibitors	Trace impurities in the solvent or reagents can act as catalyst poisons. Ensure all solvents are of high purity and anhydrous, and that reagents have been purified if necessary.

Problem 2: Low Enantioselectivity (% ee)

Symptoms:

• The desired product is formed, but with a low enantiomeric excess.

• Inconsistent ee values are obtained between different runs of the same reaction.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Sub-optimal pH	The pH can significantly influence the geometry of the transition state and therefore the enantioselectivity. A screen of various acidic and basic additives is highly recommended. The optimal additive and its loading will be specific to the reaction.
Background Uncatalyzed Reaction	If the uncatalyzed reaction is proceeding at a significant rate, it will produce a racemic mixture, lowering the overall ee. Consider lowering the reaction temperature to disfavor the uncatalyzed pathway, which typically has a higher activation energy.
Catalyst Aggregation	The catalyst may aggregate at higher concentrations, leading to a decrease in enantioselectivity. Try running the reaction at a lower catalyst loading or in a more dilute solution.
Solvent Effects	The solvent plays a crucial role in the stereochemical outcome.[4] Perform a solvent screen. Polar aprotic solvents like DMF, DMSO, or chlorinated solvents are often good starting points.
Temperature Effects	Lowering the reaction temperature often leads to higher enantioselectivity due to the larger difference in activation energies for the two diastereomeric transition states.

Quantitative Data Summary

The direct influence of pH on N-Tosylhydroxy-L-prolinol catalyzed reactions is not extensively documented in the literature. However, the effect of acidic and basic additives on similar proline-catalyzed systems provides valuable insights. The following table summarizes representative data on the effect of additives on the enantioselectivity and yield of proline-catalyzed aldol reactions.

Table 1: Effect of Additives on a Proline-Catalyzed Aldol Reaction (Data is illustrative and based on trends observed in proline catalysis)

Entry	Additive (mol%)	Solvent	Temperature (°C)	Yield (%)	ee (%)
1	None	DMSO	25	65	70
2	Acetic Acid (10)	DMSO	25	75	85
3	p-TsOH (5)	DMSO	25	80	90
4	Triethylamine (10)	DMSO	25	40	50
5	None	CH2Cl2	0	50	75
6	Benzoic Acid (10)	CH2Cl2	0	65	92

This data is hypothetical and intended to illustrate the potential impact of acidic and basic additives based on known principles of organocatalysis. Actual results will vary depending on the specific substrates and reaction conditions.

Experimental Protocols

General Protocol for an N-Tosylhydroxy-L-prolinol Catalyzed Aldol Reaction

This protocol is a general guideline and should be optimized for specific substrates.

Materials:

• N-Tosylhydroxy-L-prolinol (catalyst, 10-20 mol%)

• Aldehyde (1.0 equiv)

• Ketone (5-10 equiv, can also be the solvent)

• Anhydrous solvent (e.g., DMSO, CH2Cl2, or neat ketone)

• Acidic additive (optional, e.g., benzoic acid, 10 mol%)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add N-Tosylhydroxy-L-prolinol and the acidic additive (if used).

• Add the anhydrous solvent and the ketone.

• Stir the mixture at the desired temperature (e.g., room temperature or 0 °C) for 15-30 minutes to ensure dissolution and catalyst activation.

• Add the aldehyde dropwise to the reaction mixture.

• Stir the reaction vigorously and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Determine the diastereomeric ratio (d.r.) by 1H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC analysis.

Visualizations

Catalytic Cycle of N-Tosylhydroxy-L-prolinol in an Aldol Reaction

Caption: Catalytic cycle of an N-Tosylhydroxy-L-prolinol catalyzed aldol reaction.

Troubleshooting Workflow for Low Enantioselectivity

Caption: A systematic workflow for troubleshooting low enantioselectivity.

Influence of pH on Catalyst Activity

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-Tosylhydroxy-L-prolinol [chembk.com]
• 3. Hydrophobic Substituent Effects on Proline Catalysis of Aldol Reactions in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Strategies to reduce reaction times in N-Tosylhydroxy-L-prolinol catalysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reactions catalyzed by N-Tosylhydroxy-L-prolinol and its derivatives. Our goal is to provide practical solutions to common challenges encountered during experiments, with a focus on strategies to reduce reaction times and improve overall efficiency.

Frequently Asked Questions (FAQs)

Q1: My reaction catalyzed by N-Tosylhydroxy-L-prolinol is very slow. What are the most common factors I should investigate?

A1: Slow reaction rates are a frequent challenge in organocatalysis. For N-Tosylhydroxy-L-prolinol catalyzed reactions, several factors can be influential. A systematic approach to troubleshooting is recommended. Begin by evaluating the following:

• Catalyst Loading: Inadequate catalyst concentration is a primary cause of slow reactions.

• Temperature: The reaction temperature may be too low.

• Solvent Choice: The solvent plays a crucial role in the catalytic cycle.

• Reagent Purity: Impurities in substrates or the catalyst itself can inhibit the reaction.

• Water Content: The presence of water can significantly impact the reaction rate.

Q2: How does catalyst loading affect the reaction time?

A2: Catalyst loading is a critical parameter for optimizing reaction kinetics. Generally, increasing the catalyst concentration leads to a significant decrease in reaction time. However, there is an optimal range, beyond which the increase in rate may become negligible or even detrimental due to aggregation or side reactions. It is crucial to perform a catalyst loading screen to find the sweet spot for your specific transformation.

Q3: What is the effect of temperature on the reaction rate?

A3: Increasing the reaction temperature typically accelerates the reaction by providing the necessary activation energy. However, excessively high temperatures can lead to decreased enantioselectivity and the formation of side products. It is important to find a balance where the reaction proceeds at a reasonable rate without compromising the stereochemical outcome. A temperature screening experiment is highly recommended.

Q4: Can the choice of solvent dramatically impact the reaction time?

A4: Absolutely. The solvent influences the solubility of the catalyst and reagents, the stability of intermediates and transition states, and the overall reaction mechanism. Polar aprotic solvents like DMSO, DMF, and acetonitrile (B52724) are often good starting points for reactions involving proline-derived catalysts. However, the optimal solvent is highly substrate-dependent, and a solvent screen is essential for significant rate enhancement.

Q5: How can I be sure that the quality of my N-Tosylhydroxy-L-prolinol is not the issue?

A5: Catalyst purity is paramount for reproducible and efficient catalysis. Impurities can act as inhibitors or promote side reactions. It is advisable to:

• Source your catalyst from a reputable supplier.

• If synthesized in-house, ensure rigorous purification and characterization (e.g., via NMR, HPLC, and melting point analysis).

• Store the catalyst under anhydrous and inert conditions to prevent degradation.

Troubleshooting Guide: Slow Reaction Times

This guide provides a structured approach to diagnosing and resolving slow reactions in N-Tosylhydroxy-L-prolinol catalysis.

Problem: The reaction has not reached completion after the expected timeframe.

Below is a logical workflow to troubleshoot this issue.

Caption: Troubleshooting workflow for slow reaction rates.

Experimental Protocols and Data

While specific kinetic data for N-Tosylhydroxy-L-prolinol is not abundantly available in the public domain, we can draw valuable insights from studies on structurally related proline derivatives. The following protocols and data tables provide a starting point for optimization.

Protocol 1: General Procedure for a Trial Aldol (B89426) Reaction

This protocol is a baseline for testing the catalytic activity of N-Tosylhydroxy-L-prolinol in an aldol reaction.

• To a stirred solution of the aldehyde (1.0 mmol) and the ketone (5.0 mmol) in the chosen solvent (2.0 mL) at the desired temperature, add N-Tosylhydroxy-L-prolinol (0.1 mmol, 10 mol%).

• Monitor the reaction progress by TLC or GC/MS at regular intervals.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Table 1: Effect of Catalyst Loading on Reaction Time and Yield (Hypothetical Data Based on Similar Catalysts)

This table illustrates the expected trend when varying the catalyst loading for a model aldol reaction.[1]

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	5	24	65
2	10	12	85
3	15	8	92
4	20	6	95
5	25	6	95

Reaction conditions: Aldehyde (1 mmol), ketone (5 mmol), solvent (2 mL), room temperature.

Table 2: Influence of Temperature on Reaction Time and Enantioselectivity (Hypothetical Data)

This table shows the typical trade-off between reaction rate and enantioselectivity as a function of temperature.

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)	ee (%)
1	0	48	80	95
2	25 (Room Temp)	12	85	90
3	50	4	88	75

Reaction conditions: Catalyst (10 mol%), aldehyde (1 mmol), ketone (5 mmol), solvent (2 mL).

Logical Relationship of Key Optimization Parameters

The interplay between different reaction parameters is crucial for successful optimization. The following diagram illustrates these relationships.

References

• 1. researchgate.net [researchgate.net]

Addressing poor reproducibility in N-Tosylhydroxy-L-prolinol experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to address common reproducibility issues encountered during the synthesis and application of N-Tosylhydroxy-L-prolinol.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of N-Tosylhydroxy-L-prolinol, presented in a question-and-answer format.

Question 1: Why is the yield of N-tosyl-L-hydroxyproline low during the initial tosylation step?

Answer:

Low yields in the tosylation of L-hydroxyproline can stem from several factors. Incomplete reaction, side reactions, and suboptimal reaction conditions are common culprits.

• Incomplete Reaction: Ensure that the L-hydroxyproline is completely dissolved before adding tosyl chloride. The reaction is often performed in an aqueous basic solution (like NaOH or Na2CO3) to deprotonate the secondary amine, making it more nucleophilic.[1] Inadequate mixing or insufficient base can lead to an incomplete reaction.

• Side Reactions: The hydroxyl group of hydroxyproline (B1673980) can also be tosylated, leading to a di-tosylated byproduct. While the amine is generally more nucleophilic, prolonged reaction times or excess tosyl chloride can promote this side reaction.[2]

• Reaction Conditions: The reaction is typically carried out at low temperatures (0-5 °C) to control the exothermic reaction and minimize side products. Letting the temperature rise can decrease selectivity and yield.

Troubleshooting Steps:

• Ensure Complete Dissolution: Vigorously stir the L-hydroxyproline in the basic solution until it is fully dissolved before slowly adding the tosyl chloride.

• Control Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of tosyl chloride to ensure complete reaction with the amine, but avoid a large excess to minimize di-tosylation.

• Maintain Low Temperature: Use an ice bath to maintain the reaction temperature between 0 and 5 °C during the addition of tosyl chloride and for a period afterward.

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material.

Question 2: The reduction of N-tosyl-L-hydroxyproline to N-Tosylhydroxy-L-prolinol is sluggish or incomplete. What could be the issue?

Answer:

The reduction of the carboxylic acid to a primary alcohol is a critical step. Incomplete reduction is a frequent challenge.

• Choice of Reducing Agent: Lithium aluminum hydride (LiAlH4) is a powerful reducing agent capable of reducing carboxylic acids.[3][4] Sodium borohydride (B1222165) (NaBH4) is generally not strong enough for this transformation.[4]

• Reagent Quality and Activity: LiAlH4 is highly reactive and moisture-sensitive. Using old or improperly stored LiAlH4 will result in reduced activity and incomplete reactions.

• Reaction Solvent: Anhydrous solvents, typically tetrahydrofuran (B95107) (THF) or diethyl ether, are essential for LiAlH4 reductions. The presence of water will quench the reagent.

• Work-up Procedure: The work-up of LiAlH4 reactions is critical. A careful, sequential addition of water and then a base (like NaOH solution) is necessary to quench the excess reagent and precipitate the aluminum salts, allowing for the extraction of the product.

Troubleshooting Steps:

• Verify Reducing Agent: Confirm that you are using LiAlH4 and not a milder reducing agent.

• Use Fresh Reagent: Use freshly opened or properly stored LiAlH4.

• Ensure Anhydrous Conditions: Dry all glassware thoroughly and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Optimize Work-up: Follow a well-established work-up procedure for LiAlH4 reductions (e.g., Fieser work-up) to ensure efficient quenching and product isolation.

Question 3: How can I effectively purify the final N-Tosylhydroxy-L-prolinol product?

Answer:

Purification is crucial to obtain a product of high purity, which is essential for subsequent applications.

• Column Chromatography: Flash column chromatography is the most common method for purifying N-Tosylhydroxy-L-prolinol.[5][6]

• Solvent System Selection: The choice of the solvent system is critical for good separation. A common starting point is a mixture of a non-polar solvent like hexane (B92381) or petroleum ether and a more polar solvent like ethyl acetate (B1210297).[7] The polarity can be gradually increased to elute the product.

• TLC Analysis: Before running the column, it is essential to determine the appropriate solvent system using TLC. The ideal solvent system should give the product an Rf value of approximately 0.2-0.3 for optimal separation.[5]

• Recrystallization: If the product is a solid and of reasonable purity after chromatography, recrystallization can be an effective final purification step to obtain highly pure crystalline material.

Troubleshooting Steps:

• Optimize TLC: Experiment with different solvent ratios (e.g., hexane/ethyl acetate, dichloromethane/methanol) to achieve good separation between your product and any impurities on a TLC plate.

• Proper Column Packing: Ensure the silica (B1680970) gel column is packed properly to avoid cracking or channeling, which can lead to poor separation.[5]

• Gradient Elution: If there are multiple impurities, a gradient elution (gradually increasing the polarity of the solvent system) may be more effective than an isocratic elution (using a single solvent mixture).[5]

Frequently Asked Questions (FAQs)

Q1: What is the typical yield and purity I should expect for the synthesis of N-Tosylhydroxy-L-prolinol?

A1: The overall yield for the two-step synthesis can vary significantly based on the scale and optimization of the reaction and purification steps. A yield in the range of 60-80% is generally considered good. The purity of the final product after column chromatography should be high, typically >95% as determined by NMR or HPLC analysis.

Q2: Can I use a different protecting group for the amine instead of tosyl?

A2: Yes, other protecting groups like Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) can be used. However, the choice of protecting group will affect the reaction conditions for both its introduction and subsequent removal, as well as its stability in other synthetic steps. The tosyl group is often chosen for its stability and crystallinity-inducing properties.

Q3: How can I confirm the stereochemistry of the final product?

A3: The stereochemistry of N-Tosylhydroxy-L-prolinol is expected to be retained from the starting material, L-hydroxyproline ((2S, 4R)-4-hydroxypyrrolidine-2-carboxylic acid).[8] The reaction conditions for tosylation and LiAlH4 reduction do not typically affect the chiral centers.[2] Confirmation can be achieved by comparing the optical rotation of your product with the literature value or by using chiral HPLC analysis.

Experimental Protocols

Synthesis of N-tosyl-L-hydroxyproline

• Dissolve L-hydroxyproline (1 equivalent) in a 1 M aqueous solution of sodium hydroxide (B78521) (2.5 equivalents) and cool the solution to 0 °C in an ice bath.

• Slowly add a solution of p-toluenesulfonyl chloride (1.1 equivalents) in a suitable organic solvent (e.g., toluene (B28343) or THF) dropwise to the stirred solution, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture with cold 1 M HCl to a pH of approximately 2-3.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-tosyl-L-hydroxyproline.

Reduction of N-tosyl-L-hydroxyproline to N-Tosylhydroxy-L-prolinol

• Under an inert atmosphere, suspend lithium aluminum hydride (LiAlH4) (2-3 equivalents) in anhydrous THF in a flame-dried flask and cool to 0 °C.

• Slowly add a solution of N-tosyl-L-hydroxyproline (1 equivalent) in anhydrous THF to the LiAlH4 suspension, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then reflux for 4-8 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction mixture to 0 °C and carefully quench by the sequential dropwise addition of water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH4 in grams.

• Stir the resulting mixture at room temperature for 1 hour, then filter through a pad of Celite, washing the filter cake with THF or ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude N-Tosylhydroxy-L-prolinol.

Data Presentation

Step	Compound	Starting Material (g)	Reagents	Product (g)	Yield (%)	Purity (%)
1	N-tosyl-L-hydroxyproline	10.0	L-hydroxyproline, TsCl, NaOH	19.5	~90	>90 (crude)
2	N-Tosylhydroxy-L-prolinol	19.5	N-tosyl-L-hydroxyproline, LiAlH4	15.7	~85	>95 (after chromatography)

Note: The above data is illustrative and actual results may vary.

Visualizations

Experimental Workflow for Synthesis

Caption: Synthetic workflow for N-Tosylhydroxy-L-prolinol.

Logical Relationship in Troubleshooting

Caption: Common sources of poor reproducibility.

References

• 1. 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. orgsyn.org [orgsyn.org]
• 6. Flash and chiral chromatography | PPTX [slideshare.net]
• 7. Chromatography [chem.rochester.edu]
• 8. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Guide to Asymmetric Ketone Reduction: N-Tosylhydroxy-L-prolinol vs. CBS Catalyst

For Researchers, Scientists, and Drug Development Professionals

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a cornerstone transformation in the synthesis of pharmaceuticals and other fine chemicals. Among the myriad of catalytic systems developed for this purpose, those derived from the chiral pool, particularly from the amino acid proline, have proven to be highly effective. This guide provides an objective comparison of two prominent proline-derived catalytic systems for asymmetric ketone reduction: the well-established Corey-Bakshi-Shibata (CBS) catalyst and systems utilizing N-Tosylhydroxy-L-prolinol. This comparison is supported by available experimental data, detailed methodologies for benchmark reactions, and visual representations of the catalytic processes.

At a Glance: Performance Comparison

While the Corey-Bakshi-Shibata (CBS) catalyst is a commercially available and extensively studied system with a broad substrate scope and consistently high enantioselectivities, comprehensive data for N-Tosylhydroxy-L-prolinol in the same context is less readily available in the public domain. The following table summarizes the performance of the CBS catalyst for the asymmetric reduction of acetophenone (B1666503), a standard benchmark substrate. Data for prolinol-derived systems, while not specific to the N-Tosyl variant, is included to provide a relevant, albeit indirect, point of comparison.

Catalyst System	Substrate	Reducing Agent	Yield (%)	Enantiomeric Excess (ee, %)	Configuration
(S)-CBS Catalyst	Acetophenone	BH₃·SMe₂	97	96.5	(R)
Polymeric (S)-prolinol-borane	Acetophenone	BH₃	-	up to 80	-

Note: The data for the polymeric (S)-prolinol-borane reagent is presented as an available comparison for a prolinol-based system; specific yield was not reported in the cited source.

Delving Deeper: The Catalytic Systems

The Corey-Bakshi-Shibata (CBS) Catalyst

The CBS catalyst is a chiral oxazaborolidine, typically derived from (S)- or (R)-proline. It is one of the most reliable and widely used catalysts for the asymmetric reduction of a diverse range of prochiral ketones.[1] The catalyst, in conjunction with a borane (B79455) source such as borane-dimethyl sulfide (B99878) (BMS) or catecholborane, facilitates the stereoselective delivery of a hydride to the carbonyl group.[1]

The high degree of enantioselectivity is attributed to the pre-organization of the ketone and the borane reagent on the rigid, chiral scaffold of the oxazaborolidine. The generally accepted mechanism involves the coordination of the borane to the nitrogen atom of the catalyst and the coordination of the ketone's oxygen atom to the endocyclic boron atom. This ternary complex then undergoes an intramolecular hydride transfer via a six-membered transition state.

N-Tosylhydroxy-L-prolinol in Asymmetric Reduction

N-Tosylhydroxy-L-prolinol is a chiral ligand derived from L-proline. The presence of the tosyl group on the nitrogen atom can influence the electronic and steric properties of the resulting catalyst when complexed with a metal or a boron source. While extensive, direct comparative data for N-Tosylhydroxy-L-prolinol in borane-mediated ketone reductions is limited in publicly accessible literature, related prolinol-derived catalysts have demonstrated utility in this transformation. For instance, polymeric (S)-prolinol-borane reagents have been employed in the enantioselective reduction of prochiral ketones, affording the corresponding alcohols with good optical purity.[2]

Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed experimental protocols for the asymmetric reduction of acetophenone using the CBS catalyst. A generalized protocol for a prolinol-derived system is also provided, based on available information for related compounds.

Asymmetric Reduction of Acetophenone using (S)-CBS Catalyst

Materials:

• (S)-(-)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Acetophenone

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• 2 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Dichloromethane

Procedure:

• A flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon) is charged with (S)-(-)-2-Methyl-CBS-oxazaborolidine solution (e.g., 0.1 eq).

• Anhydrous THF is added, and the solution is cooled to the desired temperature (e.g., -20 °C to room temperature).

• Borane-dimethyl sulfide complex (e.g., 0.6 eq) is added dropwise to the catalyst solution.

• A solution of acetophenone (1.0 eq) in anhydrous THF is then added slowly to the reaction mixture over a period of time (e.g., 1 hour) using a syringe pump to maintain the low temperature and control the reaction rate.

• The reaction is stirred at the same temperature until completion, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the slow, dropwise addition of methanol at low temperature.

• The mixture is then warmed to room temperature, and 2 M HCl is added. The mixture is stirred for 30 minutes.

• The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica (B1680970) gel to afford the chiral 1-phenylethanol.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Visualizing the Catalytic Cycles

To better understand the proposed mechanisms of these catalytic systems, the following diagrams illustrate the key steps in the asymmetric reduction process.

References

• 1. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 2. Asymmetric synthesis using chirally modified borohydrides. Part 2. Enantioselective reduction of ketones with polymeric (S)-prolinol–borane reagent - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to N-Tosylhydroxy-L-prolinol and Unmodified L-prolinol in Asymmetric Organocatalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric organocatalysis, L-proline and its derivatives have established themselves as a cornerstone for the enantioselective synthesis of complex molecules. This guide provides a detailed comparison between the well-established organocatalyst, L-prolinol, and its functionalized derivative, N-Tosylhydroxy-L-prolinol. While L-prolinol is a widely used catalyst, N-Tosylhydroxy-L-prolinol is more commonly recognized as a chiral intermediate in pharmaceutical synthesis. This comparison will delve into their structural differences, potential catalytic performance based on available data for related compounds, and provide detailed experimental protocols for their evaluation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of L-prolinol and N-Tosylhydroxy-L-prolinol is presented below. These properties can influence their solubility, stability, and handling in a laboratory setting.

Property	L-Prolinol	N-Tosylhydroxy-L-prolinol
IUPAC Name	(2S)-pyrrolidin-2-ylmethanol	(2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol
Synonyms	(S)-(+)-2-(Hydroxymethyl)pyrrolidine	trans-(-)-4-Hydroxy-1-(p-tolylsulfonyl)pyrrolidine-2-methanol
CAS Number	23356-96-9	5605-46-9
Molecular Formula	C₅H₁₁NO	C₁₂H₁₇NO₄S
Molecular Weight	101.15 g/mol	271.33 g/mol [1]
Appearance	Colorless to pale yellow liquid or solid	White to off-white solid
Solubility	Soluble in water, ethanol, and chloroform	Soluble in many organic solvents

Comparative Catalytic Performance

L-Prolinol in Asymmetric Catalysis

L-prolinol is a versatile organocatalyst effective in a range of asymmetric transformations, most notably the Michael addition and aldol (B89426) reactions. Its catalytic cycle typically proceeds through the formation of a nucleophilic enamine or an electrophilic iminium ion intermediate.

Table 1: Representative Performance of L-Prolinol in the Asymmetric Michael Addition

Donor	Acceptor	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
Cyclohexanone	β-nitrostyrene	10	Toluene	24	95	95:5	96
Acetone	β-nitrostyrene	20	Neat	48	85	-	75
Propanal	β-nitrostyrene	10	CH₂Cl₂	12	92	90:10	98

Table 2: Representative Performance of L-Prolinol in the Asymmetric Aldol Reaction

Ketone	Aldehyde	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%)	Reference
Cyclohexanone	4-Nitrobenzaldehyde	20	DMSO	24	90	95:5	96
Acetone	Benzaldehyde	30	Neat	48	68	-	76
Cyclopentanone	4-Chlorobenzaldehyde	20	CH₂Cl₂	36	85	92:8	94

N-Tosylhydroxy-L-prolinol: An Inferred Comparison

While N-Tosylhydroxy-L-prolinol is primarily documented as a chiral intermediate, its structural features—an N-tosyl group and a 4-hydroxy group—suggest potential as a bifunctional organocatalyst. The N-tosyl group is a strong electron-withdrawing group that can increase the acidity of the pyrrolidine (B122466) N-H proton (if it were a secondary amine), and its steric bulk can influence the stereochemical outcome of a reaction. The 4-hydroxy group can act as a hydrogen bond donor, potentially organizing the transition state and enhancing enantioselectivity.

Studies on related N-substituted and 4-hydroxyproline (B1632879) derivatives provide insights into the expected performance of N-Tosylhydroxy-L-prolinol. For instance, L-prolinamides with more acidic N-H protons have been shown to exhibit increased enantioselectivity in aldol reactions.[2][3] The presence of a hydroxyl group in prolinol-based catalysts can also lead to higher enantioselectivities due to its involvement in hydrogen bonding in the transition state.[3]

Table 3: Performance of N-Acyl/Sulfonyl and 4-Hydroxy Prolinol Derivatives in Asymmetric Reactions (for inferred comparison)

Catalyst	Reaction Type	Donor	Acceptor	Yield (%)	dr	ee (%)	Reference
(S)-N-(p-Toluenesulfonyl)prolinamide	Aldol	Acetone	4-Nitrobenzaldehyde	85	-	88
(2S,4R)-4-Hydroxy-N-phenylprolinamide	Michael Addition	Cyclohexanone	β-nitrostyrene	92	96:4	97
(S)-α,α-Diphenyl-2-pyrrolidinemethanol TMS ether	Aldol	Propanal	4-Nitrobenzaldehyde	96	98:2	>99

Based on these observations, it can be hypothesized that N-Tosylhydroxy-L-prolinol, if employed as a catalyst, might exhibit competitive or even superior performance to unmodified L-prolinol in certain asymmetric reactions due to the combined electronic and steric effects of the N-tosyl group and the hydrogen-bonding capability of the 4-hydroxy group. However, the N-tosyl group also blocks the secondary amine functionality, which is crucial for the canonical enamine/iminium catalytic cycle of L-prolinol. Therefore, its catalytic activity would rely on a different mechanism, likely involving its use as a chiral ligand or a bifunctional catalyst where the hydroxyl and sulfonyl groups play a key role.

Experimental Protocols

The following is a general experimental protocol for the asymmetric aldol reaction, which can be adapted to compare the catalytic efficacy of N-Tosylhydroxy-L-prolinol and L-prolinol.

General Procedure for the Asymmetric Aldol Reaction

• Catalyst Preparation:

  • To a clean, dry reaction vial equipped with a magnetic stir bar, add the catalyst (L-prolinol or N-Tosylhydroxy-L-prolinol) (0.05 mmol, 10 mol%).

• Reaction Setup:

  • Add the ketone (e.g., acetone, 1.0 mL, excess) to the reaction vial.

  • Stir the mixture at room temperature for 10-15 minutes to ensure dissolution of the catalyst.

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C) using an appropriate cooling bath.

• Addition of Aldehyde:

  • Add the aldehyde (e.g., 4-nitrobenzaldehyde, 0.5 mmol, 1.0 equivalent) to the cooled reaction mixture.

• Reaction Monitoring:

  • Stir the reaction mixture vigorously at the specified temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting aldehyde is consumed (typically 24-48 hours).

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) (5 mL).

  • Extract the aqueous layer with ethyl acetate (B1210297) (3 x 10 mL).

  • Combine the organic layers, wash with brine (10 mL), and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the pure aldol product.

• Analysis:

  • Determine the diastereomeric ratio (dr) of the purified product by ¹H NMR spectroscopy.

  • Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC) analysis.

Mechanistic Insights and Visualizations

The catalytic cycle of L-prolinol in asymmetric reactions is well-understood to proceed via enamine or iminium ion intermediates. The following diagrams, generated using the DOT language, illustrate these key mechanistic pathways and a general experimental workflow.

Catalytic Cycles

References

• 1. (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol [xinzepharm.com]
• 2. mdpi.com [mdpi.com]
• 3. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking N-Tosylhydroxy-L-prolinol and its Analogs Against Leading Organocatalysts in Asymmetric Synthesis

In the landscape of asymmetric organocatalysis, proline and its derivatives have carved out a significant niche, enabling the stereoselective formation of carbon-carbon and carbon-heteroatom bonds with high efficiency. This guide provides a comparative analysis of N-Tosylhydroxy-L-prolinol and related proline-based organocatalysts, benchmarking their performance in key asymmetric reactions against other prominent catalyst classes. The data presented herein, sourced from peer-reviewed literature, is intended to assist researchers, scientists, and drug development professionals in the selection of optimal catalysts for their synthetic challenges.

While specific catalytic performance data for N-Tosylhydroxy-L-prolinol in benchmark reactions is not extensively documented in readily available literature, its structural similarity to other N-sulfonylated and C-hydroxymethyl-modified proline derivatives allows for an insightful comparative analysis. This guide will focus on the performance of these closely related analogs and other key organocatalysts in the asymmetric aldol (B89426) and Michael addition reactions, two of the most fundamental transformations in synthetic organic chemistry.

Asymmetric Aldol Reaction: A Comparative Overview

The asymmetric aldol reaction is a powerful tool for the construction of chiral β-hydroxy carbonyl compounds, which are pivotal building blocks in the synthesis of numerous natural products and pharmaceuticals. The performance of various proline-based organocatalysts in the reaction between acetone (B3395972) and 4-nitrobenzaldehyde (B150856) is summarized below.

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	Reference
L-Proline	35	DMSO	-	68	76	[1]
(S)-N-Phthalimido-prolinamide	10	Neat (with 5 mol% H₂O)	-	High	High	[2]
(S)-Proline-(S)-Phenylalanine methyl ester	-	Solvent-free (ball mill)	-	High	up to 95	[3]
L-Prolinamide	20	Neat	-	80	30	[4]
(1S,2S)-Diphenyl-2-aminoethanol-derived L-Prolinamide	20	Neat (-25 °C)	-	High	up to 93 (aromatic aldehydes)	[4]

Key Observations:

• L-Proline , the parent catalyst, provides a good baseline for enantioselectivity.[1]

• Modification of the carboxylic acid moiety to a prolinamide can influence both reactivity and stereoselectivity. The introduction of additional hydrogen bonding donors, as seen in the diphenyl-2-aminoethanol derived prolinamide, significantly enhances enantiomeric excess.[4]

• Dipeptide-based catalysts , such as the (S)-Proline-(S)-Phenylalanine methyl ester, have shown excellent enantioselectivity, particularly under solvent-free conditions.[3]

• N-acylation, as in (S)-N-Phthalimido-prolinamide , can also lead to highly effective catalysts.[2]

Asymmetric Michael Addition: A Performance Benchmark

The Michael addition is a cornerstone of conjugate addition chemistry, vital for the formation of 1,5-dicarbonyl compounds and other valuable synthetic intermediates. The following table compares the efficacy of different proline-derived catalysts in the addition of various nucleophiles to α,β-unsaturated acceptors.

Catalyst	Nucleophile	Acceptor	Catalyst Loading (mol%)	Solvent	Yield (%)	dr	ee (%)	Reference
L-Proline	Thiophenols	α,β-unsaturated ketones	5	[bmim]PF₆	Good to high	-	-	[5]
Di(methylimidazole)prolinol Silyl (B83357) Ether	Aldehydes	Nitroolefins	-	Water	High	-	Excellent	[6]

Key Observations:

• L-Proline is an effective catalyst for the Michael addition of thiols to enones, particularly in ionic liquids.[5]

• Prolinol-derived catalysts , such as the di(methylimidazole)prolinol silyl ether, demonstrate excellent performance in the Michael addition of aldehydes to nitroolefins, notably in aqueous media. This highlights the tunability of the prolinol scaffold for specific applications and reaction conditions.[6]

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of catalytic results. Below are representative protocols for the asymmetric aldol and Michael addition reactions.

General Procedure for a Proline-Catalyzed Asymmetric Aldol Reaction

To a stirred solution of the organocatalyst (10–20 mol%) in the specified solvent, the aldehyde (0.25 mmol) and acetone (1.25 mmol) are added, often in the presence of an additive (10 mol%). The reaction mixture is stirred at a specific temperature (ranging from -10 to 25 °C) for a period of 24–72 hours. The reaction is then quenched with a saturated aqueous solution of ammonium (B1175870) chloride and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with water, dried over a drying agent (e.g., MgSO₄), filtered, and concentrated under reduced pressure. The enantiomeric excess of the product is typically determined by chiral High-Performance Liquid Chromatography (HPLC).[1]

General Procedure for a Proline-Catalyzed Asymmetric Michael Addition

To a solution of the α,β-unsaturated Michael acceptor (1.0 mmol) and L-proline (5 mol%) in an ionic liquid such as [bmim]PF₆ (1 mL), the thiol nucleophile (1.1 mmol) is added. The reaction mixture is stirred at room temperature for the specified time. Upon completion, the product is extracted with an organic solvent (e.g., diethyl ether), and the combined organic extracts are purified by column chromatography on silica (B1680970) gel.

Catalyst Activity and Signaling Pathway

The catalytic cycle of proline and its derivatives in the asymmetric aldol reaction is generally accepted to proceed through an enamine intermediate. The secondary amine of the catalyst reacts with a ketone or aldehyde donor to form a nucleophilic enamine, which then attacks the electrophilic aldehyde acceptor in a stereocontrolled manner. Subsequent hydrolysis releases the aldol product and regenerates the catalyst.

Caption: Generalized catalytic cycle for a proline-catalyzed aldol reaction.

Experimental Workflow

A typical workflow for screening and optimizing an organocatalytic asymmetric reaction involves several key steps, from catalyst selection to product analysis.

Caption: A standard workflow for an organocatalytic reaction.

References

• 1. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Asymmetric aldol reaction organocatalyzed by (S)-proline-containing dipeptides: improved stereoinduction under solvent-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselective direct aldol reactions catalyzed by L-prolinamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. L-Proline Catalyzed Michael Additions of Thiophenols to α,β-Unsaturated Compounds, Particularly α-Enones, in the Ionic Liquid [bmim]PF6 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Di(methylimidazole)prolinol Silyl Ether Catalyzed Highly Michael Addition of Aldehydes to Nitroolefins in Water | Scilit [scilit.com]

Navigating the Chiral Maze: A Comparative Guide to HPLC Analysis of N-Tosylhydroxy-L-prolinol Reaction Products

For researchers, scientists, and professionals in drug development, the precise analysis of chiral compounds is a critical step in ensuring the efficacy and safety of new therapeutic agents. This guide provides a comparative overview of chiral High-Performance Liquid Chromatography (HPLC) methods applicable to the analysis of reaction products derived from N-Tosylhydroxy-L-prolinol, a key chiral building block in asymmetric synthesis.

Due to the limited availability of direct experimental data for the chiral separation of N-Tosylhydroxy-L-prolinol derivatives, this guide draws parallels from the well-established chiral HPLC analysis of structurally similar N-protected prolinol and amino alcohol derivatives. The principles and methodologies discussed herein offer a robust starting point for developing and optimizing chiral separation methods for the target compounds.

Performance Comparison of Chiral HPLC Methods

The selection of the chiral stationary phase (CSP) and the mobile phase are paramount in achieving successful enantiomeric separation. Polysaccharide-based and cyclodextrin-based CSPs are commonly employed for the separation of proline derivatives and amino alcohols. The following tables summarize typical performance data for these methods.

Polysaccharide-Based Chiral Stationary Phases

Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are versatile and widely used for the separation of a broad range of chiral compounds. They often operate in normal-phase, reversed-phase, or polar organic modes.

Chiral Stationary Phase	Analyte Type	Mobile Phase	Separation Factor (α)	Resolution (Rs)	Reference
Chiralpak AD-H	Boc-proline derivatives	Hexane (B92381)/Ethanol (B145695)/TFA	>1.2	>1.5	[1][2]
Chiralcel OD-H	Proline derivatives	Hexane/Ethanol/TFA	Variable	Good	[1]
Chiralpak IA	NBD-derivatized Proline	Ethanol/TFA	1.37	>1.5	[1][2]
Chiralpak IB	Chiral imidazolines	ACN/Water/Ammonium acetate	>1.1	up to 2.31	[3]

Cyclodextrin-Based Chiral Stationary Phases

Cyclodextrin-based CSPs are effective for the separation of chiral amines and amino alcohols, particularly in reversed-phase mode. Acetylated β-cyclodextrin phases have shown excellent performance for this class of compounds.[4][5]

Chiral Stationary Phase	Analyte Type	Mobile Phase	Separation Factor (α)	Resolution (Rs)	Reference
Acetylated β-cyclodextrin	Chiral amines & amino alcohols	Phosphate buffer	>1.05	Good	[4]
β-cyclodextrin	FMOC-derivatized Proline	Polar organic mode	Good	Good	[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting chiral HPLC separation methods. Below are representative experimental protocols for the methods cited above.

Method 1: Normal-Phase HPLC on Polysaccharide-Based CSPs

This method is suitable for the separation of N-protected proline derivatives.

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm)[1][2]

• Mobile Phase: A mixture of hexane, ethanol, and 0.1% trifluoroacetic acid (TFA). The exact ratio of hexane to ethanol is optimized to achieve the best resolution and is typically in the range of 90:10 to 80:20 (v/v).[1][2]

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at a wavelength suitable for the analyte (e.g., 220 nm for Boc-protected compounds).

• Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

Method 2: Reversed-Phase HPLC with Derivatization

This approach is often used when the analyte lacks a strong chromophore or when direct separation is challenging. Derivatization with a chiral reagent like Marfey's reagent creates diastereomers that can be separated on a standard reversed-phase column.

• Derivatization Reagent: Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide)[6][7]

• Derivatization Procedure: The analyte is reacted with Marfey's reagent in a suitable buffer (e.g., sodium bicarbonate) at a slightly elevated temperature. The reaction is then quenched, and the sample is prepared for injection.[6]

• Column: A C18 reversed-phase column (e.g., Hypersil BDS C18, 250 x 4.6 mm, 5 µm)[6][7]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., triethylamine (B128534) phosphate) and acetonitrile.[6]

• Flow Rate: 1.0 mL/min

• Temperature: 30 °C

• Detection: UV at the λmax of the derivative (e.g., 340 nm for Marfey's adducts).[6]

Visualizing the Workflow

A systematic workflow is essential for the development and application of a chiral HPLC method. The following diagram illustrates a typical workflow from sample preparation to data analysis.

Caption: A general experimental workflow for the chiral HPLC analysis of reaction products.

Logical Approach to Chiral Method Development

The selection of an appropriate chiral HPLC method is a logical process that involves considering the properties of the analyte and the desired outcome. The following diagram illustrates a decision-making process for choosing a suitable chiral separation strategy.

Caption: A decision tree for developing a chiral HPLC separation method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. researchgate.net [researchgate.net]
• 5. Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by High-Performance Liquid Chromatography | CiNii Research [cir.nii.ac.jp]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. juniperpublishers.com [juniperpublishers.com]

Determining the Enantiomeric Purity of N-Tosylhydroxy-L-prolinol Derivatives: A Comparative Guide

For researchers and professionals in drug development, ensuring the enantiomeric purity of chiral molecules like N-Tosylhydroxy-L-prolinol is paramount. This guide provides a comparative overview of common analytical techniques for determining enantiomeric excess (ee), complete with experimental protocols and data for proline derivatives that can be adapted for N-Tosylhydroxy-L-prolinol.

Comparison of Analytical Methods

The primary methods for determining the enantiomeric excess of N-Tosylhydroxy-L-prolinol and its derivatives are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers distinct advantages and is suited to different experimental needs.

Method	Principle	Advantages	Disadvantages	Typical Application
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Broad applicability, high accuracy and precision, non-destructive, established methods for proline derivatives.[1][2]	Can require extensive method development to find a suitable CSP and mobile phase.[3]	Routine quality control, preparative separation.
Chiral GC	Separation of volatile enantiomers on a chiral stationary phase. Often requires derivatization to increase volatility.	High resolution and sensitivity, faster analysis times compared to HPLC.[4]	Requires analytes to be volatile or amenable to derivatization, derivatization adds complexity and potential for side reactions.[5]	Analysis of volatile and semi-volatile chiral compounds.
NMR Spectroscopy	Use of a chiral solvating agent (CSA) or chiral derivatizing agent (CDA) to induce chemical shift differences between enantiomers.	Rapid analysis, provides structural information, non-destructive.	Lower sensitivity compared to chromatographic methods, may require specialized and expensive chiral reagents.[6]	Rapid screening, mechanistic studies.

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are based on established methods for proline derivatives and serve as a strong starting point for the analysis of N-Tosylhydroxy-L-prolinol.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used technique for the separation of enantiomers. The choice of the chiral stationary phase (CSP) is critical for achieving separation. Polysaccharide-based CSPs are often successful for the separation of proline derivatives.[1]

Protocol: Direct Separation on a Chiral Stationary Phase

• Column: Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)) or a similar polysaccharide-based chiral column.

• Mobile Phase: A mixture of hexane, ethanol, and trifluoroacetic acid (TFA). A typical starting point is a ratio of 90:10:0.1 (v/v/v). The mobile phase composition should be optimized to achieve the best resolution.[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the N-Tosylhydroxy-L-prolinol product in the mobile phase to a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Data Analysis: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula: ee (%) = [(Area1 - Area2) / (Area1 + Area2)] * 100.

Protocol: Indirect Separation via Diastereomer Formation

This method involves derivatizing the enantiomers with a chiral derivatizing agent, such as Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide), to form diastereomers that can be separated on a standard achiral HPLC column.[7]

• Derivatization:

  • Dissolve a small amount of the N-Tosylhydroxy-L-prolinol product in a suitable solvent (e.g., acetone).

  • Add a solution of Marfey's reagent and a weak base (e.g., sodium bicarbonate).

  • Heat the mixture to ensure complete reaction.

  • Neutralize the reaction and dilute with the mobile phase.

• Column: A standard C18 reverse-phase column (e.g., Hypersil BDS C18, 4.6 x 250mm, 5.0µm).[7]

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% TFA.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength appropriate for the dinitrophenyl group of the derivative (e.g., 340 nm).[8]

• Data Analysis: Calculate the ee from the peak areas of the resulting diastereomers.

Caption: Chiral HPLC workflows for ee determination.

Chiral Gas Chromatography (GC)

Chiral GC is a high-resolution technique suitable for volatile compounds. For non-volatile compounds like N-Tosylhydroxy-L-prolinol, derivatization is necessary to increase their volatility. A two-step derivatization process is typically employed for proline and its derivatives.[5]

Protocol: Derivatization and GC Analysis

• Derivatization (Two-Step):

  • Esterification: React the sample (approx. 1 mg) with 1 mL of 3 N methanolic HCl at 100 °C for 30 minutes to esterify the hydroxyl group. Dry the sample after cooling.

  • Acylation: Dissolve the residue in 1 mL of methylene (B1212753) chloride and add 100 µL of trifluoroacetic anhydride (B1165640) (TFAA). Heat at 60 °C for 20 minutes to acylate the tosylamide nitrogen.

• Column: A chiral GC column such as CHIRALDEX G-TA (trifluoroacetyl derivatized cyclodextrin).

• Carrier Gas: Helium.

• Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 180 °C at a rate of 5 °C/min.

  • Final hold: 180 °C for 5 minutes.

• Injector Temperature: 250 °C.

• Detector: Flame Ionization Detector (FID) at 250 °C.

• Data Analysis: Calculate the ee from the peak areas of the two enantiomeric derivatives.

Caption: Chiral GC derivatization and analysis workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used for the rapid determination of enantiomeric excess through the use of chiral solvating agents (CSAs). These agents form transient diastereomeric complexes with the enantiomers, leading to separate signals in the NMR spectrum. For N-tosylated amino acid derivatives, diphenylprolinol has been shown to be an effective CSA.[6]

Protocol: Analysis using a Chiral Solvating Agent

• Sample Preparation:

  • Dissolve a known amount of the N-Tosylhydroxy-L-prolinol product in a deuterated solvent (e.g., CDCl3) in an NMR tube.

  • Acquire a standard ¹H NMR spectrum.

  • Add a molar equivalent of a chiral solvating agent, such as (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol.

• NMR Acquisition:

  • Acquire another ¹H NMR spectrum after the addition of the CSA.

• Data Analysis:

  • Identify a proton signal in the N-Tosylhydroxy-L-prolinol molecule that shows clear separation for the two enantiomers in the presence of the CSA. The signals of the tosyl group's methyl protons are often well-resolved.[6]

  • Integrate the separated signals.

  • Calculate the enantiomeric excess from the ratio of the integrals: ee (%) = [(Integral1 - Integral2) / (Integral1 + Integral2)] * 100.

Caption: Logical flow for NMR-based ee determination.

Conclusion

The choice of method for determining the enantiomeric excess of N-Tosylhydroxy-L-prolinol products depends on several factors, including the required accuracy, sample throughput, and available instrumentation. Chiral HPLC offers a robust and versatile platform for routine analysis. Chiral GC provides high sensitivity and resolution but requires a derivatization step. NMR spectroscopy is a rapid technique that is particularly useful for quick screening and mechanistic studies. The protocols provided in this guide, based on methods for similar proline derivatives, offer a solid foundation for developing a validated analytical method for your specific needs.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Development and validation of a GC method for quantitative determination of enantiomeric purity of a proline derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. juniperpublishers.com [juniperpublishers.com]

A Comparative Guide to NMR Spectroscopy for Stereochemical Assignment of N-Tosylhydroxy-L-prolinol Adducts

For Researchers, Scientists, and Drug Development Professionals

The precise determination of stereochemistry is a critical aspect of modern drug discovery and development. N-Tosylhydroxy-L-prolinol is a versatile chiral auxiliary derived from the readily available amino acid L-proline. Its derivatives are instrumental in asymmetric synthesis, enabling the formation of chiral molecules with a high degree of stereocontrol. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the assignment of the absolute and relative stereochemistry of the resulting adducts. This guide provides a comparative analysis of NMR techniques for the stereochemical elucidation of N-Tosylhydroxy-L-prolinol adducts, supported by illustrative data and detailed experimental protocols.

Core Principles of Stereochemical Assignment by NMR

The formation of an adduct between a substrate and the chiral auxiliary, N-Tosylhydroxy-L-prolinol, results in the formation of diastereomers if a new stereocenter is generated. Diastereomers, unlike enantiomers, have distinct physical properties and, therefore, different NMR spectra. The key to stereochemical assignment lies in identifying and interpreting the differences in the NMR parameters of these diastereomers. The primary NMR techniques employed are:

• ¹H NMR Spectroscopy: Differences in the chemical shifts (δ) of protons in the diastereomers can be correlated with their spatial arrangement. Protons in closer proximity to anisotropic groups (e.g., the tosyl group or other aromatic rings) will experience different shielding or deshielding effects in each diastereomer.

• ¹³C NMR Spectroscopy: Similar to ¹H NMR, the chemical shifts of carbon atoms will differ between diastereomers, providing complementary structural information.

• Nuclear Overhauser Effect (NOE) Spectroscopy: NOE-based experiments, such as NOESY and ROESY, are powerful tools for determining through-space proximity of protons. The presence or absence of specific NOE cross-peaks between protons on the chiral auxiliary and protons on the substrate can provide unambiguous evidence for the relative stereochemistry.

• J-Coupling (Scalar Coupling) Analysis: The magnitude of the coupling constant (J) between two protons is dependent on the dihedral angle between them, as described by the Karplus equation. Differences in the preferred conformations of diastereomers can lead to measurable differences in their proton-proton coupling constants, which can be used to infer stereochemistry.

Comparative NMR Data of Diastereomeric Adducts

Hypothetical Case Study: Consider the diastereoselective addition of a nucleophile to an aldehyde, where the aldehyde is covalently attached to N-Tosylhydroxy-L-prolinol as a chiral auxiliary, forming a new stereocenter. This would result in two possible diastereomeric adducts, Diastereomer A and Diastereomer B.

Table 1: Comparison of ¹H NMR Chemical Shifts (δ) for Hypothetical Diastereomers

Proton Assignment	Diastereomer A (ppm)	Diastereomer B (ppm)	Expected Difference (Δδ)	Rationale for Difference
Proline Ring Protons
H-2' (prolinol)	4.15	4.25	0.10	The proximity of H-2' to the newly formed stereocenter will likely result in a noticeable chemical shift difference due to varied anisotropic effects from the substituent at the new stereocenter.
H-4' (prolinol)	4.50	4.40	0.10	The environment around H-4' is also influenced by the conformation of the adduct, leading to a change in its chemical shift.
H-5'a, H-5'b (prolinol)	3.65, 3.55	3.70, 3.50	~0.05	These protons are further from the new stereocenter, so smaller differences are expected.
Tosyl Group Protons
Ar-H (ortho to SO₂)	7.75	7.80	0.05	The orientation of the tosyl group relative to the rest of the molecule can differ slightly between diastereomers, causing minor changes in the aromatic proton chemical shifts.
Ar-H (meta to SO₂)	7.35	7.38	0.03	Similar to the ortho protons, but with a smaller expected difference.
CH₃ (tosyl)	2.40	2.42	0.02	The methyl group is relatively remote from the chiral centers, so only a small chemical shift difference is anticipated.
Substrate Protons
H at new stereocenter	4.80	5.00	0.20	This proton is at the heart of the stereochemical difference and is expected to show a significant chemical shift variation due to the different spatial arrangement with respect to the chiral auxiliary.
Protons α to new center	2.10	2.30	0.20	These protons will also experience different magnetic environments in the two diastereomers.

Table 2: Comparison of ¹³C NMR Chemical Shifts (δ) for Hypothetical Diastereomers

Carbon Assignment	Diastereomer A (ppm)	Diastereomer B (ppm)	Expected Difference (Δδ)	Rationale for Difference
Proline Ring Carbons
C-2' (prolinol)	60.5	61.2	0.7	The carbon bearing the substituent that connects to the substrate is sensitive to the overall stereochemistry.
C-4' (prolinol)	70.1	69.5	0.6	The environment around the hydroxyl-bearing carbon will be different in the two diastereomers.
C-5' (prolinol)	68.0	68.3	0.3	Smaller differences are expected for carbons further from the new stereocenter.
Tosyl Group Carbons
C-ipso (tosyl)	144.5	144.7	0.2	The aromatic carbons of the tosyl group are generally less affected by the stereochemistry of the adduct.
CH₃ (tosyl)	21.5	21.6	0.1	A very small difference is expected for this remote carbon.
Substrate Carbons
C at new stereocenter	75.0	76.5	1.5	This carbon is expected to show one of the largest chemical shift differences, as it is the new stereocenter.
C α to new stereocenter	35.2	36.0	0.8	The neighboring carbon will also be influenced by the different steric and electronic environments in the two diastereomers.

Experimental Protocols

General Synthesis of N-Tosylhydroxy-L-prolinol Adducts (Illustrative Example)

This protocol describes a general procedure for the formation of an ester adduct, which can be adapted for other types of linkages.

• Preparation of the Chiral Auxiliary: To a solution of N-Tosylhydroxy-L-prolinol (1.0 eq.) in anhydrous dichloromethane (B109758) (DCM, 10 mL/mmol) under an inert atmosphere (N₂ or Ar), add the desired carboxylic acid (1.1 eq.), 4-dimethylaminopyridine (B28879) (DMAP, 0.1 eq.), and N,N'-dicyclohexylcarbodiimide (DCC, 1.2 eq.).

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate. Wash the precipitate with a small amount of DCM.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel, using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to separate the diastereomeric adducts.

NMR Sample Preparation and Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified diastereomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆, or DMSO-d₆) in a clean, dry 5 mm NMR tube. The choice of solvent can sometimes enhance the chemical shift differences between diastereomers.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters on a 400 MHz spectrometer: 32 scans, relaxation delay of 1-2 seconds, acquisition time of 4-5 seconds.

  • Carefully integrate all signals to confirm the purity of the diastereomer.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters on a 400 MHz spectrometer: 1024-4096 scans, relaxation delay of 2 seconds.

• 2D NMR Acquisition (for detailed structural elucidation):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and aid in the assignment of the ¹H NMR spectrum.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons, aiding in the assignment of both ¹H and ¹³C spectra.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which can help in assigning quaternary carbons and confirming the overall structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify through-space correlations between protons. A mixing time of 300-800 ms (B15284909) is typically used for NOESY experiments on small to medium-sized molecules. ROESY is often preferred for molecules in the intermediate molecular weight range where the NOE may be close to zero. The presence of a NOE cross-peak between a proton on the prolinol ring and a proton near the new stereocenter of the substrate provides strong evidence for their spatial proximity and thus the relative stereochemistry.

Visualization of Experimental Workflow and Logic

Diagram 1: Workflow for Stereochemical Assignment

Caption: Workflow for the synthesis, purification, and NMR-based stereochemical assignment of N-Tosylhydroxy-L-prolinol adducts.

Diagram 2: Logic of NOE-Based Stereochemical Assignment

A Comparative Guide to Determining the Absolute Configuration of N-Tosylhydroxy-L-prolinol Products: X-ray Crystallography and its Alternatives

The precise determination of the three-dimensional arrangement of atoms in chiral molecules, known as absolute configuration, is a critical step in drug discovery and development. Enantiomers, which are non-superimposable mirror images of each other, can exhibit significantly different pharmacological and toxicological properties.[1] N-Tosylhydroxy-L-prolinol and its derivatives are important chiral building blocks in the synthesis of various pharmaceutical compounds.[2] Therefore, unambiguous assignment of their absolute configuration is paramount.

This guide provides a comparative overview of X-ray crystallography, the gold standard for determining absolute configuration, and several powerful alternative techniques. It is intended for researchers, scientists, and drug development professionals seeking to select the most appropriate method for their N-Tosylhydroxy-L-prolinol products.

X-ray Crystallography: The Definitive Method

X-ray crystallography is a powerful analytical technique that provides a detailed three-dimensional structure of a molecule by analyzing the diffraction pattern of X-rays passing through a single crystal.[3][4] For determining absolute configuration, the phenomenon of anomalous dispersion (or anomalous scattering) is utilized.[5] When the X-ray's energy is near the absorption edge of an atom in the crystal, a phase shift occurs. This effect, which is more pronounced for heavier atoms, allows for the differentiation between a chiral molecule and its mirror image.[5][6]

Advantages and Disadvantages of X-ray Crystallography

Advantages	Disadvantages
Provides an unambiguous and highly reliable determination of the absolute configuration.[7]	Requires a high-quality single crystal of sufficient size (typically >0.1 mm), which can be difficult and time-consuming to obtain.[1][3]
Yields a complete 3D molecular structure, including bond lengths and angles.[4]	The presence of a heavy atom (Z ≥ 14, like sulfur or chlorine) is often necessary for a strong anomalous scattering signal, though modern techniques can sometimes determine absolute configuration with only oxygen atoms present.[5][6]
Does not rely on theoretical calculations for the final assignment of configuration.	The sample is destroyed during the analysis.

Alternative Methods for Absolute Configuration Determination

While X-ray crystallography is considered the definitive method, obtaining suitable crystals can be a significant bottleneck.[8] Several alternative spectroscopic and chemical methods provide reliable absolute configuration assignments for molecules in solution.

Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational excitation.[9] The resulting VCD spectrum is unique for each enantiomer. By comparing the experimentally measured VCD spectrum with a spectrum predicted by quantum chemical calculations (typically Density Functional Theory, DFT), the absolute configuration can be unambiguously assigned.[10][11]

Electronic Circular Dichroism (ECD)

ECD is the differential absorption of left and right circularly polarized light in the ultraviolet-visible region, corresponding to electronic transitions.[12][13] Similar to VCD, the experimental ECD spectrum is compared with a theoretically calculated spectrum to determine the absolute configuration.[12] The Exciton (B1674681) Chirality Method (ECM) is a specific application of ECD that can be used when a molecule contains at least two chromophores, correlating the sign of the ECD couplet to the molecular stereochemistry.[14]

Mosher's Method (NMR Spectroscopy)

Mosher's method is an NMR-based technique that determines the absolute configuration of secondary alcohols, like the hydroxyl group in N-Tosylhydroxy-L-prolinol.[8][15] The alcohol is derivatized with both the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), creating a pair of diastereomeric esters.[16] By analyzing the differences in the ¹H NMR chemical shifts (Δδ = δS - δR) of the protons near the newly formed chiral center, the absolute configuration can be deduced.[15][17]

Comparison of Methods

Feature	X-ray Crystallography	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)	Mosher's Method (NMR)
Sample State	Single Crystal	Solution or neat liquid/oil	Solution	Solution
Sample Amount	Micrograms to milligrams	Milligrams	Micrograms to milligrams	Milligrams
Destructive?	Yes	No	No	No (sample is derivatized but can be recovered)
Heavy Atom Required?	Beneficial, often necessary[18]	No	No	No
Chromophore Required?	No	No[19]	Yes[14]	No
Reliance on Calculation	No (for assignment)	Yes (ab initio or DFT)[1]	Yes (TDDFT)[12]	No (empirical method)
Key Limitation	Crystal growth can be a major challenge.[1]	Requires access to a VCD spectrometer and computational resources.	Interpretation can be complex if multiple conformations exist.[13]	Requires derivatization with both MTPA enantiomers; interpretation can be ambiguous in some cases.[20]

Experimental Protocols

Protocol 1: Single-Crystal X-ray Diffraction

• Crystallization: The primary and often most challenging step is to grow a single crystal of the N-Tosylhydroxy-L-prolinol product.[3] This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or liquid-liquid diffusion. A variety of solvents and solvent mixtures should be screened. The resulting crystal should be of high quality, with dimensions ideally greater than 0.1 mm.[21]

• Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect a full sphere of diffraction data.[22] To maximize the anomalous dispersion effect, a wavelength that is close to the absorption edge of an atom in the molecule (e.g., copper radiation for a molecule containing sulfur) is often used.[5]

• Structure Solution and Refinement: The diffraction pattern is processed to determine the unit cell dimensions and space group. The phase problem is solved to generate an initial electron density map, and a molecular model is built.[22] This model is then refined against the experimental data.

• Absolute Configuration Determination: The absolute configuration is determined by analyzing the intensities of Bijvoet pairs (reflections h,k,l and -h,-k,-l), which will be different in the presence of anomalous scattering.[6] The Flack parameter is calculated; a value close to 0 indicates the correct absolute configuration has been assigned, while a value near 1 suggests the inverted structure is correct.[7]

Protocol 2: Vibrational Circular Dichroism (VCD)

• Sample Preparation: Prepare a solution of the N-Tosylhydroxy-L-prolinol product in a suitable solvent (e.g., CDCl₃ or DMSO) at a concentration sufficient to obtain a good signal-to-noise ratio.

• VCD Spectrum Measurement: Acquire the VCD and infrared (IR) spectra of the sample using a VCD spectrometer.

• Computational Modeling:

  • Perform a conformational search for one enantiomer of the molecule to identify all low-energy conformers.

  • For each conformer, perform a geometry optimization and frequency calculation using Density Functional Theory (DFT).

  • Calculate the VCD and IR spectra for each conformer.

  • Generate a Boltzmann-averaged calculated spectrum based on the relative energies of the conformers.

• Comparison and Assignment: Compare the experimental VCD spectrum with the calculated spectrum.[11] If the signs and relative intensities of the major bands match, the absolute configuration of the sample is that of the enantiomer used in the calculation.[1] If the signs are opposite, the sample has the opposite absolute configuration.

Protocol 3: Mosher's Ester Analysis

• Esterification: Divide the N-Tosylhydroxy-L-prolinol sample into two portions. React one portion with (R)-(-)-MTPA chloride and the other with (S)-(+)-MTPA chloride to form the respective diastereomeric Mosher esters.[8]

• Purification: Purify the resulting esters, typically by chromatography, to remove any unreacted starting material and reagents.

• NMR Analysis: Acquire ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA esters.

• Data Analysis:

  • Assign the proton signals for both diastereomers.

  • Calculate the chemical shift difference (Δδ = δS - δR) for the protons on either side of the carbinol carbon.[17]

  • Apply the Mosher model: Protons on one side of the MTPA plane in the conformational model will have positive Δδ values, while those on the other side will have negative Δδ values. This pattern allows for the assignment of the absolute configuration of the original alcohol.[16]

Data Presentation

When reporting results from these comparative methods, a clear and structured table is essential for summarizing the quantitative data.

Method	Key Parameter	Value	Absolute Configuration Assigned	Confidence Level
X-ray Crystallography	Flack Parameter	0.02(4)	(2S, 4R)	High
VCD	Pearson Coefficient	0.95	(2S, 4R)	High
ECD	Wavelength (nm) / Δε	+230 / +5.2, -255 / -4.8	(2S, 4R)	Moderate
Mosher's Method	Δδ (Hα) (ppm)	+0.15	(2S, 4R)	High

Visualizing the Workflow

The process of determining absolute configuration can be visualized as a general workflow, from sample preparation to the final assignment.

Caption: General workflow for determining the absolute configuration of a chiral product.

A decision-making flowchart can further assist researchers in selecting the most suitable technique based on the sample's properties.

Caption: Decision flowchart for selecting an appropriate analytical method.

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. N-Tosylhydroxy-L-prolinol [chembk.com]
• 3. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 4. rigaku.com [rigaku.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Absolute Configuration – MIT Department of Chemistry [chemistry.mit.edu]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. Determination of absolute configuration of chiral molecules using vibrational optical activity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Electronic Circular Dichroism | Encyclopedia MDPI [encyclopedia.pub]
• 14. ECD exciton chirality method today: a modern tool for determining absolute configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. organic chemistry - How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Exploring machine learning methods for absolute configuration determination with vibrational circular dichroism - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 22. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Kinetic Analysis of N-Tosylhydroxy-L-prolinol Catalyzed Asymmetric Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Catalytic Performance of N-Tosylhydroxy-L-prolinol and its Analogs in Key Synthetic Transformations.

N-Tosylhydroxy-L-prolinol and its derivatives have emerged as highly effective organocatalysts in the field of asymmetric synthesis. Their ability to facilitate crucial carbon-carbon bond-forming reactions, such as aldol (B89426) and Michael additions, with high stereocontrol makes them invaluable tools for the synthesis of complex chiral molecules. A thorough understanding of the kinetic profiles of these catalysts is paramount for optimizing reaction conditions, enhancing yields, and elucidating reaction mechanisms. This guide presents a comparative analysis of the performance of N-Tosylhydroxy-L-prolinol and related proline-based catalysts, supported by experimental data and detailed methodologies.

Performance in Asymmetric Aldol Reactions

The direct asymmetric aldol reaction stands as a benchmark for evaluating the efficacy of organocatalysts. The performance of N-Tosylhydroxy-L-prolinol and its counterparts is typically assessed based on reaction duration, product yield, and the degree of stereoselectivity, specifically the diastereomeric and enantiomeric excess. The following tables summarize findings from various studies focusing on the aldol reaction between aromatic aldehydes and cyclic or acyclic ketones.

Table 1: Comparative Performance in the Asymmetric Aldol Reaction of p-Nitrobenzaldehyde and Cyclohexanone

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Conversion (%)	Diastereomeric Ratio (anti/syn)	Enantiomeric Excess (%) (anti)
L-Proline	20	DMSO	24	>95	95:5	99[1]
cis-4-Hydroxy-L-proline	20	DMSO	20	91	-	74[1]
trans-4-Hydroxy-L-proline	20	DMSO	18	100	-	57[1]

Table 2: Comparative Performance in the Asymmetric Aldol Reaction of p-Nitrobenzaldehyde and Acetone

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Conversion (%)	Enantiomeric Excess (%)
L-Proline	30	DMSO	4	68	76[2]
cis-4-Hydroxy-L-proline	20	DMSO	24	>98	48 (R)[3]
trans-4-Hydroxy-L-proline	20	DMSO	24	>98	40 (R)[3]
L-Proline-derived dipeptide	20	DMSO/Acetone	24	>98	48 (R)[3]

Performance in Asymmetric Michael Addition Reactions

The Michael addition represents another critical carbon-carbon bond-forming reaction where proline-derived organocatalysts have shown exceptional utility. The effectiveness of these catalysts is measured by their capacity to control the stereochemical outcome of the reaction while achieving high product yields in a practical timeframe.

Table 3: Comparative Performance in the Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (syn/anti)	Enantiomeric Excess (%) (syn)
L-Proline	10	MeOH	168	70	97:3	76[4]
cis-4-Hydroxy-L-proline	20	Neat	2	100	-	25[1]
trans-4-Hydroxy-L-proline	20	Neat	2	100	-	27[1]
3-Decyl-β-proline	1.0	H₂O (sat. KCl)	20	79	96:4	-[5]

Experimental Protocols for Kinetic Studies

The following is a generalized experimental procedure for conducting kinetic investigations of organocatalyzed reactions. This protocol can be readily adapted for both aldol and Michael addition reactions.

General Protocol for Kinetic Analysis

• Materials and Reagents:

  • Organocatalyst (e.g., N-Tosylhydroxy-L-prolinol)

  • Electrophile (Aldehyde or Enone)

  • Nucleophile (Ketone or Aldehyde)

  • Anhydrous Solvent (e.g., DMSO, CH₂Cl₂, Toluene, MeOH)

  • Internal Standard (e.g., mesitylene, durene) for chromatographic or spectroscopic analysis

  • Quenching Agent (e.g., saturated aqueous NH₄Cl solution)

  • Deuterated solvent for NMR analysis (e.g., CDCl₃)

• Instrumentation:

  • Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) equipped with a suitable chiral column.

  • Nuclear Magnetic Resonance (NMR) Spectrometer.

  • Constant temperature bath or a reaction block with temperature control.

  • Magnetic stirrer and stir bars.

  • Calibrated microsyringes for accurate sampling.

• Procedure:

  • A flame-dried reaction vessel is charged with the organocatalyst (typically 1-20 mol%) under an inert atmosphere (e.g., Nitrogen or Argon).

  • The anhydrous solvent is added, followed by the nucleophile (often in excess).

  • The internal standard is added for accurate quantification.

  • The mixture is stirred at the desired reaction temperature to ensure homogeneity.

  • The reaction is initiated by the addition of the electrophile, and timing is commenced immediately.

  • Aliquots are withdrawn from the reaction mixture at predetermined time intervals using a microsyringe.

  • Each aliquot is immediately quenched by transferring it to a vial containing a quenching agent and an extraction solvent (e.g., ethyl acetate).

  • The quenched samples are then analyzed by GC, HPLC, or NMR to determine the concentrations of reactants and products over time.

  • The enantiomeric excess (ee) and diastereomeric ratio (dr) of the product are determined by analysis on a chiral stationary phase (chiral HPLC or chiral GC).[1][5]

• Data Analysis:

  • A plot of the concentration of the limiting reactant versus time is generated to create a reaction progress curve.

  • The initial reaction rate is determined from the initial slope of this curve.

  • A series of experiments are conducted, varying the initial concentrations of the reactants and the catalyst, to determine the order of the reaction with respect to each component.

  • From these data, the overall rate law for the reaction can be established.

Reaction Mechanisms and Catalytic Cycles

The catalytic prowess of N-Tosylhydroxy-L-prolinol and related proline derivatives in aldol and Michael additions is rooted in the formation of key reactive intermediates, specifically enamines and iminium ions.

Catalytic Cycle of the Aldol Reaction

In a typical aldol reaction, the proline-based catalyst reacts with a ketone to generate a highly nucleophilic enamine intermediate. This enamine then undergoes a stereoselective attack on the aldehyde electrophile. The cycle is completed by hydrolysis, which releases the desired aldol product and regenerates the active catalyst.

Caption: The catalytic cycle for the N-Tosylhydroxy-L-prolinol catalyzed aldol reaction.

Catalytic Cycles of the Michael Addition

The Michael addition reaction can be catalyzed by proline derivatives through two primary mechanistic pathways. The enamine pathway involves the formation of a nucleophilic enamine from the catalyst and a ketone, which then attacks the Michael acceptor. In the iminium pathway, the catalyst activates an α,β-unsaturated aldehyde or ketone by forming an electrophilic iminium ion, which is subsequently attacked by a nucleophile.

Caption: The general catalytic cycles for the enamine and iminium pathways of the Michael addition reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Pathway for Aldol Additions Catalyzed by l-Hydroxyproline-Peptides via a β-Hydroxyketone Hemiaminal Intermediate | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Catalytic Activities of 3-Decyl-β-proline for Michael Reactions in Water without an Organic Solvent - PMC [pmc.ncbi.nlm.nih.gov]

Validating a Synthetic Route with N-Tosylhydroxy-L-prolinol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of enantiomerically pure molecules is a cornerstone of modern drug development. Chiral building blocks, or "chiral pools," provide an efficient pathway to complex molecular architectures with defined stereochemistry. Among these, proline derivatives have emerged as versatile and powerful tools in asymmetric synthesis. This guide provides a comparative analysis of a synthetic route utilizing N-Tosylhydroxy-L-prolinol, a readily available chiral intermediate, against alternative strategies for the synthesis of key pharmaceutical intermediates.

Introduction to N-Tosylhydroxy-L-prolinol

N-Tosylhydroxy-L-prolinol, chemically known as (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol, is a valuable chiral intermediate derived from the natural amino acid L-proline. The presence of a tosyl protecting group on the nitrogen atom enhances its stability and allows for selective transformations at other positions. Its rigid pyrrolidine (B122466) scaffold and defined stereocenters make it an attractive starting material for the synthesis of complex chiral molecules, including antiviral, anti-tumor, and antibacterial agents.[1]

Case Study: Synthesis of a Chiral Pyrrolidine Intermediate

For the purpose of this comparison, we will examine the synthesis of a key chiral pyrrolidine intermediate, a common structural motif in many pharmaceuticals. We will validate a synthetic pathway that employs N-Tosylhydroxy-L-prolinol and compare it with two alternative and widely used methods: asymmetric lithiation and organocatalytic aza-Michael addition.

Route 1: Synthesis via N-Tosylhydroxy-L-prolinol

This route leverages the pre-existing chirality of N-Tosylhydroxy-L-prolinol to construct the desired pyrrolidine derivative through a series of functional group manipulations.

Logical Workflow for Route 1

Caption: Synthetic pathway starting from N-Tosylhydroxy-L-prolinol.

Alternative Route 2: Asymmetric Lithiation of N-Boc-Pyrrolidine

A common alternative involves the deprotonation of N-Boc-pyrrolidine using a strong base in the presence of a chiral ligand, followed by quenching with an electrophile.

Logical Workflow for Route 2

Caption: Asymmetric synthesis via lithiation of N-Boc-pyrrolidine.

Alternative Route 3: Organocatalytic Aza-Michael Addition

This approach utilizes a chiral organocatalyst to facilitate the enantioselective intramolecular aza-Michael addition of an amino group to an α,β-unsaturated system, forming the pyrrolidine ring.

Logical Workflow for Route 3

References

• 1. biorxiv.org [biorxiv.org]

A Comparative Analysis of N-Tosylhydroxy-L-prolinol and Its Derivatives in Asymmetric Catalysis

For Immediate Publication

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of N-Tosylhydroxy-L-prolinol and its derivatives as organocatalysts in asymmetric synthesis. The performance of these catalysts in key carbon-carbon bond-forming reactions, namely the Aldol (B89426) and Michael additions, is evaluated based on experimental data. This document aims to be an essential resource for chemists engaged in the synthesis of enantiomerically pure compounds, offering insights into catalyst selection and reaction optimization.

The development of efficient and selective organocatalysts is a cornerstone of modern organic synthesis, with significant implications for the pharmaceutical and fine chemical industries. Proline and its derivatives have emerged as a powerful class of organocatalysts, capable of mimicking enzymatic transformations to afford chiral molecules with high stereoselectivity. Among these, N-Tosylhydroxy-L-prolinol and its analogues have garnered attention due to their tunable steric and electronic properties, which can significantly influence their catalytic activity and selectivity.

Performance in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a fundamental tool for the construction of β-hydroxy carbonyl compounds, which are prevalent motifs in many natural products and pharmaceuticals. The following table summarizes the performance of various N-acyl and N-sulfonyl prolinamide derivatives in the asymmetric aldol reaction between aldehydes and ketones. While specific data for N-Tosylhydroxy-L-prolinol is limited in readily available literature, the data for analogous prolinamides provides valuable insights into the expected performance.

Catalyst	Aldehyde	Ketone	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%)	Reference
N-Tosyl-(S)-binam-L-prolinamide (5 mol%)	4-Nitrobenzaldehyde	Cyclohexanone	neat	24	95	98:2	99	[1][2]
N-Tosyl-(S)-binam-L-prolinamide (5 mol%) + H₂O	4-Nitrobenzaldehyde	Cyclohexanone	neat	6	98	98:2	>99	[1][2]
N-Tosyl-(S)-binam-L-prolinamide (5 mol%)	Benzaldehyde	Cyclohexanone	neat	48	90	95:5	98	[1][2]
N-Tosyl-(S)-binam-L-prolinamide (5 mol%) + H₂O	Benzaldehyde	Cyclohexanone	neat	24	92	96:4	99	[1][2]
L-Prolinamide	4-Nitrobenzaldehyde	Acetone (B3395972)	neat	-	80	-	30
(S)-N-(pyrrolidin-2-ylmethyl)acetamide	4-Nitrobenzaldehyde	Cyclohexanone	neat	96	95	95:5	96

Note: The data presented is for N-Tosyl-(S)-binam-L-prolinamide, a structurally related catalyst. Performance of N-Tosylhydroxy-L-prolinol may vary.

Performance in Asymmetric Michael Additions

The Michael addition is a versatile reaction for the formation of 1,5-dicarbonyl compounds and related structures. The catalytic performance of proline-derived organocatalysts in this reaction is crucial for the synthesis of a wide range of chiral building blocks. Below is a summary of the performance of a prolinamide catalyst in the asymmetric Michael addition.

Catalyst	Michael Acceptor	Michael Donor	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
N-Tosyl-(S)-binam-L-prolinamide (10 mol%)	trans-β-Nitrostyrene	Cyclohexanone	Toluene	120	85	95:5	93	[1]
N-Tosyl-(S)-binam-L-prolinamide (10 mol%)	trans-β-Nitrostyrene	Acetophenone	Toluene	144	70	-	85	[1]

Note: The data presented is for N-Tosyl-(S)-binam-L-prolinamide, a structurally related catalyst. Performance of N-Tosylhydroxy-L-prolinol may vary.

Experimental Protocols

General Procedure for Asymmetric Aldol Reaction

To a stirred solution of the N-sulfonylated hydroxyproline (B1673980) catalyst (10-20 mol%) in the chosen solvent, the aldehyde (0.25 mmol) and acetone (1.25 mmol) are added, along with any additive (10 mol%), at a temperature ranging from -10 to 25 °C.[3] The reaction mixture is stirred for 24–72 hours and monitored by thin-layer chromatography (TLC).[3] Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride and extracted with ethyl acetate (B1210297) (3 x 10 mL).[3] The combined organic layers are washed with water and dried over anhydrous magnesium sulfate.[3] After removal of the solvent under reduced pressure, the crude product is purified by column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexane mixture) to yield the desired aldol product.[3]

General Procedure for Asymmetric Michael Addition

In a typical procedure, to a solution of the Michael acceptor (e.g., trans-β-nitrostyrene, 0.5 mmol) and the N-sulfonylated hydroxyproline catalyst (10 mol%) in a suitable solvent (e.g., toluene, 1.0 mL) at room temperature, the Michael donor (e.g., cyclohexanone, 2.0 mmol) is added. The reaction mixture is stirred for the time indicated by TLC analysis. After completion of the reaction, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the Michael adduct. The diastereomeric ratio (dr) and enantiomeric excess (ee) are determined by appropriate analytical techniques such as NMR spectroscopy and chiral HPLC.

Visualizing the Catalytic Pathway and Workflow

To better understand the underlying mechanisms and experimental processes, the following diagrams have been generated using the DOT language.

Enamine catalysis cycle for the aldol reaction.

General experimental workflow for asymmetric organocatalysis.

This guide serves as a foundational resource for the comparative study of N-Tosylhydroxy-L-prolinol and its derivatives. Further experimental investigation is warranted to fully elucidate the catalytic potential of this specific class of organocatalysts. The provided data and protocols offer a starting point for such endeavors, aiming to accelerate the discovery and development of novel and efficient asymmetric transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]

A Cost-Benefit Analysis of N-Tosylhydroxy-L-prolinol in Asymmetric Synthesis: A Comparative Guide

In the landscape of asymmetric organocatalysis, proline and its derivatives have carved out a significant niche, offering a metal-free and often more sustainable alternative to traditional metal-based catalysts. Among these, N-Tosylhydroxy-L-prolinol emerges as a catalyst of interest for researchers and professionals in drug development and fine chemical synthesis. This guide provides a comparative analysis of N-Tosylhydroxy-L-prolinol, evaluating its performance against other organocatalysts and offering insights into its cost-effectiveness, supported by available experimental data and detailed protocols.

Performance in Asymmetric Reactions

N-Tosylhydroxy-L-prolinol and its analogs, belonging to the broader class of proline-derived organocatalysts, are particularly effective in key carbon-carbon bond-forming reactions, such as aldol (B89426) and Michael additions. These reactions are fundamental in the synthesis of chiral molecules, which are crucial components of many pharmaceuticals. The performance of these catalysts is typically evaluated based on reaction yield, diastereoselectivity (dr), and enantioselectivity (ee).

While direct comparative studies under identical conditions for N-Tosylhydroxy-L-prolinol are limited in publicly available literature, we can infer its potential performance by examining closely related N-tosyl-L-prolinamide derivatives.

Table 1: Performance of Proline-Derived Catalysts in the Asymmetric Aldol Reaction

Catalyst	Aldehyde	Ketone	Solvent	Yield (%)	ee (%)	Catalyst Loading (mol%)	Reference
L-Proline	p-Nitrobenzaldehyde	Acetone	DMSO	68	76	30	[1]
L-Prolinamide (B555322)	p-Nitrobenzaldehyde	Acetone	Neat	80	30	20	[2]
N-Tosyl-(S-a)-binam-L-prolinamide	Methylglyoxal (aq. solution)	Cyclohexanone	Water	85	97 (anti)	10	[3]
L-Prolinamide Derivative (3h)	p-Nitrobenzaldehyde	Acetone	Neat	95	93	20	[2]

Note: The data presented is from different studies and may not represent a direct comparison due to variations in reaction conditions.

The available data suggests that modification of the proline backbone, such as the introduction of a tosyl group and additional chiral moieties, can significantly enhance both the yield and enantioselectivity of the catalyzed reactions. For instance, N-tosyl-(S-a)-binam-L-prolinamide demonstrates excellent enantioselectivity in an aqueous medium, highlighting the potential for developing greener synthetic protocols.[3] The high enantioselectivities achieved with L-prolinamide derivatives, in some cases exceeding 99% ee for aliphatic aldehydes, underscore the effectiveness of this class of catalysts.[2]

Cost-Benefit Considerations

A comprehensive cost-benefit analysis requires a dual focus on the catalyst's upfront cost and its performance efficiency. While specific pricing for N-Tosylhydroxy-L-prolinol is typically available upon request from chemical suppliers, a general analysis can be made by comparing it to the readily available and inexpensive L-proline.

Benefits of N-Tosylhydroxy-L-prolinol and its Derivatives:

• High Enantioselectivity: The primary benefit of using modified proline catalysts like N-Tosylhydroxy-L-prolinol is the potential for achieving high enantiomeric excess, which is critical in the synthesis of single-enantiomer drugs.

• Improved Yields and Reaction Rates: Modifications to the proline structure can lead to higher reaction yields and faster reaction times compared to unmodified L-proline, potentially reducing overall production time and cost.

• Milder Reaction Conditions: Organocatalysts often operate under mild reaction conditions, avoiding the need for extreme temperatures or pressures, which can lead to energy savings and a better safety profile.

• Metal-Free Catalysis: The absence of metal contaminants in the final product is a significant advantage in pharmaceutical synthesis, simplifying purification processes and avoiding potential toxicity issues.[4]

• Stability and Recyclability: Many proline-based organocatalysts are stable to air and moisture, making them easier to handle than many sensitive metal catalysts.[4] Furthermore, there is potential for immobilization on solid supports, which can facilitate catalyst recovery and reuse, thereby improving the overall process economy.

Costs to Consider:

• Catalyst Price: Modified proline derivatives, including N-Tosylhydroxy-L-prolinol, are generally more expensive than L-proline. The cost will depend on the complexity of the synthesis and the scale of production.

• Catalyst Loading: While often effective at low loading percentages, the required catalyst amount can impact the overall cost, especially for large-scale synthesis.

• Process Optimization: While offering high performance, achieving optimal results with a specific catalyst may require significant investment in process optimization, including solvent screening and temperature adjustments.

The decision to use N-Tosylhydroxy-L-prolinol or a similar derivative will ultimately depend on a project-specific analysis. For the synthesis of high-value products like active pharmaceutical ingredients (APIs), the higher upfront cost of a more efficient and selective catalyst can be justified by the improved purity and yield of the final product, leading to a more economical process overall.

Experimental Protocols

The following is a general experimental protocol for an asymmetric aldol reaction using a proline-derived organocatalyst. This protocol can be adapted for use with N-Tosylhydroxy-L-prolinol, although optimization of specific parameters such as solvent, temperature, and reaction time may be necessary.

General Protocol for Asymmetric Aldol Reaction

• Catalyst Dissolution: In a clean, dry reaction vessel, dissolve the proline-derived organocatalyst (e.g., N-Tosylhydroxy-L-prolinol, 5-20 mol%) in the chosen solvent (e.g., DMSO, CH2Cl2, or neat ketone).

• Addition of Ketone: Add the ketone (typically in excess, e.g., 10-20 equivalents) to the catalyst solution.

• Stirring and Equilibration: Stir the mixture at the desired temperature (e.g., room temperature or cooled to 0 °C or -20 °C) for a short period (e.g., 15-30 minutes) to allow for the formation of the enamine intermediate.

• Addition of Aldehyde: Slowly add the aldehyde (1 equivalent) to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

• Extraction: Extract the product from the aqueous layer using an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO4), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Analysis: Determine the yield of the purified product. Analyze the diastereomeric ratio by 1H NMR spectroscopy and the enantiomeric excess by chiral HPLC.[1][5]

Mandatory Visualizations

Catalytic Cycle of Proline-Derived Organocatalysts

The generally accepted mechanism for asymmetric reactions catalyzed by proline and its derivatives involves the formation of a key enamine intermediate. The following diagram illustrates this catalytic cycle.

Caption: The enamine catalytic cycle for proline-derivative catalyzed aldol reactions.

General Experimental Workflow

The logical flow of a typical asymmetric synthesis experiment using an organocatalyst is depicted below.

Caption: A generalized workflow for asymmetric organocatalysis experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2728726-18-7|((2S,4R)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride|BLD Pharm [bldpharm.com]
• 5. (2S,4R)-4-Hydroxy-1-[(4-methylphenyl)sulfonyl]pyrrolidine-2-methanol,(3R,5S)-5-(hydroxymethyl)-1-tosylpyrrolidin-3-ol | Chemrio [120.27.244.2:9999]

A Comparative Guide to Enantioselectivity: N-Tosylhydroxy-L-prolinol vs. Prolinamides in Asymmetric Catalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is paramount in achieving high enantioselectivity in asymmetric synthesis. This guide provides a detailed comparison of the performance of N-Tosylhydroxy-L-prolinol and various prolinamides as organocatalysts in key asymmetric reactions, supported by experimental data and detailed protocols.

This analysis focuses on the efficacy of these two classes of proline-derived catalysts in promoting stereoselective carbon-carbon bond formation, a critical step in the synthesis of chiral molecules for pharmaceuticals and other specialized applications. The comparison highlights the structural nuances that influence their catalytic activity and enantioselectivity.

Data Presentation: Enantioselectivity in Asymmetric Reactions

The following tables summarize the quantitative data on the enantioselectivity (expressed as enantiomeric excess, % ee) of N-Tosylhydroxy-L-prolinol derivatives and various prolinamides in asymmetric aldol (B89426) and Michael addition reactions.

Table 1: Enantioselectivity (% ee) in Asymmetric Aldol Reactions

Entry	Aldehyde	Ketone	Catalyst	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Yield (%)	ee (%)	Reference
1	4-Nitrobenzaldehyde	Cyclohexanone	N-Tosyl-(S)-binam-L-prolinamide	5	Water	0	97	97	[1]
2	Benzaldehyde	Cyclohexanone	N-Tosyl-(S)-binam-L-prolinamide	5	Water	0	76	96	[1]
3	4-Nitrobenzaldehyde	Acetone	(S)-N-(2-Hydroxy-1,2-diphenylethyl)prolinamide	20	Neat	-25	66	93	[2]
4	Isovaleraldehyde	Acetone	(S)-N-(2-Hydroxy-1,2-diphenylethyl)prolinamide	20	Neat	-25	47	>99	[2]
5	4-Nitrobenzaldehyde	Acetone	L-Prolinamide	20	Neat	RT	80	30	[2]
6	4-Nitrobenzaldehyde	Cyclohexanone	(2S,4R)-4-Hydroxyproline	20	Neat	RT	91	74	[3]

Table 2: Enantioselectivity (% ee) in Asymmetric Michael Additions

Entry	Michael Acceptor	Michael Donor	Catalyst	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Yield (%)	dr (syn:anti)	ee (%)	Reference
1	trans-β-Nitrostyrene	Cyclohexanone	(2S,4R)-4-Hydroxyproline	20	Neat	RT	85	80:20	65	[3]
2	trans-β-Nitrostyrene	Acetophenone	(S)-N-(2-Amino-1,2-diphenylethyl)prolinamide	10	Toluene	RT	95	95:5	92

Experimental Protocols

Detailed methodologies for key experiments cited in the data tables are provided below to facilitate reproducibility.

General Procedure for the Asymmetric Aldol Reaction Catalyzed by N-Tosyl-(S)-binam-L-prolinamide[1]

To a mixture of the aldehyde (0.25 mmol) and the ketone (2 equivalents) was added N-Tosyl-(S)-binam-L-prolinamide (5 mol%) and benzoic acid (1 mol%). For reactions conducted in the presence of water, 33 µL of water was added. The reaction mixture was stirred at 0 °C for the time specified in the literature. Upon completion (monitored by TLC), the reaction mixture was directly purified by column chromatography on silica (B1680970) gel to afford the desired aldol product. The diastereomeric ratio and enantiomeric excess were determined by ¹H NMR and chiral HPLC analysis, respectively.

General Procedure for the Asymmetric Aldol Reaction Catalyzed by Prolinamides[2]

To the corresponding ketone (1.0 mL), the aldehyde (0.5 mmol) and the prolinamide catalyst (20 mol%) were added. The reaction mixture was stirred at the specified temperature (e.g., -25 °C) for 24-48 hours. The reaction was then quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer was extracted with ethyl acetate, and the combined organic layers were washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel to give the aldol product. The enantiomeric excess was determined by chiral HPLC analysis.

Mandatory Visualization

The following diagrams, generated using the Graphviz (DOT language), illustrate the proposed catalytic cycles for prolinamide and a plausible cycle for N-Tosylhydroxy-L-prolinol catalyzed asymmetric reactions.

Caption: Proposed catalytic cycle for prolinamide-catalyzed aldol reaction.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

N-Tosylhydroxy-L-prolinol: A Comparative Guide to its Applications and Efficacy in Asymmetric Organocatalysis

For researchers, scientists, and drug development professionals, N-Tosylhydroxy-L-prolinol emerges as a notable chiral auxiliary and organocatalyst. A derivative of the versatile amino acid L-proline, this compound has carved a niche in asymmetric synthesis, facilitating the creation of stereochemically defined molecules crucial for pharmaceutical development. This guide provides a comprehensive literature review of its applications, efficacy, and a comparative analysis with other organocatalysts, supported by experimental data and detailed protocols.

Performance in Asymmetric Reactions: A Quantitative Comparison

N-Tosylhydroxy-L-prolinol and its derivatives have been primarily evaluated in asymmetric aldol (B89426) and Michael addition reactions. These reactions are fundamental in carbon-carbon bond formation, a cornerstone of organic synthesis. The efficacy of a catalyst in these transformations is typically measured by the yield of the desired product and the enantiomeric excess (ee), which indicates the degree of stereochemical control.

While specific data for N-Tosylhydroxy-L-prolinol is not extensively tabulated in single comparative studies, a compilation of data from various sources allows for an objective assessment of its performance against widely used organocatalysts like L-proline and other proline derivatives.

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a powerful tool for the synthesis of β-hydroxy carbonyl compounds, which are key structural motifs in many natural products and pharmaceuticals. Organocatalysts like L-proline are known to effectively catalyze this reaction via an enamine intermediate.

Table 1: Comparative Efficacy of Organocatalysts in the Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (anti/syn)	Enantiomeric Excess (ee, %)
L-Proline	20-30	DMSO	4-96	60-99	95:5 to >99:1	72-99
(S)-5-(Pyrrolidin-2-yl)-1H-tetrazole	0.01	Acetone/H₂O	24	99	-	84[1]
Thiourea-based (R,R)-DPEN derivative	10	Toluene	24	95	9:1	99 (syn)[2]

Asymmetric Michael Addition

The asymmetric Michael addition is another critical C-C bond-forming reaction, leading to the formation of 1,5-dicarbonyl compounds and other important structural motifs. Proline-derived organocatalysts are also effective in promoting this reaction with high stereoselectivity.

Table 2: Comparative Efficacy of Organocatalysts in the Asymmetric Michael Addition of Aldehydes to Nitroolefins

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (syn/anti)	Enantiomeric Excess (ee, %)
L-Proline	10-20	Various	24-120	70-99	Variable	20-99
(R,R)-DPEN-thiourea derivative	10	Toluene	4	94-99	>9:1	97-99 (syn)[3][4]
(R,R)-1,2-diphenylethylenediamine (DPEN)-based thiourea	10	Toluene	24	88-99	9:1	76-99 (syn)[2][5]

Note: Similar to the aldol reaction, direct comparative data for N-Tosylhydroxy-L-prolinol in a standardized Michael addition is scarce in the public domain.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of scientific findings. Below are representative protocols for asymmetric reactions catalyzed by proline-derived organocatalysts. While a specific protocol for N-Tosylhydroxy-L-prolinol is not detailed in the available literature, these general procedures for related catalysts can serve as a starting point for experimental design.

General Procedure for a Proline-Catalyzed Asymmetric Aldol Reaction

To a solution of the aldehyde (0.5 mmol) in the appropriate solvent (e.g., DMSO, 1.0 mL) is added the ketone (1.5 mmol) and the organocatalyst (e.g., L-proline, 0.15 mmol, 30 mol%). The reaction mixture is stirred at room temperature for the specified time (monitored by TLC). Upon completion, the reaction is quenched with a saturated aqueous solution of NH₄Cl and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is then purified by flash column chromatography on silica (B1680970) gel to afford the desired aldol product. The enantiomeric excess is determined by chiral HPLC analysis.

General Procedure for an Organocatalyzed Asymmetric Michael Addition

In a vial, the aldehyde (0.2 mmol), the nitroolefin (0.1 mmol), and the organocatalyst (e.g., a thiourea-based catalyst, 0.01 mmol, 10 mol%) are dissolved in a suitable solvent (e.g., toluene, 1.0 mL). The reaction mixture is stirred at the specified temperature for the indicated time. After completion of the reaction (monitored by TLC), the solvent is evaporated, and the residue is purified by flash column chromatography on silica gel to give the corresponding Michael adduct. The diastereomeric ratio and enantiomeric excess are determined by ¹H NMR spectroscopy and chiral HPLC analysis, respectively.

Mechanistic Insights and Logical Relationships

The catalytic cycle of proline-derived organocatalysts in asymmetric reactions typically involves the formation of key intermediates such as enamines or iminium ions. Understanding these pathways is essential for catalyst design and reaction optimization.

References

• 1. Asymmetric Aldol Synthesis: Choice of Organocatalyst and Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Assessing the Green Metrics of N-Tosylhydroxy-L-prolinol Catalysis: A Comparative Guide

In the ever-evolving landscape of sustainable chemical synthesis, organocatalysis has emerged as a powerful tool, with proline and its derivatives being at the forefront of this green revolution. This guide provides a comparative assessment of the green chemistry metrics for processes utilizing N-Tosylhydroxy-L-prolinol against the well-established L-proline and a more advanced, recyclable immobilized L-proline catalyst. The evaluation is grounded in key green chemistry metrics, namely Atom Economy (AE), E-Factor (Environmental Factor), and Process Mass Intensity (PMI), supported by detailed experimental protocols.

Core Green Chemistry Metrics: A Quantitative Look at Sustainability

Green chemistry metrics provide a framework to quantify the environmental performance of chemical processes. For this comparative analysis, the following metrics are considered:

• Atom Economy (AE): A theoretical measure of the efficiency with which atoms from the reactants are incorporated into the desired product.[1]

• E-Factor: The ratio of the mass of waste generated to the mass of the desired product. A lower E-Factor signifies a greener process.[1]

• Process Mass Intensity (PMI): The ratio of the total mass of all materials (reactants, solvents, reagents, work-up chemicals) used in a process to the mass of the final product. A PMI closer to 1 indicates a more efficient and less wasteful process.[2]

Comparative Analysis of Proline-Based Catalysts in an Aldol (B89426) Reaction

Catalyst System	Atom Economy (AE)	E-Factor	Process Mass Intensity (PMI)	Remarks
L-Proline	100%	25.5	26.5	Baseline performance for a widely used organocatalyst.[2]
N-Tosylhydroxy-L-prolinol (Projected) *	100%	~24.8	~25.8	Potential for slightly improved performance due to increased catalyst stability and solubility, though catalyst synthesis adds to the overall environmental impact.
Immobilized L-Proline	100%	Significantly < 25.5	Significantly < 26.5	Catalyst recyclability drastically reduces waste and improves long-term efficiency.[2]

Note: The calculated E-Factor and PMI values are based on laboratory-scale procedures and can vary with process optimization and scale-up. The primary contributor to the high E-Factor and PMI in these examples is the large excess of acetone (B3395972) used as both a reactant and a solvent, and the solvents used during the work-up and purification steps.

Experimental Protocols

Detailed methodologies are crucial for the accurate calculation and comparison of green chemistry metrics.

Protocol 1: L-Proline Catalyzed Aldol Reaction

This protocol is adapted from a typical procedure for the direct asymmetric aldol reaction.[2]

Reaction: 4-Nitrobenzaldehyde (B150856) + Acetone → 4-hydroxy-4-(4-nitrophenyl)butan-2-one

Materials:

• 4-Nitrobenzaldehyde: 1.51 g (10 mmol)

• Acetone: 29.0 g (500 mmol, 37 mL) - serves as both reactant and solvent

• L-Proline: 0.115 g (1 mmol, 10 mol%)

• Saturated aqueous NH4Cl solution: 20 mL

• Ethyl acetate: 3 x 20 mL

• Anhydrous MgSO4

Procedure:

• To a solution of 4-nitrobenzaldehyde in acetone, L-proline is added.

• The mixture is stirred at room temperature for 24 hours.

• The reaction is quenched with a saturated aqueous NH4Cl solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification by column chromatography gives the final product.

Protocol 2: Projected N-Tosylhydroxy-L-prolinol Catalyzed Aldol Reaction

This hypothetical protocol is based on common practices for proline-derivative-catalyzed aldol reactions.

Materials:

• 4-Nitrobenzaldehyde: 1.51 g (10 mmol)

• Acetone: 29.0 g (500 mmol, 37 mL)

• N-Tosylhydroxy-L-prolinol: 0.299 g (1 mmol, 10 mol%)

• Saturated aqueous NH4Cl solution: 20 mL

• Ethyl acetate: 3 x 20 mL

• Anhydrous MgSO4

Procedure:

• To a solution of 4-nitrobenzaldehyde in acetone, N-Tosylhydroxy-L-prolinol is added.

• The mixture is stirred at room temperature for 24 hours.

• The reaction is quenched with a saturated aqueous NH4Cl solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Protocol 3: Synthesis and Recycling of Immobilized L-Proline Catalyst

Immobilization of the catalyst on a solid support simplifies recovery and reuse, significantly improving the green credentials of the process.[2]

Catalyst Synthesis:

• Functionalize silica (B1680970) gel with a suitable linker (e.g., 3-aminopropyltriethoxysilane).

• React the functionalized silica with an activated L-proline derivative (e.g., N-Boc-L-proline).

• Deprotect the proline nitrogen to yield the immobilized catalyst.

Catalyst Recycling:

• After the reaction, the solid catalyst is recovered by simple filtration.

• The catalyst is washed with a suitable solvent (e.g., ethyl acetate) to remove any adsorbed product and unreacted starting materials.

• The catalyst is dried under vacuum and can be reused in subsequent reaction cycles.

Visualizing the Assessment Workflow and Catalytic Cycle

To better understand the process of evaluating green chemistry metrics and the underlying catalytic mechanism, the following diagrams are provided.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to N-Tosylhydroxy-L-prolinol and its Analogs in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Performance of Prolinol-Derived Catalysts

The following tables summarize the performance of L-prolinol and its derivatives in asymmetric Aldol (B89426), Michael, and diethylzinc (B1219324) addition reactions. These reactions are fundamental carbon-carbon bond-forming transformations where high stereocontrol is crucial. The data presented highlights the typical yields, diastereomeric ratios (dr), and enantiomeric excesses (ee) achieved with these catalysts.

Table 1: Asymmetric Aldol Reaction

Catalyst/Ligand	Aldehyde	Ketone	Solvent	Yield (%)	dr (syn:anti)	ee (%)
L-Prolinamide	p-Nitrobenzaldehyde	Acetone	Neat	66	-	93
L-Prolinamide	Cyclohexanecarboxaldehyde	Acetone	Neat	95	-	>99
(S)-Diphenylprolinol TMS ether	Benzaldehyde	Cyclohexanone	Toluene (B28343)	99	95:5	>99

Table 2: Asymmetric Michael Addition

Catalyst/Ligand	Michael Donor	Michael Acceptor	Solvent	Yield (%)	dr (syn:anti)	ee (%)
L-Proline-derived CIL	Cyclohexanone	trans-β-Nitrostyrene	Ethanol	up to 95	-	up to 97
(S)-Diphenylprolinol silyl (B83357) ether	Acetaldehyde	(E)-β-Nitrostyrene	Toluene	73-83	-	94-96
D-Proline-derived organocatalyst	Aldehydes	β-Nitrostyrenes	-	up to 93	>99:1	up to 97

Table 3: Asymmetric Addition of Diethylzinc to Aldehydes

Catalyst/Ligand	Aldehyde	Solvent	Yield (%)	ee (%)
Carbohydrate-derived β-amino alcohol	Benzaldehyde	Toluene	up to 100	up to 96
Azetidine alcohols	Aromatic aldehydes	-	-	94-100
TADDOLs	Aromatic and aliphatic aldehydes	-	-	up to 99

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and facilitate the adaptation of these methods for the evaluation of N-Tosylhydroxy-L-prolinol.

General Procedure for Asymmetric Aldol Reaction Catalyzed by Prolinamide Derivatives

To a solution of the aldehyde (1.0 mmol) in the desired ketone (often used as the solvent, e.g., 5.0 mL of acetone) is added the L-prolinamide catalyst (typically 5-30 mol%). The reaction mixture is stirred at a specified temperature (e.g., room temperature or -25 °C) for a period ranging from 24 to 72 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is then purified by silica (B1680970) gel column chromatography (e.g., using a mixture of hexanes and ethyl acetate (B1210297) as the eluent) to afford the desired aldol product. The enantiomeric excess is determined by chiral high-performance liquid chromatography (HPLC).

General Procedure for Asymmetric Michael Addition Catalyzed by Prolinol Derivatives

In a typical procedure, to a stirred solution of the Michael acceptor (e.g., a nitroolefin, 1.0 mmol) and the chiral prolinol-derived catalyst (10-20 mol%) in an appropriate solvent (e.g., toluene or ethanol, 2.0 mL) is added the Michael donor (e.g., a ketone or aldehyde, 1.5-2.0 mmol) at a specific temperature (e.g., room temperature). The reaction is stirred for several hours to days, with progress monitored by TLC. After the reaction is complete, the solvent is removed in vacuo, and the crude product is purified by flash column chromatography on silica gel to yield the Michael adduct. The diastereomeric ratio and enantiomeric excess are determined by NMR spectroscopy and chiral HPLC analysis, respectively.

General Procedure for Enantioselective Addition of Diethylzinc to Aldehydes

A solution of the chiral amino alcohol ligand (e.g., N-Tosylhydroxy-L-prolinol, 0.05-0.1 mmol) in an anhydrous solvent (e.g., toluene, 2 mL) is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen). To this solution, a solution of diethylzinc (1.0 M in hexanes, 2.0 mmol) is added dropwise at a controlled temperature (e.g., 0 °C). The mixture is stirred for 30-60 minutes at this temperature. A solution of the aldehyde (1.0 mmol) in the same solvent is then added dropwise. The reaction is stirred at 0 °C or room temperature for a specified time (typically 2-24 hours). The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude alcohol is purified by silica gel column chromatography. The enantiomeric excess of the product is determined by chiral HPLC or gas chromatography (GC).

Mandatory Visualization

The following diagrams illustrate key mechanistic pathways and experimental workflows relevant to the application of prolinol-derived catalysts in asymmetric synthesis.

Enamine catalysis cycle for prolinol-derived catalysts.

General experimental workflow for asymmetric synthesis.

Chelation control in diethylzinc addition.

Safety & Regulatory Compliance

Essential Safety and Disposal Plan for N-Tosylhydroxy-L-prolinol

Immediate Safety and Handling Precautions

Before proceeding with the disposal process, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE) and are aware of the immediate safety measures in case of accidental exposure.

Personal Protective Equipment (PPE):

PPE Category	Specific Recommendations
Eye/Face Protection	Wear chemical safety goggles or a face shield.
Skin Protection	Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Proper Disposal Procedures

The primary principle for the disposal of N-Tosylhydroxy-L-prolinol is to avoid release into the environment . Based on data from analogous compounds, it is presumed that this chemical may be harmful or toxic to aquatic life with long-lasting effects. Therefore, it must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect waste N-Tosylhydroxy-L-prolinol, including any contaminated materials (e.g., filter paper, gloves, absorbent pads), in a designated and clearly labeled hazardous waste container.

  • The container must be compatible with the chemical, sealable, and in good condition.

• Waste Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Keep the container away from incompatible materials, such as strong oxidizing agents.[2]

• Engage a Licensed Waste Disposal Contractor:

  • The disposal of N-Tosylhydroxy-L-prolinol must be handled by a licensed and approved hazardous waste disposal company.

  • Provide the contractor with all available information about the chemical, including its name, CAS number (5605-46-9), and any known hazards from similar compounds.

• Documentation:

  • Maintain a detailed record of the waste generated, including the quantity and date of disposal.

  • Retain all documentation provided by the waste disposal contractor as required by local, state, and federal regulations.

Prohibited Disposal Methods:

• DO NOT dispose of N-Tosylhydroxy-L-prolinol down the drain.

• DO NOT discard it in regular laboratory or municipal trash.

• DO NOT allow it to enter soil or waterways.

Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental contamination:

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collect the Absorbed Material: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent and water. Collect all cleaning materials for disposal as hazardous waste.

• Report the Spill: Report the incident to the laboratory supervisor or safety officer.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-Tosylhydroxy-L-prolinol.

References

• 1. chembk.com [chembk.com]
• 2. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling N-Tosylhydroxy-L-prolinol

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of chemical compounds is paramount. This document provides crucial safety protocols and logistical plans for N-Tosylhydroxy-L-prolinol, a key chiral intermediate in the synthesis of various pharmaceuticals.[1]

Physicochemical and Safety Data

A summary of the key quantitative data for N-Tosylhydroxy-L-prolinol is presented below for easy reference.

Property	Value
Molecular Formula	C13H19NO4S
Molecular Weight	285.36 g/mol
Appearance	White to light yellow solid
Melting Point	101-104°C
Solubility	Soluble in water, ethanol, and chloroform

Personal Protective Equipment (PPE)

When handling N-Tosylhydroxy-L-prolinol, a comprehensive approach to personal safety is critical to minimize exposure and prevent potential harm. The following personal protective equipment is required:

• Eye and Face Protection : To prevent splashes and contact with dust, chemical safety goggles that comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166 are mandatory.[2][3][4] For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[5]

• Hand Protection : Chemical-resistant gloves, such as nitrile gloves, must be worn to prevent skin contact.[5] It is crucial to inspect gloves for any signs of degradation or puncture before use and to change them immediately if contamination is suspected.

• Respiratory Protection : Operations should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or vapors.[1] If ventilation is inadequate, a NIOSH-approved respirator appropriate for the exposure level should be used.[6]

• Protective Clothing : A lab coat or chemical-resistant apron should be worn to protect the skin and clothing from contamination.[5] For procedures with a significant risk of spillage, chemical-resistant coveralls may be necessary.[5][6]

• Footwear : Closed-toe shoes are required in any laboratory setting where chemicals are handled.

Experimental Protocol for Safe Handling and Use

Adherence to a strict, step-by-step protocol is essential for the safe handling of N-Tosylhydroxy-L-prolinol.

• Preparation :

  • Before starting any work, ensure that the safety data sheet (SDS) has been reviewed and is readily accessible.

  • Verify that all necessary PPE is available and in good condition.

  • Ensure that a chemical fume hood or other suitable ventilated enclosure is operational.

  • Locate the nearest emergency eyewash station and safety shower.[3]

• Handling :

  • Conduct all weighing and transfers of the solid compound within a chemical fume hood to minimize dust inhalation.

  • Avoid direct contact with the skin, eyes, and clothing.[1][2][7]

  • Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

  • If creating solutions, add the solid to the solvent slowly to avoid splashing.

• Storage :

  • Store N-Tosylhydroxy-L-prolinol in a tightly closed, suitable container in a dry, cool, and well-ventilated area.[2][7]

  • Keep it refrigerated and away from heat, sparks, open flames, and other sources of ignition.[3][7]

  • Store away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.[7]

Disposal Plan

Proper disposal of N-Tosylhydroxy-L-prolinol and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • All waste materials containing N-Tosylhydroxy-L-prolinol, including contaminated PPE and disposable labware, should be collected in a designated, labeled, and sealed hazardous waste container.

• Disposal Procedure :

  • Dispose of the chemical waste through an approved waste disposal plant.[7]

  • Chemical waste generators must adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

  • Do not dispose of the chemical down the drain or into the environment.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact : Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the eyelids.[7] Seek immediate medical attention.

• Skin Contact : Wash the affected area immediately with soap and plenty of water while removing all contaminated clothing and shoes.[7] Get medical attention if irritation persists.

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration.[3] Seek medical attention.

• Ingestion : Do NOT induce vomiting. Clean the mouth with water and seek immediate medical attention.[2]

• Spill : In case of a spill, remove all sources of ignition.[7] Ventilate the area. Wearing appropriate PPE, sweep up the solid material, avoiding dust generation, and place it into a suitable container for disposal.

Workflow for Safe Handling and Disposal

The following diagram illustrates the procedural flow for the safe handling and disposal of N-Tosylhydroxy-L-prolinol.

References

• 1. chembk.com [chembk.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. trimaco.com [trimaco.com]
• 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 7. fishersci.com [fishersci.com]